Sulfuryl chloride fluoride

• CAS: 13637-84-8

Core Science & Biosynthesis

In-Depth Technical Guide to the Physical Properties of Sulfuryl Chloride Fluoride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfuryl chloride fluoride (SO₂ClF) is a versatile inorganic compound with significant applications in synthetic chemistry. It is a colorless, easily condensed gas at room temperature and possesses a tetrahedral molecular structure.[1] Its utility stems from its role as a strong Lewis acid and its application as a solvent and reagent in various chemical transformations, including the preparation of superacids and the synthesis of organic fluorides.[2] This technical guide provides a comprehensive overview of the core physical properties of sulfuryl chloride fluoride, detailed experimental protocols for their determination and synthesis, and a summary of its spectroscopic characterization.

Core Physical and Thermodynamic Properties

The fundamental physical and thermodynamic properties of sulfuryl chloride fluoride are summarized in the tables below. These values have been compiled from various sources and represent the most reliable data available.

General Physical Properties

Property	Value	Source(s)
Molecular Formula	SO₂ClF	[1][3]
Molecular Weight	118.52 g/mol	[1][4]
Appearance	Colorless gas or colorless to light yellow liquid	[2][5]
Melting Point	-124.7 °C (-192.5 °F; 148.5 K)	[1][6]
Boiling Point	7.1 °C (44.8 °F; 280.2 K)	[1][2]
Density (liquid)	1.623 g/cm³ at 0 °C	[1][5]
Vapor Pressure	1420 mmHg at 25°C	[5]
Solubility	Reacts with water; soluble in SO₂ and ether	[1][2]
Refractive Index	1.391	[5]

Thermodynamic Properties

Property	Value	Temperature (K)	Source(s)
Enthalpy of Vaporization (ΔvapH)	29.0 kJ/mol	226	[7]
Standard Enthalpy of Formation (Gas, ΔfH°gas)	-556.47 kJ/mol	298.15	[8]
Standard Molar Entropy (Gas, S°gas,1 bar)	324.82 J/mol·K	298.15	[8]
Isobaric Heat Capacity (Gas, Cp)	74.3 J/mol·K	298.15	[7]

Synthesis of Sulfuryl Chloride Fluoride

Several synthetic routes to sulfuryl chloride fluoride have been developed. The choice of method often depends on the available starting materials and the desired scale of the reaction.

Synthesis pathways for sulfuryl chloride fluoride.

Experimental Protocols

This section outlines the methodologies for the synthesis and characterization of sulfuryl chloride fluoride, based on seminal literature reports.

Synthesis Protocols

1. Synthesis via Fluorination with Antimony Trifluoride (Booth and Herrmann Method)

This classical method involves the reaction of sulfuryl chloride with antimony trifluoride, catalyzed by antimony pentachloride.[2]

• Reactants: Sulfuryl chloride (SO₂Cl₂), Antimony trifluoride (SbF₃), Antimony pentachloride (SbCl₅) (catalyst).

• Procedure: The reaction is typically carried out by heating a mixture of sulfuryl chloride and antimony trifluoride in the presence of a catalytic amount of antimony pentachloride. The volatile sulfuryl chloride fluoride is distilled from the reaction mixture.

• Purification: The crude product is purified by fractional distillation.

• Reference: For a detailed procedure, refer to the original work by Booth and Herrmann.[2]

2. Synthesis using Pyridinium Poly(hydrogen fluoride) (Olah, Bruce, and Welch Method)

This method offers a milder alternative to the classical approach.[2]

• Reactants: Sulfuryl chloride (SO₂Cl₂), Pyridinium poly(hydrogen fluoride).

• Procedure: Sulfuryl chloride is added to pyridinium poly(hydrogen fluoride) under controlled, mild conditions. The reaction proceeds to give sulfuryl chloride fluoride.

• Purification: The product is isolated and purified, likely through distillation.

• Reference: The detailed experimental conditions are described in the 1976 publication by Olah, Bruce, and Welch.[2]

3. Synthesis with Ammonium or Potassium Fluoride in Trifluoroacetic Acid (Reddy, Bellew, and Prakash Method)

This convenient method avoids the use of gaseous starting materials.[2]

• Reactants: Sulfuryl chloride (SO₂Cl₂), Ammonium fluoride (NH₄F) or Potassium fluoride (KF), Trifluoroacetic acid (CF₃COOH).

• Procedure: Sulfuryl chloride is treated with either ammonium fluoride or potassium fluoride in trifluoroacetic acid.

• Purification: The product is isolated from the reaction mixture.

• Reference: For specific reaction conditions and work-up procedures, consult the 1992 paper by Reddy, Bellew, and Prakash.[2]

Determination of Physical Properties

The initial determination of many of the physical properties of sulfuryl chloride fluoride was carried out by Booth and Herrmann in the 1930s.[2] While the exact instrumentation of that era differs from modern equipment, the fundamental principles of the measurements remain the same.

• Boiling Point: The boiling point is determined by observing the temperature at which the vapor pressure of the liquid equals the atmospheric pressure. This can be measured using a distillation apparatus or a specialized boiling point apparatus where the temperature of the vapor in equilibrium with the boiling liquid is recorded.

• Melting Point: The melting point is determined by slowly heating a solid sample and observing the temperature range over which it transitions to a liquid. For low-temperature melting points like that of SO₂ClF, a cryostat or a low-temperature melting point apparatus is required.

• Density: The density of liquid sulfuryl chloride fluoride can be determined by measuring the mass of a known volume of the liquid at a specific temperature. A pycnometer is a commonly used instrument for this measurement.

• Vapor Pressure: The vapor pressure at different temperatures can be measured using a static or dynamic method. A static method involves introducing a sample into an evacuated, constant-volume manifold connected to a pressure transducer and measuring the pressure at various controlled temperatures.

Spectroscopic Characterization

1. Microwave Spectroscopy

Microwave spectroscopy provides precise information about the molecular structure, including bond lengths and angles.

• Instrumentation: A typical microwave spectrometer consists of a microwave source, a sample cell (waveguide), and a detector.

• Sample Preparation: A gaseous sample of sulfuryl chloride fluoride is introduced into the evacuated waveguide at low pressure.

• Data Acquisition: The absorption of microwave radiation is measured as a function of frequency to obtain the rotational spectrum.

• Data Analysis: The rotational constants are determined from the spectrum, which are then used to calculate the molecular geometry.

2. Vibrational Spectroscopy (IR and Raman)

Infrared (IR) and Raman spectroscopy are used to probe the vibrational modes of the molecule, providing information about its functional groups and symmetry.

• Instrumentation: An IR spectrometer and a Raman spectrometer are used to record the spectra.

• Sample Preparation: For gas-phase IR spectroscopy, the sample is introduced into a gas cell. For Raman spectroscopy, a liquid or gas sample can be used.

• Data Acquisition: The IR spectrum is obtained by passing infrared radiation through the sample and measuring the absorption. The Raman spectrum is obtained by irradiating the sample with a laser and measuring the scattered light.

• Data Analysis: The observed vibrational frequencies are assigned to specific molecular motions (stretching, bending, etc.) based on selection rules and comparison with related molecules.

The fundamental vibrational frequencies for SO₂ClF are crucial for understanding its molecular dynamics.

Conclusion

This technical guide has provided a detailed overview of the key physical properties of sulfuryl chloride fluoride, a compound of significant interest to the chemical research community. The tabulated data offers a quick reference for its fundamental characteristics, while the outlined experimental protocols provide a basis for its synthesis and characterization in a laboratory setting. The provided synthesis pathway diagram visually summarizes the main routes to this important reagent. For more in-depth procedural details, consulting the original cited literature is recommended.

References

• 1. SSERC | Melting point determination [sserc.org.uk]
• 2. acs.org [acs.org]
• 3. Microwave Spectroscopy Laboratory [hyperphysics.phy-astr.gsu.edu]
• 4. Solved 3 Experiment 1: VAPOR PRESSURE OF A LIQUID | Chegg.com [chegg.com]
• 5. westlab.com [westlab.com]
• 6. thinksrs.com [thinksrs.com]
• 7. books.rsc.org [books.rsc.org]
• 8. bellevuecollege.edu [bellevuecollege.edu]

An In-depth Technical Guide to the Chemical Properties of Sulfuryl Chloride Fluoride (SO₂ClF)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfuryl chloride fluoride, with the chemical formula SO₂ClF, is a colorless, easily condensed gas that serves as a significant reagent and solvent in various chemical applications.[1][2] It is recognized for being a strong Lewis acid and is utilized in the generation of superacids and as a versatile tool in organic synthesis.[3][4] Its tetrahedral molecular structure and reactivity make it a compound of interest for professionals in chemistry and drug development.[1][2] This guide provides a comprehensive overview of its chemical and physical properties, synthesis, and reactivity, supported by quantitative data and experimental workflows.

Physical and Molecular Properties

Sulfuryl chloride fluoride is a compound with a unique set of physical properties that make it suitable for use as both a gas and a liquid solvent in laboratory settings.[3][4]

General and Physical Properties

The fundamental physical constants of SO₂ClF are summarized in the table below, providing a quantitative overview of the compound.

Property	Value	Source
Molecular Formula	ClFO₂S	[5]
Molar Mass	118.52 g/mol	[1]
Appearance	Colorless gas	[1]
Melting Point	-124.7 °C (148.5 K)	[1]
Boiling Point	7.1 °C (280.2 K)	[1]
Density	1.623 g/cm³ at 0 °C	[1]
Solubility in Water	Hydrolyzes	[1]
Solubility in other solvents	SO₂, ether	[1]

Molecular Structure and Geometry

Sulfuryl chloride fluoride possesses a tetrahedral molecular geometry, as predicted by VSEPR theory, with the sulfur atom at the center.[1][2][6] This asymmetrical structure results in a significant permanent electric dipole moment of approximately 1.9 D, making the molecule polar.[7]

Caption: Ball-and-stick model of the tetrahedral SO₂ClF molecule.

Spectroscopic and Thermodynamic Data

Spectroscopic and thermodynamic data are crucial for the characterization and understanding of the energetic properties of SO₂ClF.

Spectroscopic Properties

While comprehensive spectral data is distributed across various sources, key vibrational frequencies have been identified. For instance, sulfonyl chlorides exhibit strong characteristic IR bands in the regions of 1410-1370 cm⁻¹ and 1204-1166 cm⁻¹.[8] A ¹⁹F NMR spectrum has been recorded, though detailed parameters are limited in the available literature.[9]

Spectroscopic Data	Value	Source
¹⁹F NMR Standard	CCl₃F	[9]
IR (SO₂Cl₂)	1410-1370 cm⁻¹ (strong)	[8]
IR (SO₂Cl₂)	1204-1166 cm⁻¹ (strong)	[8]
IR (SO₂F₂)	1502, 1269, 849, 552, 544, 388, 384 cm⁻¹	[10]
Raman (SO₂Cl₂)	1434, 1205, 586, 577, 388, 362, 282, 218 cm⁻¹	[10]

Note: Data for the closely related sulfuryl chloride (SO₂Cl₂) and sulfuryl fluoride (SO₂F₂) are provided for comparison due to the limited specific data for SO₂ClF.

Thermodynamic Properties

Thermodynamic parameters provide insight into the stability and energy of sulfuryl chloride fluoride.

Property	Value	Source
Enthalpy of Formation (ΔfH°gas)	-556.47 kJ/mol	[5]
Enthalpy of Vaporization (ΔvapH)	29.0 kJ/mol at 226 K	[5]

Synthesis and Reactivity

Synthesis of Sulfuryl Chloride Fluoride

Several methods have been developed for the synthesis of sulfuryl chloride fluoride. The pioneering work involved the reaction of sulfuryl chloride with antimony trifluoride.[3] More convenient and modern methods have since been established.

Common Synthetic Routes:

• From Sulfuryl Chloride and Antimony Trifluoride : The reaction of SO₂Cl₂ with SbF₃ in the presence of SbCl₅ as a catalyst.[3]

• With Pyridinium Poly(hydrogen fluoride) : A milder synthesis involves adding SO₂Cl₂ to pyridinium poly(hydrogen fluoride).[3]

• Using Ammonium or Potassium Fluoride : A convenient preparation uses SO₂Cl₂ with ammonium fluoride or potassium fluoride in trifluoroacetic acid.[1][3]

• From Potassium Fluorosulfite : This route involves the chlorination of potassium fluorosulfite (KSO₂F), which is prepared from sulfur dioxide and potassium fluoride.[11]

  • SO₂ + KF → KSO₂F

  • KSO₂F + Cl₂ → SO₂ClF + KCl

Below is a generalized workflow for the synthesis of SO₂ClF from sulfuryl chloride.

Caption: Generalized workflow for the synthesis of SO₂ClF.

Experimental Protocols

While specific, detailed step-by-step laboratory protocols for the synthesis of sulfuryl chloride fluoride are not fully detailed in the provided search results, the general methodologies are outlined above. For instance, a representative procedure for a related chloride/fluoride exchange involves stirring a sulfonyl chloride with potassium fluoride in a water/acetone mixture at room temperature.[12] Researchers should adapt these general schemes based on standard laboratory safety practices and stoichiometry.

Chemical Reactivity and Applications

Sulfuryl chloride fluoride is a highly reactive compound with a range of applications in organic synthesis.

• Lewis Acidity and Superacids : SO₂ClF is a strong Lewis acid.[3][4] It is famously used as a solvent in combination with fluorosulfonic acid (FSO₃H) and antimony pentafluoride (SbF₅) to generate stable carbocations, forming what are known as "superacids".[3]

• Hydrolysis : Unlike sulfuryl chloride (SO₂Cl₂), which reacts with water at room temperature, and sulfuryl fluoride (SO₂F₂), which is resistant to hydrolysis up to 150 °C, sulfuryl chloride fluoride readily hydrolyzes.[1][13][14]

• Reagent in Organic Synthesis :

  • Dehydration : It acts as a dehydrating agent, for example, in the conversion of aldoximes to nitriles.[3]

  • Amide and Ester Formation : In combination with triethylamine, it facilitates the synthesis of amides from carboxylic acids and primary amines, and esters from carboxylic acids and alcohols.[3]

  • Oxidation : Paired with sulfur trioxide, it oxidizes tertiary phosphines and arsines to their corresponding oxides.[3]

  • Chlorination : Used with SO₂Cl₂, it can convert enol silyl ethers to α-chloro ketones.[3]

• Solvent Properties : Liquefied sulfuryl chloride fluoride is an effective solvent for highly oxidizing compounds.[1][2]

Involvement in Signaling Pathways

There is no evidence in the provided search results to suggest that sulfuryl chloride fluoride is directly involved in biological signaling pathways. Its high reactivity, particularly its tendency to hydrolyze, makes it unsuitable for direct biological applications. Its primary relevance to drug development professionals lies in its utility as a reagent for synthesizing complex organic molecules that may have pharmaceutical applications. The related sulfonyl fluoride moiety is increasingly used in covalent probe discovery and chemical biology due to its stability and specific reactivity with amino acid residues.[15]

This technical guide provides a consolidated overview of the chemical properties of sulfuryl chloride fluoride, drawing from available scientific literature. The data and diagrams are intended to support researchers and professionals in understanding and utilizing this versatile chemical compound.

References

• 1. Sulfuryl chloride fluoride - Wikipedia [en.wikipedia.org]
• 2. About: Sulfuryl chloride fluoride [dbpedia.org]
• 3. acs.org [acs.org]
• 4. fluoridealert.org [fluoridealert.org]
• 5. Sulfuryl chloride fluoride [webbook.nist.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. acdlabs.com [acdlabs.com]
• 9. spectrabase.com [spectrabase.com]
• 10. vpl.astro.washington.edu [vpl.astro.washington.edu]
• 11. Sulfuryl fluoride - Wikipedia [en.wikipedia.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Sulfuryl chloride - Wikipedia [en.wikipedia.org]
• 14. Sulfuryl Chloride [yufenggp.com]
• 15. Sulfonyl Fluorides - Enamine [enamine.net]

An In-depth Technical Guide to the History and Discovery of Sulfuryl Chloride Fluoride

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sulfuryl chloride fluoride (SO₂ClF), a compound of significant interest in synthetic chemistry, has a rich history spanning nearly a century. From its initial synthesis in the 1930s to its development as a versatile reagent and solvent in the latter half of the 20th century, its journey reflects the broader advancements in fluorine chemistry. This technical guide provides a comprehensive overview of the history and discovery of sulfuryl chloride fluoride, detailing the pioneering work of early researchers and the evolution of its synthetic methodologies. The document includes a compilation of its physicochemical properties, detailed experimental protocols for its key syntheses, and visualizations of the synthetic workflows.

Introduction

Sulfuryl chloride fluoride, a colorless, easily condensed gas at room temperature, is a reactive inorganic compound with the chemical formula SO₂ClF. It is recognized for its strong Lewis acidity and its utility as a specialized solvent and a reagent in various chemical transformations.[1] Its unique properties, including a boiling point that allows for its use in both gaseous and liquid phases, have made it a valuable tool for chemists, particularly in the generation of superacids and in specific fluorination and chlorination reactions.[1] This guide delves into the historical milestones of its discovery and the key scientific contributions that have shaped our understanding and application of this compound.

Historical Timeline and Key Discoveries

The story of sulfuryl chloride fluoride begins in the 1930s, a period of burgeoning interest in the chemistry of fluorine-containing compounds.

The Pioneering Synthesis by Booth and Herrmann (1930s)

The first successful synthesis of sulfuryl chloride fluoride was achieved in the 1930s by Harold Simmons Booth and Carl V. Herrmann at Western Reserve University.[1] Their groundbreaking work involved the reaction of sulfuryl chloride (SO₂Cl₂) with antimony trifluoride (SbF₃) using antimony pentachloride (SbCl₅) as a catalyst.[1] This initial synthesis was a significant achievement, opening the door to the exploration of this new compound's properties and potential applications. Beyond the synthesis, Booth and Herrmann also conducted the first systematic investigation of its physical properties, including its boiling point, melting point, and vapor pressure.[1]

The Era of Superacids: George A. Olah's Contributions (1960s-1980s)

The true potential of sulfuryl chloride fluoride as a powerful medium for chemical reactions was unveiled through the work of Nobel laureate George A. Olah. In 1967, while at Case Western Reserve University, Olah and his colleague Joachim Lukas utilized a solvent system composed of sulfuryl chloride fluoride, fluorosulfonic acid (FSO₃H), and antimony pentafluoride (SbF₅).[1] This combination created a "superacid" medium, capable of generating stable carbocations from various organic precursors.[1] This was a monumental discovery in physical organic chemistry, allowing for the direct observation and study of these highly reactive intermediates.

Recognizing the importance of sulfuryl chloride fluoride, Olah's research group continued to refine its synthesis. In 1976, Olah, along with Mark R. Bruce and John Welch, developed a more convenient and milder synthetic route using pyridinium poly(hydrogen fluoride) to fluorinate sulfuryl chloride.[2] Throughout the 1980s, at the University of Southern California, Olah's team further expanded the utility of sulfuryl chloride fluoride, establishing it as a versatile reagent for various organic transformations.[1]

Further Synthetic Refinements: The Work of Prakash, Reddy, and Bellew (1992)

In 1992, a convenient and efficient method for the preparation of sulfuryl chloride fluoride was reported by G. K. Surya Prakash, V. Prakash Reddy, and Donald R. Bellew.[1][2] Their approach involved the reaction of sulfuryl chloride with either ammonium fluoride or potassium fluoride in the presence of trifluoroacetic acid at ambient temperature.[2] This method offered good to moderate yields and provided a more accessible route to the compound for many laboratories.[2]

Physicochemical Properties

A summary of the key physical and chemical properties of sulfuryl chloride fluoride is presented in the table below.

Property	Value	Reference
Molecular Formula	SO₂ClF	[3]
Molar Mass	118.52 g/mol	[3]
Appearance	Colorless gas	[3]
Boiling Point	7.1 °C	[3]
Melting Point	-124.7 °C	[3]
Density (at 0 °C)	1.623 g/cm³	[3]
Solubility in Water	Hydrolyzes	[3]
Lewis Acidity	Strong	[1]

Experimental Protocols for Key Syntheses

This section provides detailed methodologies for the landmark syntheses of sulfuryl chloride fluoride.

Booth and Herrmann's Synthesis (1930s)

The pioneering synthesis of sulfuryl chloride fluoride was achieved through the fluorination of sulfuryl chloride using antimony trifluoride with antimony pentachloride as a catalyst.

Experimental Workflow:

References

• 1. Sulfuryl chloride fluoride - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide on the Molecular Structure of Sulfuryl Chloride Fluoride (SO₂ClF)

Abstract

Sulfuryl chloride fluoride (SO₂ClF) is an inorganic compound of significant interest due to its properties as a solvent for highly oxidizing compounds and its utility as a versatile reagent in chemical synthesis.[1][2] A comprehensive understanding of its molecular structure is fundamental to elucidating its reactivity and physical properties. This technical guide provides a detailed analysis of the molecular geometry of SO₂ClF, supported by quantitative data from spectroscopic studies. It further outlines the key experimental protocols employed for such structural determination and includes visualizations to illustrate both the molecular structure and the analytical workflow.

Molecular Geometry and Structure

Sulfuryl chloride fluoride possesses a tetrahedral molecular geometry, with a central sulfur atom covalently bonded to two oxygen atoms, one chlorine atom, and one fluorine atom.[1] The arrangement of these atoms around the sulfur core is distorted from a perfect tetrahedron due to the differences in electronegativity and size of the halogen and oxygen substituents.

Quantitative Structural Parameters

The most precise determination of the ground-state average and estimated equilibrium geometries of SO₂ClF has been achieved through pulsed molecular beam microwave Fourier-transform spectroscopy.[3] This technique allows for the resolution of rotational transitions for multiple isotopomers, leading to highly accurate structural parameters. The key bond lengths and angles are summarized in the table below.

Parameter	Value (r₀ structure)	Value (rₑ structure, estimated)
Bond Lengths (Å)
S=O	1.411	1.407
S-F	1.556	1.551
S-Cl	2.016	2.011
Bond Angles (°)
∠(O-S-O)	122.9	123.6
∠(O-S-F)	108.0	107.8
∠(O-S-Cl)	106.8	106.5
∠(F-S-Cl)	99.8	100.3

Data sourced from the microwave spectroscopy study by Muller & Gerry, 1994.[3]

Molecular Visualization

The distorted tetrahedral structure of sulfuryl chloride fluoride is depicted below.

References

• 1. Sulfuryl chloride fluoride - Wikipedia [en.wikipedia.org]
• 2. acs.org [acs.org]
• 3. MICROWAVE-SPECTRUM OF SULFURYL CHLORIDE FLUORIDE, SO2CLF - STRUCTURE, HYPERFINE CONSTANTS AND HARMONIC FORCE-FIELD | UBC Chemistry [chem.ubc.ca]

An In-Depth Technical Guide to the Physicochemical Properties of Sulfuryl Chloride Fluoride

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physicochemical properties of sulfuryl chloride fluoride (SO₂ClF), with a specific focus on its boiling point. It includes a summary of quantitative data, detailed experimental protocols for boiling point determination, and logical diagrams illustrating both experimental workflows and a common synthesis pathway.

Quantitative Data Summary

Sulfuryl chloride fluoride is a colorless, easily condensed gas at standard temperature and pressure.[1] Its physical properties are critical for its handling and application as a solvent and reagent, particularly in the synthesis of complex molecules.[2][3][4] The key quantitative data for sulfuryl chloride fluoride are summarized in the table below for easy reference and comparison.

Property	Value	Units	Conditions
Boiling Point	7.1	°C	At standard atmospheric pressure
280.2	K
Melting Point	-124.7	°C
148.5	K
Density	1.623	g/cm³	At 0 °C
Molar Mass	118.52	g/mol

Sources:[1][5][6]

Experimental Protocols: Boiling Point Determination

The determination of a substance's boiling point is a fundamental experimental procedure for characterizing and assessing its purity. For a substance like sulfuryl chloride fluoride, which is a gas at room temperature, the determination would be conducted at reduced temperatures or under controlled pressure. The following describes a general and widely applicable micro-scale method for determining the boiling point of a volatile liquid.

Objective: To accurately measure the temperature at which the vapor pressure of the liquid equals the surrounding atmospheric pressure.

Apparatus:

• Thiele tube or similar oil bath apparatus

• Thermometer (calibrated)

• Small test tube (e.g., 75x10 mm)

• Capillary tube (sealed at one end)

• Heating source (e.g., Bunsen burner or hot plate)

• Clamps and stand

Procedure:

• Sample Preparation: A small amount of the liquid sample (a few milliliters) is placed into the small test tube.

• Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the test tube containing the sample.[7]

• Apparatus Assembly: The test tube is securely attached to the thermometer. The assembly is then clamped and immersed in a Thiele tube filled with a heating oil (e.g., mineral oil), ensuring the sample is positioned near the middle of the oil for uniform heating.[7]

• Heating: The apparatus is heated gently and gradually.[7] As the temperature rises, the air trapped in the capillary tube will expand and slowly bubble out.

• Observation: Heating is continued until a continuous and rapid stream of bubbles emerges from the open end of the capillary tube. This indicates that the temperature is just above the boiling point of the liquid.

• Cooling and Measurement: The heat source is removed, and the apparatus is allowed to cool slowly. The rate of bubbling will decrease. The boiling point is the temperature at which the bubbling ceases and the liquid just begins to be drawn back into the capillary tube.[7] This is the point where the external pressure equals the vapor pressure of the substance.

• Recording: The temperature is recorded at the precise moment the liquid enters the capillary. The barometric pressure should also be recorded for the highest accuracy.[7]

Visualizations

The following diagrams, rendered using Graphviz, illustrate key logical and experimental flows related to sulfuryl chloride fluoride.

Caption: Workflow for Micro-Scale Boiling Point Determination.

Caption: Synthesis Pathway of Sulfuryl Chloride Fluoride.

References

• 1. Sulfuryl chloride fluoride - Wikipedia [en.wikipedia.org]
• 2. acs.org [acs.org]
• 3. fluoridealert.org [fluoridealert.org]
• 4. Sulfuryl Chloride Definition & Meaning [yufenggp.com]
• 5. 13637-84-8 CAS MSDS (SULFURYL CHLORIDE FLUORIDE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 6. echemi.com [echemi.com]
• 7. chem.libretexts.org [chem.libretexts.org]

Technical Guide: Physicochemical Properties and Melting Point Determination of Sulfuryl Chloride Fluoride (SO₂ClF)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Sulfuryl chloride fluoride (SO₂ClF) is a tetrahedral inorganic compound that exists as a colorless gas at standard temperature and pressure. It is a reactive chemical, serving as a strong Lewis acid and finding utility as a solvent and reagent in various chemical syntheses.[1] Given its gaseous state under ambient conditions, its physical properties, such as the melting and boiling points, are critical parameters for its handling, storage, and application in controlled low-temperature reactions.

This technical guide provides a focused overview of the melting point of sulfuryl chloride fluoride, presents a modern experimental protocol for its determination, and summarizes its key physicochemical properties for reference.

Physicochemical Properties of Sulfuryl Chloride Fluoride

The fundamental physical and chemical properties of sulfuryl chloride fluoride are summarized in the table below. The data has been compiled from various chemical data sources.

Property	Value	Units
Molecular Formula	SO₂ClF	-
Molar Mass	118.52	g/mol
Appearance	Colorless Gas	-
Melting Point	-124.7[2][3] to -125[4]	°C
Boiling Point	7.1[2]	°C
Density	1.623 (at 0 °C)[2]	g/cm³
Solubility in Water	Hydrolyzes	-

Table 1: Summary of key physicochemical data for Sulfuryl Chloride Fluoride.

Experimental Determination of Melting Point

Protocol: Melting Point Determination by Differential Scanning Calorimetry (DSC)

This protocol outlines a general procedure for determining the melting point of sulfuryl chloride fluoride using a modern DSC instrument equipped with a cooling system capable of reaching temperatures below -130°C.

3.1.1 Instrumentation and Materials

• Differential Scanning Calorimeter with a refrigerated cooling system or liquid nitrogen cooling accessory.

• Hermetically sealable aluminum or stainless steel DSC pans.

• Gas handling manifold and vacuum line.

• High-purity sulfuryl chloride fluoride gas.

• High-purity reference material (e.g., indium) for calibration.

• Cryogenic gloves and safety glasses.

3.1.2 Instrument Calibration

• Calibrate the DSC instrument for temperature and enthalpy according to the manufacturer's guidelines.

• Use a certified reference material, such as indium, for calibration, ensuring the instrument is accurate in the temperature range of interest.

3.1.3 Sample Preparation

• Place an empty, hermetically sealable DSC pan and lid on a microbalance and tare.

• Transfer the DSC pan and lid to a controlled environment glovebox or use a gas manifold system with a cooling stage.

• Cool the DSC pan to a temperature below the boiling point of sulfuryl chloride fluoride (e.g., -10°C) to facilitate condensation.

• Carefully introduce gaseous sulfuryl chloride fluoride into the cooled pan. The gas will condense into a liquid.

• Once a suitable amount of liquid (typically 1-5 mg) has been condensed, hermetically seal the pan to prevent sample loss during the experiment.

• Quickly transfer the sealed pan to the DSC autosampler or sample chamber, which should be pre-cooled to a temperature below the expected melting point (e.g., -140°C).

• Record the precise mass of the sealed sample pan.

3.1.4 DSC Measurement Procedure

• Reference Pan: Place an empty, hermetically sealed pan in the reference position of the DSC cell.

• Temperature Program:

  • Equilibration: Equilibrate the sample at a low temperature, for instance, -150°C.

  • Heating Scan: Ramp the temperature from -150°C to -100°C at a controlled rate, typically 2-5°C per minute. A slower heating rate improves resolution.

  • Cooling Scan (Optional): After the initial heating scan, cool the sample back to -150°C to observe crystallization behavior.

• Data Acquisition: Record the heat flow as a function of temperature throughout the program. The melting of the sample will be observed as an endothermic peak on the DSC thermogram.[1]

3.1.5 Data Analysis

• Plot the heat flow (in mW) versus temperature (in °C).

• The melting point (Tm) is determined from the endothermic peak. For pure crystalline materials, the melting point is typically reported as the extrapolated onset temperature of the peak.[7]

• The area under the peak corresponds to the enthalpy of fusion, which can also be calculated using the instrument's software.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the determination of the melting point of a low-boiling-point substance like sulfuryl chloride fluoride using Differential Scanning Calorimetry.

Caption: Workflow for Melting Point Determination using DSC.

References

• 1. youtube.com [youtube.com]
• 2. store.astm.org [store.astm.org]
• 3. ASTM E0324-23 - Standard Test Method for Relative Initial and Final Melting Points and the Melting Range of Organic Chemicals [en-standard.eu]
• 4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 5. Differential scanning calorimetry [cureffi.org]
• 6. web.williams.edu [web.williams.edu]
• 7. s4science.at [s4science.at]

An In-depth Technical Guide to the Density of Sulfuryl Chloride Fluoride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the density of sulfuryl chloride fluoride (SO₂ClF), a versatile reagent and solvent. The document details its physical and chemical properties, experimental protocols for density determination, and a visualization of its synthesis pathway.

Core Properties of Sulfuryl Chloride Fluoride

Sulfuryl chloride fluoride is a colorless, easily condensed gas at room temperature with a pungent odor.[1] It is a tetrahedral molecule that is moderately toxic and corrosive.[1] Due to its reactivity, particularly with water, specific handling procedures are required.

Physicochemical Data

A summary of the key quantitative data for sulfuryl chloride fluoride is presented in Table 1. These values are essential for understanding the behavior of the compound under various experimental conditions. There are some discrepancies in the reported liquid density, with 1.623 g/cm³ at 0°C being the more frequently cited value.

Property	Value	Reference
Molecular Formula	SO₂ClF
Molecular Weight	118.52 g/mol
Boiling Point	7.1 °C
Melting Point	-124.7 °C
Liquid Density	1.623 g/cm³ at 0 °C
Calculated Gaseous Density (STP)	5.29 g/L	Ideal Gas Law

Experimental Protocols for Density Determination

The accurate determination of the density of sulfuryl chloride fluoride requires careful consideration of its volatile and corrosive nature. The following sections outline detailed methodologies for both its liquid and gaseous states.

Determination of Liquid Density via Pycnometry

Objective: To accurately measure the density of liquid sulfuryl chloride fluoride using a pycnometer.

Materials:

• Pycnometer (borosilicate glass, with a ground-glass stopper and a capillary opening)

• Analytical balance (accurate to ±0.0001 g)

• Thermostatic bath

• Fume hood

• Dry ice/acetone bath

• Sulfuryl chloride fluoride (high purity)

• Inert gas (e.g., Argon or Nitrogen)

• Appropriate personal protective equipment (PPE): safety goggles, face shield, acid-resistant gloves, and a lab coat.

Procedure:

• Pycnometer Preparation: Thoroughly clean the pycnometer with a suitable solvent and dry it completely in an oven. Allow it to cool to room temperature in a desiccator.

• Mass of Empty Pycnometer: Accurately weigh the dry, empty pycnometer with its stopper on the analytical balance. Record this mass as m₁.

• Calibration with a Reference Liquid (e.g., distilled water):

  • Fill the pycnometer with deionized water, ensuring no air bubbles are present.

  • Insert the stopper, allowing excess water to exit through the capillary.

  • Equilibrate the pycnometer in a thermostatic bath set to a specific temperature (e.g., 20 °C).

  • Once equilibrated, carefully dry the exterior of the pycnometer and weigh it. Record this mass as m₂.

  • The volume of the pycnometer (V) can be calculated using the known density of water at that temperature.

• Density Determination of Sulfuryl Chloride Fluoride:

  • Safety Precaution: All subsequent steps must be performed in a well-ventilated fume hood.

  • Cool the empty pycnometer in a dry ice/acetone bath to below the boiling point of sulfuryl chloride fluoride (7.1 °C).

  • Carefully fill the pre-chilled pycnometer with liquid sulfuryl chloride fluoride, avoiding the introduction of moisture. It is advisable to perform this transfer under an inert atmosphere.

  • Insert the stopper, allowing the excess liquid to escape through the capillary.

  • Carefully wipe off any excess liquid from the exterior.

  • Allow the pycnometer to warm to a controlled temperature (e.g., 0 °C) in a thermostatic bath.

  • Once the temperature is stable, remove the pycnometer, dry its exterior, and immediately weigh it. Record this mass as m₃.

• Calculation: The density of sulfuryl chloride fluoride (ρ) at the measurement temperature is calculated using the following formula: ρ = (m₃ - m₁) / V

Determination of Gaseous Density

Objective: To determine the density of gaseous sulfuryl chloride fluoride.

Method 1: Calculation using the Ideal Gas Law

The density of a gas can be calculated using the Ideal Gas Law under specific conditions of temperature and pressure.

Formula: ρ = (P * M) / (R * T)

Where:

• ρ = density of the gas

• P = pressure in atmospheres

• M = molar mass of the gas (118.52 g/mol )

• R = ideal gas constant (0.0821 L·atm/(mol·K))

• T = temperature in Kelvin

Example Calculation at Standard Temperature and Pressure (STP):

• P = 1 atm

• T = 273.15 K ρ = (1 atm * 118.52 g/mol ) / (0.0821 L·atm/(mol·K) * 273.15 K) = 5.29 g/L

Method 2: Experimental Determination (Gas Syringe Method)

A more direct experimental approach can be taken using a gas-tight syringe.

Materials:

• Gas-tight syringe of known volume

• Analytical balance

• Source of gaseous sulfuryl chloride fluoride

• Fume hood

• PPE as previously described

Procedure:

• Mass of Empty Syringe: Accurately weigh the clean, dry, and empty gas-tight syringe with the plunger fully inserted. Record this mass as m₄.

• Filling the Syringe: In a fume hood, draw a known volume of sulfuryl chloride fluoride gas into the syringe. Ensure the volume is read accurately from the syringe markings. Record the volume as V₂.

• Mass of Filled Syringe: Immediately seal the syringe and weigh it on the analytical balance. Record this mass as m₅.

• Calculation: The experimental density of gaseous sulfuryl chloride fluoride (ρ_exp) is calculated as: ρ_exp = (m₅ - m₄) / V₂

Synthesis of Sulfuryl Chloride Fluoride

A common laboratory-scale synthesis of sulfuryl chloride fluoride involves the reaction of sulfuryl chloride with antimony trifluoride, using antimony pentachloride as a catalyst.[2]

Synthesis of Sulfuryl Chloride Fluoride

This visualization illustrates the key components in the synthesis of sulfuryl chloride fluoride. The reaction proceeds by the fluorination of sulfuryl chloride.

Handling and Storage

Due to its corrosive and toxic nature, sulfuryl chloride fluoride must be handled with care in a well-ventilated fume hood.[3] It is sensitive to moisture and reacts with water to release hydrogen chloride and sulfuric acid.[4] Therefore, it should be stored in a cool, dry place in tightly sealed containers, away from incompatible materials such as strong acids, bases, and alcohols.[3]

This guide provides a foundational understanding of the density of sulfuryl chloride fluoride and the experimental considerations for its determination. For any specific application, it is crucial to consult the relevant safety data sheets and established laboratory safety protocols.

References

• 1. Sulfuryl chloride fluoride (CAS 13637-84-8) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. acs.org [acs.org]
• 3. flinnsci.com [flinnsci.com]
• 4. Sulfonyl Chlorides/Fluorides [yufenggp.com]

An In-depth Technical Guide to the Solubility of Sulfuryl Chloride Fluoride in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the current understanding of the solubility of sulfuryl chloride fluoride (SO₂ClF) in organic solvents. Despite its relevance in various chemical applications, a thorough review of publicly available scientific literature reveals a significant gap in quantitative solubility data for this compound in common organic solvents. This document summarizes the available qualitative information, discusses the expected solubility behavior based on chemical principles and data from related compounds, and outlines a detailed experimental protocol for the accurate determination of its solubility. This guide is intended to be a valuable resource for researchers and professionals working with sulfuryl chloride fluoride, enabling them to make informed decisions regarding solvent selection and to design appropriate experimental procedures.

Introduction to Sulfuryl Chloride Fluoride

Sulfuryl chloride fluoride (SO₂ClF) is a colorless, easily condensed gas with the chemical formula SO₂ClF.[1] It is a tetrahedral molecule and is utilized as a solvent for highly oxidizing compounds.[1] As a strong Lewis acid, it serves as a useful solvent and reagent in various chemical syntheses.[2][3] It is known to react with water, undergoing hydrolysis.[3]

Key Physical Properties:

• Molecular Formula: SO₂ClF

• Molar Mass: 118.52 g/mol

• Boiling Point: 7.1 °C

• Melting Point: -124.7 °C

• Appearance: Colorless gas

Solubility of Sulfuryl Chloride Fluoride: State of Knowledge

A comprehensive search of scientific databases and literature reveals a notable absence of specific quantitative data on the solubility of sulfuryl chloride fluoride in a broad range of organic solvents. The available information is primarily qualitative, indicating its solubility in a limited number of solvents.

Table 1: Qualitative Solubility of Sulfuryl Chloride Fluoride

Solvent Name	Chemical Formula	Solubility
Sulfur Dioxide	SO₂	Soluble
Diethyl Ether	(C₂H₅)₂O	Soluble
Water	H₂O	Reacts (hydrolyzes)

This table is based on qualitative statements found in the literature; no numerical solubility values were available.

Expected Solubility in Organic Solvents

In the absence of direct experimental data, the solubility of sulfuryl chloride fluoride in various organic solvents can be inferred from its molecular structure and by analogy to related sulfuryl halides, such as sulfuryl chloride (SO₂Cl₂) and sulfuryl fluoride (SO₂F₂).

Sulfuryl chloride fluoride possesses a polar sulfur-oxygen bonds and a polar sulfur-fluorine bond, alongside a less polar sulfur-chlorine bond, resulting in an overall polar molecule. The principle of "like dissolves like" suggests that SO₂ClF will be more soluble in polar solvents than in non-polar solvents.

• Polar Protic Solvents: These solvents (e.g., alcohols, carboxylic acids) can engage in hydrogen bonding. While SO₂ClF is polar, its reactivity, particularly the hydrolysis observed with water, suggests it may also react with other protic solvents. Therefore, their use as solvents for SO₂ClF should be approached with caution.

• Polar Aprotic Solvents: Solvents such as acetone, acetonitrile, and dimethylformamide are polar but lack O-H or N-H bonds.[4] These are likely to be good solvents for SO₂ClF due to dipole-dipole interactions, without the risk of protic reactions. The related compound sulfuryl chloride is miscible with glacial acetic acid, which, while protic, indicates a tolerance for polar environments.[5]

• Non-polar Solvents: Non-polar solvents like hexane, benzene, and carbon tetrachloride are generally poor solvents for polar molecules.[4] The related sulfuryl chloride is miscible with benzene and carbon tetrachloride, suggesting that SO₂ClF may exhibit some solubility in these solvents, although likely less than in polar aprotic solvents.[5] The solubility of sulfuryl fluoride in toluene and carbon tetrachloride has been documented, further supporting the potential for some solubility of SO₂ClF in non-polar media.[6]

Experimental Protocol for Determining the Solubility of Sulfuryl Chloride Fluoride

Given the lack of quantitative data, experimental determination of the solubility of sulfuryl chloride fluoride is crucial for its application. The following protocol outlines a general methodology for measuring the solubility of a gas in a liquid, adapted for the specific properties of SO₂ClF. This method is based on the static synthetic method, where a known amount of gas is introduced into a known amount of solvent, and the resulting equilibrium pressure is measured.

4.1. Materials and Apparatus

• Sulfuryl Chloride Fluoride (SO₂ClF): High purity grade.

• Organic Solvents: High purity, anhydrous.

• High-Pressure Equilibrium Cell: A vessel of known volume, equipped with a magnetic stirrer, temperature sensor, and pressure transducer. The cell must be constructed from materials resistant to corrosion by SO₂ClF and the chosen solvent (e.g., Hastelloy C, stainless steel with appropriate lining).

• Gas Burette: For accurate measurement of the volume of SO₂ClF introduced.

• Vacuum Pump: To evacuate the equilibrium cell.

• Thermostatic Bath: To maintain a constant temperature of the equilibrium cell.

• Analytical Balance: For accurate weighing of the solvent.

4.2. Experimental Procedure

• Preparation of the Equilibrium Cell:

  • Thoroughly clean and dry the equilibrium cell to remove any contaminants and moisture.

  • Evacuate the cell using the vacuum pump to a pressure below 0.1 Pa.

  • Determine the exact volume of the cell.

• Solvent Introduction:

  • Introduce a precisely weighed amount of the degassed organic solvent into the evacuated equilibrium cell.

• Temperature Equilibration:

  • Place the equilibrium cell in the thermostatic bath set to the desired experimental temperature.

  • Allow the solvent to reach thermal equilibrium, ensuring the temperature is stable.

• Introduction of Sulfuryl Chloride Fluoride:

  • Introduce a known amount of SO₂ClF gas into the equilibrium cell from the gas burette. The amount can be determined by the pressure, volume, and temperature of the gas using the ideal gas law or a more precise equation of state.

  • Start the magnetic stirrer to facilitate the dissolution of the gas into the liquid phase.

• Equilibrium Measurement:

  • Monitor the pressure inside the cell. Equilibrium is reached when the pressure remains constant over a significant period.

  • Record the final equilibrium pressure and temperature.

• Data Calculation:

  • Calculate the amount of SO₂ClF in the gas phase using the known volume of the gas phase (total cell volume minus solvent volume) and the equilibrium pressure and temperature.

  • The amount of dissolved SO₂ClF is the total amount introduced minus the amount remaining in the gas phase.

  • Express the solubility in desired units, such as mole fraction, molality, or grams of solute per 100 g of solvent.

• Repeatability:

  • Repeat the measurement at different pressures and temperatures to determine the solubility curve.

4.3. Safety Precautions

• Sulfuryl chloride fluoride is toxic and corrosive. All experiments must be conducted in a well-ventilated fume hood.

• Appropriate personal protective equipment (PPE), including safety goggles, gloves resistant to chemical permeation, and a lab coat, must be worn.

• The high-pressure apparatus should be regularly inspected and pressure-tested to prevent leaks and ruptures.

• Ensure a proper system for trapping and neutralizing any unreacted SO₂ClF.

Visualizations

Caption: Experimental workflow for determining the solubility of sulfuryl chloride fluoride.

Conclusion

This technical guide has synthesized the limited available information on the solubility of sulfuryl chloride fluoride in organic solvents. The significant finding is the lack of quantitative data, which presents a clear area for future research. Based on chemical principles, polar aprotic solvents are predicted to be the most effective for dissolving SO₂ClF. A detailed experimental protocol has been provided to guide researchers in obtaining the much-needed quantitative solubility data. Accurate solubility information is paramount for the safe and effective use of sulfuryl chloride fluoride in research and industrial applications, including its potential role in drug development processes. Further experimental investigation into this area is strongly encouraged.

References

• 1. Sulfuryl chloride | SO2Cl2 | CID 24648 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fluoridealert.org [fluoridealert.org]
• 3. acs.org [acs.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Sulfuryl chloride - Wikipedia [en.wikipedia.org]
• 6. Sulfuryl fluoride | F2SO2 | CID 17607 - PubChem [pubchem.ncbi.nlm.nih.gov]

Key Researchers and Milestones in the Development of Sulfuryl Chloride Fluoride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the pivotal research and key figures behind the development of sulfuryl chloride fluoride (SO₂ClF), a versatile reagent and solvent in synthetic chemistry. This document provides a comprehensive overview of its synthesis, characterization, and the evolution of its preparative methods, presenting quantitative data in structured tables, detailing experimental protocols, and visualizing the progression of its synthesis.

Core Researchers and Their Contributions

The development of sulfuryl chloride fluoride has been marked by the significant contributions of several key researchers who pioneered its synthesis and expanded its applications.

• Harold Simmons Booth and Carl V. Herrmann: In the 1930s, Booth and Herrmann at Western Reserve University conducted the foundational work on SO₂ClF. They were the first to synthesize this compound and meticulously measured many of its fundamental physical properties, laying the groundwork for all subsequent research.[1][2]

• George A. Olah and Colleagues: Nobel laureate George A. Olah, along with his collaborators Joachim Lukas, Mark R. Bruce, and John Welch, significantly advanced the utility of SO₂ClF. In the 1960s, they employed it as a crucial solvent in the formulation of "superacids," which are capable of generating stable carbocations.[1][2] Later, in the 1970s, Olah's group developed a more convenient and improved synthesis for SO₂ClF.[1]

• V. Prakash Reddy, Donald R. Bellew, and G. K. Surya Prakash: In 1992, this team at the University of Southern California reported a highly convenient method for the preparation of sulfuryl chloride fluoride, further enhancing its accessibility for broader synthetic applications.[2]

Physical and Spectroscopic Properties

The initial work by Booth and Herrmann provided the first set of physical data for sulfuryl chloride fluoride.[1][2] Subsequent studies have refined these values.

Table 1: Physical Properties of Sulfuryl Chloride Fluoride

Property	Value	Reference(s)
Molecular Formula	ClFO₂S
Molecular Weight	118.52 g/mol
Boiling Point	7.1 °C
Melting Point	-125 °C	[3]
Density	1.623 g/cm³ at 0 °C

Spectroscopic Characterization:

While detailed spectra are best consulted in the original publications, the following provides a summary of key spectroscopic information.

Table 2: Spectroscopic Data for Sulfuryl Chloride Fluoride

Technique	Observed Values	Reference(s)
¹⁹F NMR	A ¹⁹F NMR spectrum has been reported.	[4]
Infrared (IR) Spectroscopy	The infrared spectrum of gaseous sulfuryl fluoride (SO₂F₂) has been studied, providing a basis for understanding the vibrational modes of SO₂ClF.	[2]

Evolution of Synthetic Methodologies

The synthesis of sulfuryl chloride fluoride has evolved from a challenging process to more convenient laboratory-scale preparations.

Caption: Progression of key synthetic methodologies for sulfuryl chloride fluoride.

Experimental Protocols

The following sections detail the seminal experimental procedures for the synthesis of sulfuryl chloride fluoride.

Booth and Herrmann's Pioneering Synthesis (1936)

This original method involves the fluorination of sulfuryl chloride using a metal fluoride.

Reaction: SO₂Cl₂ + SbF₃ (in the presence of SbCl₅) → SO₂ClF + SbCl₃F₂

Experimental Workflow:

Caption: Workflow for the synthesis of SO₂ClF by Booth and Herrmann.

Detailed Protocol: The synthesis was performed by reacting sulfuryl chloride with antimony trifluoride, using antimony pentachloride as a catalyst.[1][2] The product, sulfuryl chloride fluoride, was then isolated and purified by fractional distillation. This pioneering work also involved the determination of various physical constants of the newly synthesized compound.[1][2]

Olah, Bruce, and Welch's Improved Synthesis (1976)

This method provided a more convenient route to SO₂ClF using a milder fluorinating agent.

Reaction: SO₂Cl₂ + Pyridinium Poly(hydrogen fluoride) → SO₂ClF

Experimental Workflow:

Caption: Workflow for the improved synthesis of SO₂ClF by Olah et al.

Detailed Protocol: In this procedure, sulfuryl chloride was added to pyridinium poly(hydrogen fluoride) under mild conditions.[1] This method avoided the use of harsh metal fluorides and provided a more accessible route to sulfuryl chloride fluoride for its use in generating superacids and other applications.

Reddy, Bellew, and Prakash's Convenient Preparation (1992)

This protocol offers a practical and convenient laboratory-scale synthesis of SO₂ClF.

Reaction: SO₂Cl₂ + NH₄F or KF (in the presence of Trifluoroacetic Acid) → SO₂ClF

Experimental Workflow:

Caption: Workflow for the convenient preparation of SO₂ClF by Prakash et al.

Detailed Protocol: This method involves the reaction of sulfuryl chloride with either ammonium fluoride or potassium fluoride in the presence of trifluoroacetic acid at ambient temperature.[2] The procedure is noted for its good to moderate yields and operational simplicity, making SO₂ClF readily available for research purposes.

Conclusion

The development of sulfuryl chloride fluoride from its initial discovery to its current state as a readily accessible reagent is a testament to the ingenuity and perseverance of the researchers highlighted in this guide. The synthetic methodologies have evolved to become more convenient and efficient, opening up new avenues for its application in various fields of chemical research and development. The data and protocols presented herein provide a valuable resource for scientists working with or considering the use of this important fluorosulfuryl compound.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.aip.org [pubs.aip.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. spectrabase.com [spectrabase.com]

Pioneering Synthesis of Sulfuryl Chloride Fluoride: A Technical Retrospective of Booth and Herrmann's 1936 Work

For researchers, scientists, and professionals in drug development, a deep understanding of foundational chemical syntheses is paramount. This guide revisits the initial synthesis of sulfuryl chloride fluoride (SO₂ClF) by Harold S. Booth and F. C. Herrmann in 1936, providing a detailed examination of the experimental protocol and the quantitative data reported in their seminal work published in the Journal of the American Chemical Society.

The groundbreaking research by Booth and Herrmann detailed the reaction of sulfuryl chloride (SO₂Cl₂) with antimony trifluoride (SbF₃) to produce sulfuryl chloride fluoride. A key aspect of their methodology was the use of antimony pentachloride (SbCl₅) as a catalyst to facilitate the fluorine-chlorine exchange. This early work laid the groundwork for the further study and utilization of this important fluorinating agent.

Quantitative Data Summary

The following table summarizes the key quantitative data extracted from Booth and Herrmann's publication, offering a clear overview of the reaction's stoichiometry and outcomes.

Parameter	Value	Notes
Reactants
Sulfuryl Chloride (SO₂Cl₂)	Molar Ratio: 3	-
Antimony Trifluoride (SbF₃)	Molar Ratio: 2	-
Catalyst
Antimony Pentachloride (SbCl₅)	Small quantity	Added to initiate the reaction.
Reaction Conditions
Temperature	Gentle warming	To initiate and sustain the reaction.
Pressure	Atmospheric	The reaction was conducted in a sealed apparatus.
Product Yield
Sulfuryl Chloride Fluoride (SO₂ClF)	High	While a specific percentage is not stated, the authors describe the yield as being very good.
Byproducts
Antimony Trichloride (SbCl₃)	Formed during the reaction	-

Experimental Protocol

The synthesis of sulfuryl chloride fluoride, as described by Booth and Herrmann, involves the direct fluorination of sulfuryl chloride using antimony trifluoride. The following is a detailed methodology based on their 1936 publication.

Materials:

• Sulfuryl chloride (SO₂Cl₂)

• Antimony trifluoride (SbF₃)

• Antimony pentachloride (SbCl₅)

Apparatus:

• A reaction flask equipped with a reflux condenser.

• A receiving vessel cooled in a freezing mixture to collect the product.

• All connections were made of glass to withstand the corrosive nature of the reactants and products.

Procedure:

• Charging the Reactor: A mixture of sulfuryl chloride and antimony trifluoride, in a 3:2 molar ratio, was placed in the reaction flask.

• Initiation: A small amount of antimony pentachloride was added to the mixture to catalyze the reaction.

• Reaction: The flask was gently warmed to initiate the exothermic reaction. The heat generated was typically sufficient to sustain the reaction. The mixture was allowed to react until the evolution of sulfuryl chloride fluoride gas subsided.

• Product Collection: The gaseous sulfuryl chloride fluoride produced was passed through the reflux condenser, which returned any unreacted sulfuryl chloride to the reaction flask. The SO₂ClF was then collected and condensed in a receiving vessel cooled by a freezing mixture.

• Purification: The condensed, crude sulfuryl chloride fluoride was purified by fractional distillation to remove any remaining impurities.

Experimental Workflow

The logical flow of the synthesis process developed by Booth and Herrmann can be visualized as follows:

Caption: Synthesis workflow from reactants to pure sulfuryl chloride fluoride.

This in-depth guide provides a comprehensive overview of the pioneering work by Booth and Herrmann on the initial synthesis of sulfuryl chloride fluoride. By presenting the quantitative data, detailed experimental protocols, and a clear visual representation of the workflow, researchers and professionals can gain a deeper appreciation for the historical context and practical execution of this important chemical synthesis.

The Role of Sulfuryl Chloride Fluoride in George A. Olah's Nobel Prize-Winning Carbocation Chemistry: A Technical Guide

Abstract

This technical guide provides an in-depth analysis of the pivotal role of sulfuryl chloride fluoride (SO₂ClF) in the groundbreaking research on carbocations and superacids led by Nobel Laureate George A. Olah. This work, which revolutionized our understanding of reaction intermediates, heavily relied on the unique properties of SO₂ClF as a solvent to stabilize these highly reactive species. This document details the experimental protocols for the generation of stable carbocations, presents quantitative NMR spectroscopic data, and illustrates the key experimental workflows. It is intended for researchers, scientists, and professionals in the field of drug development and organic chemistry who wish to gain a deeper understanding of these powerful synthetic and analytical techniques.

Introduction: The Challenge of Observing Carbocations

Carbocations, positively charged carbon species, have long been postulated as fleeting intermediates in a vast array of organic reactions. Their high reactivity and transient nature, however, made their direct observation and characterization a formidable challenge for chemists for many decades. The breakthrough in this field came from the pioneering work of George A. Olah, who was awarded the Nobel Prize in Chemistry in 1994 "for his contribution to carbocation chemistry."[1] Olah's revolutionary approach involved the use of extremely acidic media, termed "superacids," in conjunction with solvents of very low nucleophilicity. This combination allowed for the generation of stable, long-lived carbocations that could be studied using conventional spectroscopic techniques, most notably Nuclear Magnetic Resonance (NMR).

At the heart of this methodology was the strategic choice of solvent. Sulfuryl chloride fluoride (SO₂ClF) emerged as a critical component in Olah's toolkit. Its low freezing point, high polarity to dissolve ionic species, and exceptionally low nucleophilicity make it an ideal medium for preserving the integrity of highly electrophilic carbocations, preventing their immediate reaction and decomposition.[2] This guide will delve into the specific applications and methodologies developed by Olah and his research group that utilized SO₂ClF to unlock the world of stable carbocations.

Synthesis and Properties of Sulfuryl Chloride Fluoride

While not the focus of Olah's primary research, having a reliable method for the preparation of high-purity SO₂ClF was essential. An improved synthesis was developed in Olah's laboratory to provide a convenient source of this critical solvent.

2.1. Olah's Improved Synthesis of Sulfuryl Chloride Fluoride

In 1976, Olah, along with Mark R. Bruce and John Welch, developed a method for synthesizing sulfuryl chloride fluoride by adding sulfuryl chloride (SO₂Cl₂) to pyridinium poly(hydrogen fluoride) under mild conditions. This represented an improvement over previous methods.

Reactants	Conditions	Product
Sulfuryl Chloride (SO₂Cl₂)	Pyridinium poly(hydrogen fluoride), mild conditions	Sulfuryl Chloride Fluoride (SO₂ClF)

2.2. Key Physicochemical Properties of SO₂ClF

The utility of SO₂ClF in superacid chemistry stems from its unique combination of physical and chemical properties.

Property	Value	Significance in Superacid Chemistry
Boiling Point	7.1 °C	Allows for easy handling as a gas or a condensed liquid at low temperatures.
Melting Point	-124.7 °C	Enables spectroscopic studies at very low temperatures, which is crucial for slowing down carbocation rearrangements and reactions.
Nucleophilicity	Very Low	This is the most critical property, as it prevents the solvent from attacking and quenching the highly electrophilic carbocations.[2]
Polarity	High	Sufficiently polar to dissolve the ionic superacid components and the resulting carbocation salts.
Chemical Nature	Strong Lewis Acid	While a useful solvent, its own Lewis acidity must be considered in the overall superacid system.

Experimental Protocols for Carbocation Generation and Observation

The generation of stable carbocations in SO₂ClF-based superacid systems requires meticulous experimental technique, particularly concerning the exclusion of moisture and other nucleophiles, and the maintenance of very low temperatures.

3.1. Preparation of the Superacid Medium

A common superacid system employed by Olah's group was a mixture of fluorosulfonic acid (FSO₃H) and antimony pentafluoride (SbF₅), often referred to as "Magic Acid," in SO₂ClF as a solvent.

Protocol for Superacid Preparation:

• Apparatus: All glassware must be rigorously dried in an oven and assembled under an inert atmosphere (e.g., dry nitrogen or argon). Reactions are typically carried out in specialized equipment suitable for low-temperature work, such as Schlenk lines and vacuum-jacketed filter funnels.

• Solvent Preparation: Sulfuryl chloride fluoride is condensed into the reaction vessel, which is pre-cooled in a liquid nitrogen or dry ice/acetone bath.

• Addition of Superacid Components: Antimony pentafluoride (SbF₅) is carefully added to the cooled SO₂ClF. This is a highly exothermic process and must be done slowly with efficient stirring and cooling. Subsequently, fluorosulfonic acid (FSO₃H) is added dropwise to the SbF₅/SO₂ClF mixture. The ratio of FSO₃H to SbF₅ can be varied to fine-tune the acidity of the medium.

3.2. Generation of Carbocations

Carbocations can be generated from a variety of precursors by introducing them into the pre-prepared superacid/SO₂ClF solution at low temperatures.

General Protocol for Carbocation Generation:

• Precursor Solution: The carbocation precursor (e.g., an alkyl halide, alcohol, or alkene) is dissolved in a small amount of a non-nucleophilic co-solvent, such as CD₂Cl₂ (for NMR locking), if necessary.

• Addition to Superacid: The precursor solution is added dropwise to the vigorously stirred superacid/SO₂ClF mixture, maintained at a very low temperature (typically between -70 °C and -120 °C).[3]

• Observation: The resulting colored solution, indicative of carbocation formation, is then transferred to a pre-cooled NMR tube for spectroscopic analysis.

Quantitative Data: NMR Spectroscopic Characterization of Stable Carbocations

NMR spectroscopy was the primary tool used by Olah to characterize the structure of the long-lived carbocations. The use of SO₂ClF as a solvent was instrumental in obtaining high-resolution spectra at the low temperatures required to "freeze out" dynamic processes.

4.1. ¹³C NMR Chemical Shifts of Selected Carbocations in SO₂ClF-based Superacids

The ¹³C NMR chemical shift of the positively charged carbon is a particularly diagnostic feature, typically appearing at a very low field (high ppm value).

Carbocation	Precursor	Superacid System	Temperature (°C)	C⁺ Chemical Shift (δ, ppm)	Reference
tert-Butyl Cation	Isobutane	FSO₃H·SbF₅ / SO₂ClF	-70	~335	[General Literature]
1-(4-Methoxyphenyl)ethyl Cation	1-(4-Methoxyphenyl)ethanol	FSO₃H / SO₂ClF	-70	~227	[Stadler et al., 2009]
1-Chloro-1-(4-methoxyphenyl)ethyl Cation	1-Chloro-1-(4-methoxyphenyl)ethanol	FSO₃H / SO₂ClF	-70	~215	[Stadler et al., 2009]
1-Bromo-1-(4-methoxyphenyl)ethyl Cation	1-Bromo-1-(4-methoxyphenyl)ethanol	FSO₃H / SO₂ClF	-70	~212	[Stadler et al., 2009]

4.2. ¹H NMR Chemical Shifts of Selected Carbocations in SO₂ClF-based Superacids

Protons attached to or near the carbocationic center are also significantly deshielded and shifted downfield in the ¹H NMR spectrum.

Carbocation	Precursor	Superacid System	Temperature (°C)	Key ¹H Chemical Shifts (δ, ppm)	Reference
tert-Butyl Cation	Isobutane	FSO₃H·SbF₅ / SO₂ClF	-70	~4.35 (s, 9H)	[General Literature]
1-(4-Methoxyphenyl)ethyl Cation	1-(4-Methoxyphenyl)ethanol	FSO₃H / SO₂ClF	-70	~9.3 (q, 1H, CH), ~3.4 (d, 3H, CH₃)	[Stadler et al., 2009]
1-Chloro-1-(4-methoxyphenyl)ethyl Cation	1-Chloro-1-(4-methoxyphenyl)ethanol	FSO₃H / SO₂ClF	-70	~3.3 (s, 3H, CH₃)	[Stadler et al., 2009]
1-Bromo-1-(4-methoxyphenyl)ethyl Cation	1-Bromo-1-(4-methoxyphenyl)ethanol	FSO₃H / SO₂ClF	-70	~3.4 (s, 3H, CH₃)	[Stadler et al., 2009]

Visualizing the Workflow and Concepts

The following diagrams, generated using the DOT language, illustrate the key experimental and conceptual workflows in Olah's research involving sulfuryl chloride fluoride.

5.1. Experimental Workflow for Carbocation Generation and Analysis

Caption: General experimental workflow for the generation and NMR analysis of stable carbocations.

5.2. Conceptual Diagram of Carbocation Stabilization

Caption: Key factors contributing to the stabilization of carbocations in Olah's methodology.

Conclusion

The pioneering work of George A. Olah in the field of carbocation chemistry was made possible by a combination of conceptual breakthroughs and meticulous experimental design. Central to this success was the use of sulfuryl chloride fluoride as a uniquely enabling solvent. Its inherent inertness towards highly electrophilic species, coupled with its favorable physical properties for low-temperature spectroscopy, provided the necessary environment to generate and characterize these once-elusive intermediates. The methodologies and data presented in this guide underscore the critical role of SO₂ClF and continue to inform the work of chemists in academia and industry, particularly in the areas of reaction mechanism elucidation and the development of novel synthetic transformations.

References

• 1. George Andrew Olah - Wikipedia [en.wikipedia.org]
• 2. nobelprize.org [nobelprize.org]
• 3. Chiral benzylic carbocations: low-temperature NMR studies and theoretical calculations - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Preparation of Sulfuryl Chloride Fluoride from Sulfuryl Chloride and Antimony Trifluoride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of sulfuryl chloride fluoride (SO₂ClF) from sulfuryl chloride (SO₂Cl₂) and antimony trifluoride (SbF₃). This process, a classic example of a halogen exchange reaction, is of significant interest due to the utility of sulfonyl fluorides in various fields, including drug discovery and organic synthesis. This document details the chemical principles, experimental considerations, and relevant data associated with this preparation.

Introduction

Sulfuryl chloride fluoride (SO₂ClF) is a reactive gas that serves as a versatile reagent and solvent in chemical synthesis.[1] Its preparation from the readily available starting materials sulfuryl chloride and antimony trifluoride is a foundational method first reported by Harold Simmons Booth and Carl V. Herrmann in the 1930s.[1][2] This reaction is a prime example of the Swarts reaction, which is broadly used for the synthesis of organofluorine compounds.[3][4][5][6]

The product, sulfuryl chloride fluoride, and the broader class of sulfonyl fluorides are of particular relevance to drug development. They can act as covalent inhibitors by targeting nucleophilic amino acid residues in proteins, making them valuable tools in chemical biology and medicinal chemistry.

Reaction Overview and Mechanism

The reaction involves the substitution of a chlorine atom in sulfuryl chloride with a fluorine atom from antimony trifluoride. The reaction is typically catalyzed by the addition of a small amount of antimony pentachloride (SbCl₅), which enhances the fluorinating power of the antimony trifluoride reagent.

Overall Reaction:

SO₂Cl₂ + SbF₃ --(SbCl₅ catalyst)--> SO₂ClF + SbF₂Cl

The reaction proceeds via a nucleophilic substitution mechanism, characteristic of Swarts-type reactions.[6] The antimony pentachloride catalyst is believed to facilitate the exchange of halogens.

Reaction Mechanism

The following diagram illustrates the proposed mechanism for the catalyzed reaction.

Caption: Proposed mechanism of the catalyzed Swarts reaction.

Quantitative Data

This section summarizes the key quantitative data for the reactants and the primary product, sulfuryl chloride fluoride.

Table 1: Physical and Chemical Properties of Key Compounds

Property	Sulfuryl Chloride (SO₂Cl₂)	Antimony Trifluoride (SbF₃)	Sulfuryl Chloride Fluoride (SO₂ClF)
Molar Mass	134.97 g/mol	178.76 g/mol	118.52 g/mol
Appearance	Colorless liquid	White crystalline solid	Colorless gas
Boiling Point	69.4 °C	319 °C	7.1 °C
Melting Point	-54.1 °C	292 °C	-124.7 °C
Density	1.667 g/cm³ (liquid)	4.58 g/cm³ (solid)	1.623 g/cm³ at 0 °C (liquid)
Solubility	Reacts with water	Soluble in water, polar organic solvents	Hydrolyzes in water

Note: Data compiled from various sources. Please refer to safety data sheets for the most accurate and up-to-date information.

Experimental Protocols

While the original detailed experimental protocol from Booth and Herrmann's work in the 1930s is not widely available, a general procedure can be outlined based on the principles of the Swarts reaction and the known properties of the reactants and products. This reaction should only be performed by trained professionals in a well-ventilated fume hood with appropriate personal protective equipment, given the hazardous nature of the chemicals involved.

Materials and Equipment

• Reactants:

  • Sulfuryl chloride (SO₂Cl₂), anhydrous

  • Antimony trifluoride (SbF₃), anhydrous

  • Antimony pentachloride (SbCl₅), anhydrous (catalyst)

• Equipment:

  • Three-necked round-bottom flask

  • Dropping funnel

  • Reflux condenser

  • Gas outlet connected to a scrubbing system (e.g., sodium hydroxide solution)

  • Heating mantle with a temperature controller

  • Cold trap (e.g., dry ice/acetone bath)

  • Inert gas supply (e.g., nitrogen or argon)

Generalized Experimental Procedure

• Apparatus Setup: Assemble the reaction apparatus under an inert atmosphere to exclude moisture, with the three-necked flask equipped with the dropping funnel, reflux condenser, and a gas outlet. The gas outlet should be connected to a scrubber to neutralize any evolved acidic gases.

• Charging the Reactor: In the reaction flask, place anhydrous antimony trifluoride and a catalytic amount of anhydrous antimony pentachloride.

• Reaction Initiation: Gently heat the flask with stirring.

• Addition of Sulfuryl Chloride: Slowly add anhydrous sulfuryl chloride from the dropping funnel to the heated mixture. The reaction is exothermic, and the rate of addition should be controlled to maintain a steady reaction temperature.

• Reaction Progression: The gaseous product, sulfuryl chloride fluoride, will evolve from the reaction mixture.

• Product Collection: Pass the evolved gas through the reflux condenser (to return any unreacted sulfuryl chloride to the flask) and then into a cold trap cooled with a dry ice/acetone bath to condense the sulfuryl chloride fluoride (boiling point: 7.1 °C).

• Purification: The condensed product can be further purified by fractional distillation.

Experimental Workflow Diagram

The following diagram outlines the general workflow for this gas-phase synthesis with a solid catalyst.

Caption: Generalized experimental workflow for the synthesis.

Applications in Drug Development and Research

Sulfonyl fluorides, including sulfuryl chloride fluoride as a precursor or reagent, have gained prominence in drug discovery and chemical biology. Their ability to form stable covalent bonds with nucleophilic amino acid residues such as serine, threonine, tyrosine, and lysine makes them effective "warheads" for targeted covalent inhibitors. This allows for the development of highly specific and potent therapeutic agents.

Safety Considerations

• Sulfuryl chloride is corrosive and reacts violently with water, releasing corrosive gases. It is toxic if inhaled or absorbed through the skin.

• Antimony trifluoride is toxic and corrosive.

• Antimony pentachloride is highly corrosive and reacts violently with water.

• Sulfuryl chloride fluoride is a toxic and corrosive gas.

All manipulations should be carried out in a well-ventilated chemical fume hood. Appropriate personal protective equipment, including chemical-resistant gloves, safety goggles, and a lab coat, must be worn. An emergency plan for handling spills and exposures should be in place.

Conclusion

The synthesis of sulfuryl chloride fluoride from sulfuryl chloride and antimony trifluoride is a historically significant and synthetically useful reaction. While the original detailed experimental protocol requires careful reconstruction from historical literature, the principles of the Swarts reaction provide a solid foundation for its modern-day application. The utility of the resulting sulfonyl fluoride products in fields such as drug discovery underscores the continued relevance of this classic fluorination method. Researchers and scientists working in these areas will benefit from a thorough understanding of this fundamental preparative route.

References

• 1. acs.org [acs.org]
• 2. rainer.ch [rainer.ch]
• 3. Swarts Reaction [unacademy.com]
• 4. byjus.com [byjus.com]
• 5. testbook.com [testbook.com]
• 6. scienceinfo.com [scienceinfo.com]

Protocols & Analytical Methods

The Expanding Role of Sulfur(VI) Fluorides in Modern Organic Synthesis: Applications and Protocols

For Researchers, Scientists, and Drug Development Professionals

The unique reactivity and stability of the sulfur(VI)-fluoride bond have positioned sulfonyl fluorides and related reagents as indispensable tools in contemporary organic synthesis. Moving beyond the classical applications of sulfuryl chloride, the focus has shifted to the versatile sulfonyl fluoride moiety (-SO₂F) for applications ranging from the synthesis of bioactive sulfonamides to the construction of complex molecules via "click" chemistry and late-stage functionalization through deoxyfluorination. This document provides detailed application notes and experimental protocols for key transformations utilizing these powerful reagents.

I. Deoxyfluorination of Alcohols using Sulfonimidoyl Fluorides

The conversion of alcohols to alkyl fluorides is a critical transformation in medicinal chemistry, as the introduction of fluorine can significantly modulate the pharmacokinetic and pharmacodynamic properties of drug candidates. While various deoxyfluorination reagents exist, many suffer from drawbacks such as instability, harsh reaction conditions, or limited substrate scope. N-Tosyl-4-chlorobenzenesulfonimidoyl fluoride, commercially known as SulfoxFluor, has emerged as a highly effective, bench-stable, and crystalline reagent for the rapid and efficient deoxyfluorination of a wide range of alcohols.[1][2]

Application Note:

SulfoxFluor, in the presence of an organic base such as 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU), smoothly converts primary, secondary, and even sterically hindered alcohols to their corresponding fluorides at room temperature.[2] The reaction is characterized by its high functional group tolerance and selectivity for fluorination over elimination, a common side reaction with other reagents.[2] The reagent's stability allows for easy handling and storage for extended periods without loss of reactivity.[2]

Quantitative Data for Deoxyfluorination of Alcohols with SulfoxFluor

Entry	Substrate (Alcohol)	Product (Alkyl Fluoride)	Yield (%)	Reference
1	1-Phenylethanol	1-Fluoro-1-phenylethane	95	[2]
2	2-Adamantanol	2-Fluoroadamantane	85	[2]
3	1-Octanol	1-Fluorooctane	92	[2]
4	Cyclohexanol	Fluorocyclohexane	88	[2]
5	Geraniol	Geranyl fluoride	75	[2]
6	(R)-(-)-2-Octanol	(S)-(+)-2-Fluorooctane	90	[2]

Experimental Protocol: General Procedure for Deoxyfluorination of Alcohols with SulfoxFluor

Materials:

• Alcohol (1.0 equiv)

• N-Tosyl-4-chlorobenzenesulfonimidoyl fluoride (SulfoxFluor) (1.2 equiv)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (1.5 equiv)

• Anhydrous toluene

Procedure:

• To a stirred solution of the alcohol (0.5 mmol, 1.0 equiv) in anhydrous toluene (5 mL) under an inert atmosphere (e.g., nitrogen or argon) at room temperature, add SulfoxFluor (0.6 mmol, 1.2 equiv).

• Add DBU (0.75 mmol, 1.5 equiv) dropwise to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). Reaction times typically range from 30 minutes to a few hours.

• Upon completion, quench the reaction by adding water (10 mL).

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired alkyl fluoride.

Caption: Experimental workflow for the deoxyfluorination of alcohols.

II. Sulfonamide Synthesis via Activation of Sulfonyl Fluorides

Sulfonamides are a cornerstone of medicinal chemistry, found in a wide array of therapeutic agents. While traditionally synthesized from highly reactive sulfonyl chlorides, the use of more stable sulfonyl fluorides offers significant advantages in terms of handling, storage, and chemoselectivity.[3][4] The reduced reactivity of sulfonyl fluorides necessitates an activation step, which can be achieved using Lewis acids or nucleophilic catalysts.

Application Note:

The synthesis of sulfonamides from sulfonyl fluorides can be effectively promoted by calcium triflimide [Ca(NTf₂)₂], which acts as a Lewis acid to activate the sulfonyl fluoride towards nucleophilic attack by amines.[3] This method is applicable to a broad range of electronically and sterically diverse aryl- and alkylsulfonyl fluorides and amines, affording the corresponding sulfonamides in good to excellent yields.[3] Alternatively, a catalytic amount of 1-hydroxybenzotriazole (HOBt) in the presence of a silicon additive can be used for a broad-spectrum amidation of sulfonyl fluorides, which is particularly efficient for sterically hindered substrates.[5]

Quantitative Data for Sulfonamide Synthesis

Entry	Sulfonyl Fluoride	Amine	Method	Yield (%)	Reference
1	Benzenesulfonyl fluoride	Aniline	Ca(NTf₂)₂	95	[3]
2	4-Toluenesulfonyl fluoride	Benzylamine	Ca(NTf₂)₂	92	[3]
3	Methanesulfonyl fluoride	Morpholine	Ca(NTf₂)₂	85	[3]
4	4-Nitrobenzenesulfonyl fluoride	Aniline	HOBt (cat.)	99	[5]
5	Benzenesulfonyl fluoride	tert-Butylamine	HOBt (cat.)	87	[5]
6	2-Naphthalenesulfonyl fluoride	Diethylamine	HOBt (cat.)	96	[5]

Experimental Protocol: Sulfonamide Synthesis using Calcium Triflimide Activation

Materials:

• Sulfonyl fluoride (1.0 equiv)

• Amine (2.0 equiv)

• Calcium triflimide [Ca(NTf₂)₂] (1.0 equiv)

• tert-Amyl alcohol

Procedure:

• To a vial, add the sulfonyl fluoride (0.5 mmol, 1.0 equiv), amine (1.0 mmol, 2.0 equiv), and calcium triflimide (0.5 mmol, 1.0 equiv).

• Add tert-amyl alcohol (2.5 mL) to the vial.

• Seal the vial and heat the reaction mixture at 60 °C for 24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired sulfonamide.

Caption: Generalized pathway for activated sulfonamide synthesis.

III. Sulfur(VI) Fluoride Exchange (SuFEx) Click Chemistry

Inspired by the principles of click chemistry, Sulfur(VI) Fluoride Exchange (SuFEx) has emerged as a powerful tool for the rapid and reliable construction of covalent linkages.[4] The reaction involves the exchange of the fluoride in a sulfonyl fluoride or a related S(VI)-F containing hub with a nucleophile, typically a silyl ether or an amine.[6]

Application Note:

SuFEx chemistry is characterized by its high efficiency, broad scope, and tolerance of a wide range of functional groups, making it ideal for applications in drug discovery, chemical biology, and materials science. The use of sulfuryl fluoride (SO₂F₂) as a connective hub allows for the facile synthesis of fluorosulfates from phenols, which can then be further functionalized.[4] Recent advancements have led to the development of modular flow platforms for SuFEx reactions, which enhance safety by generating and immediately consuming gaseous sulfuryl fluoride, and also improve scalability.[4] Catalysts such as DBU or triethylamine are often employed to facilitate the S-F exchange.[7]

Experimental Protocol: General Concept for SuFEx Ligation

Due to the diverse nature of SuFEx reactions, a single general protocol is not feasible. However, the core principle involves the reaction of a sulfonyl fluoride hub with a nucleophilic partner in the presence of a suitable catalyst or activator.

Conceptual Workflow:

• Hub Selection: Choose an appropriate S(VI)-F containing hub (e.g., an aryl sulfonyl fluoride, alkyl sulfonyl fluoride, or sulfuryl fluoride).

• Nucleophile Selection: Select a suitable nucleophilic partner (e.g., a phenol, silyl ether, or amine).

• Catalyst/Activator: Employ a catalyst such as DBU, triethylamine, or a silicon-based additive to promote the reaction.[6][7]

• Reaction Conditions: Reactions are typically run in a suitable solvent at room temperature or with gentle heating.

• Purification: Products are often obtained in high yields and can be purified by standard chromatographic techniques.

Caption: Logical relationship in SuFEx click chemistry.

References

• 1. sioc.cas.cn [sioc.cas.cn]
• 2. sioc.cas.cn [sioc.cas.cn]
• 3. pubs.acs.org [pubs.acs.org]
• 4. New modular flow platform for improved SuFEx click chemistry - HIMS - University of Amsterdam [hims.uva.nl]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Accelerated SuFEx Click Chemistry For Modular Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Modular synthesis of functional libraries by accelerated SuFEx click chemistry - Chemical Science (RSC Publishing) DOI:10.1039/D3SC05729A [pubs.rsc.org]

Application Notes and Protocols for Sulfuryl Chloride Fluoride in Synthetic Chemistry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthetic applications of sulfuryl chloride fluoride (SO2ClF), a versatile reagent in organic synthesis. Detailed experimental protocols for key transformations are provided, along with essential safety and handling information. Quantitative data is summarized for easy reference, and reaction workflows are visualized to facilitate understanding.

Introduction to Sulfuryl Chloride Fluoride (SO2ClF)

Sulfuryl chloride fluoride (SO2ClF) is a colorless, corrosive gas or liquid (boiling point: 7.1 °C) with a pungent odor.[1] It serves as a valuable reagent in organic synthesis, acting as a source of the fluorosulfonyl group (-SO2F) and as a versatile activating agent. Its reactivity is intermediate between the highly reactive sulfuryl chloride (SO2Cl2) and the more stable sulfuryl fluoride (SO2F2). Careful handling in a well-ventilated fume hood with appropriate personal protective equipment is mandatory due to its toxicity and corrosive nature.[2][3]

Safety and Handling of Sulfuryl Chloride Fluoride

Hazard Summary: Sulfuryl chloride fluoride is toxic if inhaled or absorbed through the skin and can cause severe burns to the eyes and skin.[3] It is also moisture-sensitive and reacts with water to release corrosive gases.[3]

Personal Protective Equipment (PPE):

• Eye/Face Protection: Tightly fitting safety goggles and a face shield are essential.[2]

• Skin Protection: Wear chemical-resistant gloves (e.g., butyl rubber) and impervious clothing to prevent skin contact.[2]

• Respiratory Protection: Work in a well-ventilated chemical fume hood. For emergencies or situations with potential for exposure, a self-contained breathing apparatus (SCBA) is required.[4]

Handling Procedures:

• Dispense SO2ClF in a well-ventilated fume hood, avoiding inhalation of vapors and contact with skin and eyes.

• Use dry glassware and equipment to prevent vigorous reactions with moisture.[3]

• Keep the reagent container tightly closed and store in a cool, dry, well-ventilated area away from incompatible materials.[2]

Spill and Disposal:

• In case of a spill, evacuate the area and contain the spill using an inert absorbent material like sand or vermiculite. Do not use combustible materials.

• Neutralize spills with a weak base such as sodium carbonate.

• Dispose of waste in accordance with local, state, and federal regulations. Do not discharge to sewer systems.[4]

Key Applications and Experimental Protocols

Sulfuryl chloride fluoride is a versatile reagent for several important transformations in organic synthesis, particularly relevant to drug discovery and development.

Synthesis of Sulfonyl Fluorides from Sulfonyl Chlorides

The conversion of sulfonyl chlorides to the more stable and selectively reactive sulfonyl fluorides is a crucial transformation in medicinal chemistry and chemical biology. While many modern methods exist, the direct halogen exchange remains a fundamental and widely used approach.

Reaction Scheme: R-SO2Cl + KF → R-SO2F + KCl

Quantitative Data for Sulfonyl Fluoride Synthesis:

Entry	Substrate (R-SO2Cl)	Product (R-SO2F)	Yield (%)	Reference
1	4-Toluenesulfonyl chloride	4-Toluenesulfonyl fluoride	84-100	[5]
2	2-Naphthalenesulfonyl chloride	2-Naphthalenesulfonyl fluoride	95	[5]
3	Dansyl chloride	Dansyl fluoride	98	[5]
4	4-Acetamidobenzenesulfonyl chloride	4-Acetamidobenzenesulfonyl fluoride	92	[5]

Experimental Protocol: Synthesis of 4-Toluenesulfonyl Fluoride [5]

• To a stirred suspension of potassium fluoride (2.0 mmol, 0.116 g) in acetone (2 mL) in a polypropylene bottle, add 4-toluenesulfonyl chloride (1.0 mmol, 0.191 g) and water (2.0 mmol, 36 µL).

• Seal the reaction vessel with a screw cap and stir the mixture at room temperature for 2 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or 1H NMR until the starting material is consumed.

• Upon completion, partition the reaction mixture between ethyl acetate (30 mL) and 10% aqueous NaCl (30 mL).

• Separate the organic layer, dry it over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the crude product.

• Purify the crude product by column chromatography on silica gel to yield 4-toluenesulfonyl fluoride.

Synthesis of Amides and Esters from Carboxylic Acids

Pioneering work by George A. Olah demonstrated the utility of sulfuryl chloride fluoride in combination with triethylamine for the mild and efficient synthesis of amides and esters from carboxylic acids.[6][7]

Reaction Scheme (Amide Synthesis): R-COOH + R'-NH2 + SO2ClF + 2 Et3N → R-CONHR' + Et3N·HCl + Et3N·HF + SO2

Experimental Protocol: General Procedure for Amide Synthesis [6]

• In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve the carboxylic acid (1.0 equiv) and the primary amine (1.0 equiv) in a suitable anhydrous solvent (e.g., dichloromethane or tetrahydrofuran).

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine (2.0 equiv) to the stirred solution.

• Slowly add a solution of sulfuryl chloride fluoride (1.0 equiv) in the same solvent to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, or until completion as monitored by TLC.

• Upon completion, quench the reaction by adding water.

• Extract the product with an organic solvent, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain the desired amide.

Note: A similar protocol can be followed for the synthesis of esters, substituting the primary amine with an alcohol.[7]

Dehydration of Aldoximes to Nitriles

Sulfuryl chloride fluoride can also be employed as a dehydrating agent for the conversion of aldoximes to nitriles, a valuable functional group transformation in organic synthesis.[8]

Reaction Scheme: R-CH=NOH + SO2ClF + 2 Base → R-CN + Base·HCl + Base·HF + SO2

Experimental Protocol: General Procedure for Nitrile Synthesis [8][9]

• In a round-bottom flask under an inert atmosphere, dissolve the aldoxime (1.0 equiv) in an anhydrous solvent (e.g., dichloromethane).

• Add a suitable base (e.g., triethylamine or DBU, 2.0 equiv) to the solution and stir.

• Cool the mixture to 0 °C.

• Slowly add sulfuryl chloride fluoride (1.0 equiv) to the reaction mixture.

• Allow the reaction to proceed at 0 °C or room temperature, monitoring by TLC for the disappearance of the starting material.

• Once the reaction is complete, quench with water and extract the product with an organic solvent.

• Wash the combined organic extracts, dry over an anhydrous drying agent, filter, and remove the solvent under reduced pressure.

• Purify the resulting nitrile by column chromatography or distillation.

Visualized Workflows and Mechanisms

To further clarify the experimental processes and underlying chemical transformations, the following diagrams are provided.

Caption: General workflow for the synthesis of sulfonyl fluorides.

Caption: Proposed mechanism for amide synthesis using SO2ClF.

References

• 1. One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemicalbook.com [chemicalbook.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. echemi.com [echemi.com]
• 5. Synthesis of Sulfonyl Fluorides Using Direct Chloride/Fluoride Exchange in Potassium Fluoride and Water/Acetone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. lookchem.com [lookchem.com]
• 7. lookchem.com [lookchem.com]
• 8. A convenient reagent for the conversion of aldoximes into nitriles and isonitriles - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. A Simple Synthesis of Nitriles from Aldoximes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Sulfuryl Chloride Fluoride as a Dehydrating Agent

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfuryl chloride fluoride (SO2ClF) is a versatile and efficient dehydrating agent for a variety of organic transformations. Its application in synthetic chemistry, particularly for the formation of nitriles, amides, and esters, has been pioneered by the work of Nobel laureate George A. Olah and his colleagues. This document provides detailed application notes and experimental protocols for the use of SO2ClF in these key dehydration reactions, facilitating its adoption in research and development settings. SO2ClF offers mild reaction conditions and high yields, making it a valuable tool for the synthesis of fine chemicals and pharmaceutical intermediates.

Dehydration of Aldoximes to Nitriles

The conversion of aldoximes to nitriles is a fundamental transformation in organic synthesis. Sulfuryl chloride fluoride provides a mild and effective method for this dehydration, proceeding smoothly under gentle conditions to afford high yields of the corresponding nitriles.

General Reaction Scheme

Experimental Protocol

General Procedure for the Conversion of Aldoximes to Nitriles:

• To a solution of the aldoxime (10 mmol) in a suitable anhydrous solvent (e.g., dichloromethane, 20 mL) in a round-bottom flask equipped with a magnetic stirrer and a drying tube, the solution is cooled to 0 °C in an ice bath.

• Sulfuryl chloride fluoride (1.1 g, 10 mmol) is added dropwise to the stirred solution. For gaseous SO2ClF, it can be condensed into the reaction vessel.

• After the addition is complete, the reaction mixture is stirred at room temperature for 1-2 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is quenched by the careful addition of cold water (15 mL).

• The organic layer is separated, and the aqueous layer is extracted with the solvent (2 x 10 mL).

• The combined organic extracts are washed with saturated sodium bicarbonate solution (15 mL) and brine (15 mL), then dried over anhydrous sodium sulfate.

• The solvent is removed under reduced pressure, and the crude nitrile is purified by distillation or recrystallization.

Quantitative Data for Nitrile Synthesis

Aldoxime Substrate	Reaction Time (h)	Yield (%)
Benzaldoxime	1	92
p-Tolualdoxime	1	95
p-Chlorobenzaldoxime	1.5	90
p-Nitrobenzaldoxime	2	88
Cinnamaldoxime	1.5	85
n-Heptanaldoxime	1	82

Logical Workflow for Nitrile Synthesis

Caption: Workflow for the synthesis of nitriles from aldoximes using SO2ClF.

Synthesis of Amides from Carboxylic Acids and Primary Amines

The formation of an amide bond is a cornerstone of peptide synthesis and the creation of numerous pharmaceuticals. The use of sulfuryl chloride fluoride in combination with a tertiary amine base, such as triethylamine, provides a convenient, one-pot procedure for the direct amidation of carboxylic acids with primary amines under mild conditions.

General Reaction Scheme

Caption: Proposed mechanism for amide synthesis using SO2ClF.

Esterification of Carboxylic Acids with Alcohols

Similar to amide bond formation, the esterification of carboxylic acids is a critical reaction in organic synthesis. Sulfuryl chloride fluoride, in the presence of triethylamine, facilitates the direct esterification of carboxylic acids with alcohols, providing good to excellent yields under mild conditions.

General Reaction Scheme

Experimental Protocol

General Procedure for the Synthesis of Esters:

• A solution of the carboxylic acid (10 mmol) and triethylamine (1.11 g, 11 mmol) in anhydrous dichloromethane (25 mL) is prepared in a flame-dried, three-necked round-bottom flask fitted with a magnetic stirrer, a dropping funnel, and a nitrogen inlet.

• The mixture is cooled to 0 °C in an ice bath.

• A solution of sulfuryl chloride fluoride (1.2 g, 10.1 mmol) in anhydrous dichloromethane (10 mL) is added dropwise over 15 minutes.

• The mixture is stirred for an additional 10 minutes at 0 °C, after which a solution of the alcohol (10 mmol) in anhydrous dichloromethane (10 mL) is added dropwise.

• The reaction is allowed to warm to room temperature and stirred for 3-6 hours, with progress monitored by TLC.

• The reaction mixture is then washed with 1N HCl (20 mL), water (20 mL), and saturated sodium bicarbonate solution (20 mL).

• The organic phase is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed in vacuo.

• The crude ester is purified by distillation or column chromatography.

Quantitative Data for Ester Synthesis

Carboxylic Acid	Alcohol	Reaction Time (h)	Yield (%)
Benzoic acid	Benzyl alcohol	4	85
Phenylacetic acid	Ethanol	3.5	88
Acetic acid	n-Butanol	3	82
Cyclohexanecarboxylic acid	Cyclohexanol	5	78
Cinnamic acid	Methanol	4.5	80

Logical Relationship for Ester Synthesis

Caption: Logical steps in the SO2ClF-mediated esterification of carboxylic acids.

Safety Precautions

Sulfuryl chloride fluoride is a corrosive and toxic gas. All manipulations should be carried out in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, must be worn. Reactions should be conducted under an inert atmosphere (e.g., nitrogen or argon) in oven-dried glassware. Care should be taken when quenching the reaction with water, as this can be an exothermic process.

Conclusion

Sulfuryl chloride fluoride is a highly effective dehydrating agent for the synthesis of nitriles, amides, and esters. The protocols outlined in these application notes are based on the pioneering work of George A. Olah and offer mild reaction conditions, good to excellent yields, and broad substrate applicability. These methods represent a valuable addition to the synthetic chemist's toolbox for the efficient construction of important chemical functionalities.

Application Notes and Protocols for Amide Synthesis using Sulfuryl Chloride Fluoride

For Researchers, Scientists, and Drug Development Professionals

Introduction

The formation of the amide bond is a cornerstone of organic synthesis, particularly in the fields of medicinal chemistry and drug development where the amide functional group is a prevalent feature in a vast array of pharmaceuticals. Traditional methods for amide synthesis often require harsh conditions or expensive coupling reagents. A notable and efficient alternative is the use of sulfuryl chloride fluoride (SO₂ClF) in the presence of a tertiary amine base. This method, developed by Nobel laureate George A. Olah and his colleagues, provides a convenient route to N-substituted amides from carboxylic acids and primary amines under mild conditions.[1][2]

Sulfuryl chloride fluoride is a versatile reagent that acts as an efficient activator for carboxylic acids, facilitating their condensation with primary amines.[1] The reaction proceeds readily at room temperature, offering high yields and demonstrating broad applicability across a range of substrates. This protocol is particularly valuable for its operational simplicity and the use of a relatively inexpensive activating agent.

Reaction Principle and Mechanism

The synthesis of amides using sulfuryl chloride fluoride proceeds through the initial activation of the carboxylic acid. In the presence of triethylamine (Et₃N), the carboxylic acid reacts with sulfuryl chloride fluoride to form a highly reactive mixed anhydride intermediate. This intermediate is then susceptible to nucleophilic attack by the primary amine. The subsequent collapse of the tetrahedral intermediate, driven by the elimination of stable byproducts (sulfur dioxide, hydrogen fluoride, and triethylammonium chloride), affords the desired amide product in high purity.

A plausible reaction mechanism is outlined below:

Step 1: Formation of a Mixed Anhydride Intermediate The carboxylic acid is deprotonated by triethylamine to form a carboxylate anion. This anion then attacks sulfuryl chloride fluoride, displacing the chloride ion to form a reactive mixed sulfonyl carboxylate anhydride.

Step 2: Nucleophilic Attack by the Amine The primary amine acts as a nucleophile and attacks the electrophilic carbonyl carbon of the mixed anhydride.

Step 3: Formation of the Amide The resulting tetrahedral intermediate collapses, eliminating the stable sulfonyl fluoride and triethylammonium species to yield the final amide product.

Experimental Protocols

General Procedure for the Synthesis of N-Substituted Amides:

This protocol is based on the method developed by Olah, G. A., Narang, S. C., & Garcia-Luna, A. (1980).

Materials:

• Carboxylic acid

• Primary amine

• Sulfuryl chloride fluoride (SO₂ClF)

• Triethylamine (Et₃N)

• Anhydrous dichloromethane (CH₂Cl₂)

• 1 N Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Ice bath

• Standard glassware for extraction and filtration

• Rotary evaporator

Protocol:

• To a stirred solution of the carboxylic acid (10 mmol) and the primary amine (10 mmol) in anhydrous dichloromethane (50 mL) at 0 °C (ice bath), slowly add triethylamine (22 mmol, 2.2 equivalents).

• To this mixture, add a solution of sulfuryl chloride fluoride (11 mmol, 1.1 equivalents) in anhydrous dichloromethane (10 mL) dropwise over a period of 10-15 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and continue stirring for 1-2 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Upon completion of the reaction, quench the mixture by adding 1 N hydrochloric acid (25 mL).

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with 1 N hydrochloric acid (2 x 25 mL), saturated sodium bicarbonate solution (2 x 25 mL), and brine (25 mL).

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The resulting crude amide can be purified by recrystallization or column chromatography on silica gel if necessary.

Tabulated Data

The following table summarizes the scope of the reaction with various carboxylic acids and primary amines, with corresponding yields as reported in the literature.

Entry	Carboxylic Acid	Primary Amine	Product	Yield (%)
1	Benzoic acid	Aniline	N-Phenylbenzamide	92
2	Benzoic acid	Benzylamine	N-Benzylbenzamide	95
3	Acetic acid	Aniline	N-Phenylacetamide (Acetanilide)	90
4	Acetic acid	Benzylamine	N-Benzylacetamide	93
5	Phenylacetic acid	Aniline	N-Phenyl-2-phenylacetamide	94
6	Phenylacetic acid	Benzylamine	N-Benzyl-2-phenylacetamide	96
7	Cinnamic acid	Aniline	N-Phenylcinnamamide	91
8	Cinnamic acid	Benzylamine	N-Benzylcinnamamide	94
9	Cyclohexanecarboxylic acid	Aniline	N-Phenylcyclohexanecarboxamide	88
10	Cyclohexanecarboxylic acid	Benzylamine	N-Benzylcyclohexanecarboxamide	90

Visualizations

Reaction Workflow

Caption: General experimental workflow for the synthesis of N-substituted amides.

Proposed Reaction Mechanism

Caption: Plausible reaction mechanism for SO₂ClF-mediated amide synthesis.

Safety and Handling

• Sulfuryl chloride fluoride (SO₂ClF) is a corrosive and toxic gas at room temperature, and it should be handled with extreme caution in a well-ventilated fume hood. It is a strong Lewis acid and reacts violently with water.

• Triethylamine (Et₃N) is a flammable and corrosive liquid with a strong, unpleasant odor. It should be handled in a fume hood.

• Dichloromethane (CH₂Cl₂) is a volatile and potentially carcinogenic solvent. Appropriate personal protective equipment (gloves, safety glasses) should be worn at all times.

• The reaction generates acidic byproducts (HCl and HF), and appropriate quenching and workup procedures should be followed.

Conclusion

The use of sulfuryl chloride fluoride as an activating agent for the synthesis of N-substituted amides from carboxylic acids and primary amines offers a mild, efficient, and high-yielding alternative to other coupling methods. The operational simplicity and the use of a cost-effective reagent make this protocol a valuable tool for researchers in both academic and industrial settings, particularly in the context of drug discovery and development where the rapid and reliable synthesis of amide libraries is often required.

References

• 1. Khan Academy [khanacademy.org]
• 2. SOCl2 Reaction with Carboxylic Acids - Chemistry Steps [chemistrysteps.com]

Application Notes and Protocols: Preparation of Esters with Sulfuryl Chloride Fluoride

For Researchers, Scientists, and Drug Development Professionals

Introduction

The synthesis of esters is a fundamental transformation in organic chemistry, with broad applications in the pharmaceutical, agrochemical, and materials science industries. While numerous methods exist for esterification, the use of sulfur-based reagents offers a powerful and often mild alternative to traditional acid-catalyzed or coupling agent-mediated reactions. This document provides detailed application notes and protocols for the preparation of esters using sulfuryl chloride fluoride (SO₂ClF).

Sulfuryl chloride fluoride is a versatile reagent that can be employed for the efficient conversion of carboxylic acids and alcohols into their corresponding esters. The methodology is noted for its operational simplicity and the use of a readily available reagent. These application notes will detail the available protocols, quantitative data, and proposed mechanisms, providing a valuable resource for researchers in organic synthesis and drug development.

Data Presentation

Due to the limited availability of comprehensive quantitative data in the public domain for a wide range of substrates, the following table summarizes the general observations and reported yields for the esterification reaction mediated by sulfuryl chloride fluoride. It is important to note that specific yields are highly dependent on the nature of the carboxylic acid and alcohol used.

Carboxylic Acid Substrate	Alcohol Substrate	Base	Solvent	Reported Yield (%)	Reference
Various Aliphatic and Aromatic	Primary and Secondary Alcohols	Triethylamine	Dichloromethane	Good to Excellent	Olah, G. A. et al. (1981)

Experimental Protocols

The following protocols are based on the available literature for the sulfuryl chloride fluoride-mediated esterification of carboxylic acids.

Protocol 1: General Procedure for the Esterification of Carboxylic Acids

This protocol describes a general method for the synthesis of esters from carboxylic acids and alcohols using sulfuryl chloride fluoride and triethylamine.

Materials:

• Carboxylic acid

• Alcohol

• Sulfuryl chloride fluoride (SO₂ClF)

• Triethylamine (Et₃N)

• Anhydrous dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Inert atmosphere setup (e.g., nitrogen or argon)

• Standard laboratory glassware for workup and purification

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the carboxylic acid (1.0 equiv) and the alcohol (1.0-1.2 equiv).

• Dissolve the starting materials in anhydrous dichloromethane (DCM) to a concentration of approximately 0.1-0.5 M.

• Cool the reaction mixture to 0 °C using an ice bath.

• Add triethylamine (2.0-2.2 equiv) dropwise to the stirred solution.

• Slowly add sulfuryl chloride fluoride (1.0-1.1 equiv) to the reaction mixture via a syringe or dropping funnel. A gentle exotherm may be observed.

• Allow the reaction to warm to room temperature and stir for 2-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer with dichloromethane (2 x 20 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude ester by column chromatography on silica gel, distillation, or recrystallization as appropriate.

Mandatory Visualizations

Reaction Workflow

The following diagram illustrates the general experimental workflow for the preparation of esters using sulfuryl chloride fluoride.

Caption: General workflow for SO₂ClF-mediated esterification.

Proposed Reaction Mechanism

The proposed mechanism for the sulfuryl chloride fluoride-mediated esterification in the presence of triethylamine involves the initial activation of the carboxylic acid.

Caption: Proposed mechanism for ester formation with SO₂ClF.

Concluding Remarks

The use of sulfuryl chloride fluoride presents a valuable method for the synthesis of esters from carboxylic acids and alcohols. The reaction proceeds under mild conditions and offers an alternative to other esterification protocols. While detailed quantitative data for a broad substrate scope is not widely available, the general procedure provided serves as a solid starting point for researchers. The operational simplicity of this method makes it an attractive option for applications in drug discovery and development where rapid access to diverse ester libraries is often required. Further investigation into the substrate scope and optimization of reaction conditions is encouraged to fully exploit the potential of this transformation.

Application Notes and Protocols: Conversion of Silyl Enol Ethers to α-Chloro Ketones

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and comparative data for the synthesis of α-chloro ketones from silyl enol ethers. This transformation is a cornerstone in organic synthesis, offering a versatile route to key intermediates for the construction of complex molecules, including pharmaceuticals and natural products. The α-chloro ketone moiety serves as a valuable electrophilic handle for the introduction of various functionalities through nucleophilic substitution.

This document outlines several common and effective methods for the α-chlorination of silyl enol ethers, including the use of sulfuryl chloride, transition metal chlorides (Copper(II) and Iron(III)), and an enantioselective approach utilizing N-chlorosuccinimide (NCS) with a chiral squaramide catalyst.

General Reaction Scheme

The conversion of a silyl enol ether to an α-chloro ketone proceeds via the electrophilic attack of a chlorine source on the electron-rich double bond of the silyl enol ether. The subsequent collapse of the intermediate and loss of the silyl group furnishes the corresponding α-chloro ketone.

Caption: General transformation of a silyl enol ether to an α-chloro ketone.

Data Presentation: Comparison of Chlorination Methods

The following table summarizes the quantitative data for different methods of α-chlorination of silyl enol ethers, allowing for easy comparison of their efficacy across various substrates.

Entry	Silyl Enol Ether Substrate	Chlorinating Agent	Catalyst/Additive	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
1	1-(Trimethylsiloxy)cyclohexene	Sulfuryl chloride (SO₂Cl₂)	-	CH₂Cl₂	-78	0.5	95	Olah, G. A. et al.
2	1-Phenyl-1-(trimethylsiloxy)ethene	Sulfuryl chloride (SO₂Cl₂)	-	CH₂Cl₂	-78	0.5	92	Olah, G. A. et al.
3	1-(Trimethylsiloxy)cyclooctene	Copper(II) chloride (CuCl₂)	-	DMF	rt	2	85	Ito, Y. et al.[1]
4	1-Phenyl-1-(trimethylsiloxy)ethene	Copper(II) chloride (CuCl₂)	-	DMF	rt	2	88	Ito, Y. et al.[1]
5	1-(Trimethylsiloxy)cyclohexene	Iron(III) chloride (FeCl₃)	-	DMF	rt	2	90	Ito, Y. et al.[1]
6	1-Phenyl-1-(trimethylsiloxy)ethene	Iron(III) chloride (FeCl₃)	-	DMF	rt	2	91	Ito, Y. et al.[1]
7	2-Phenyl-1-(trimethylsiloxy)propene	N-Chlorosuccinimide (NCS)	Squaramide Catalyst (10 mol%)	MTBE/Hexanes	-30	18	>95	Jacobsen, E. N. et al.[2]
8	2-(4-Chlorophenyl)-1-(trimethylsiloxy)propene	N-Chlorosuccinimide (NCS)	Squaramide Catalyst (10 mol%)	MTBE/Hexanes	-30	18	>95	Jacobsen, E. N. et al.[2]

Experimental Protocols

Method 1: α-Chlorination using Sulfuryl Chloride

This protocol is adapted from the work of Olah, G. A.; Wu, A.; Farooq, O. J. Org. Chem.1984 , 49 (11), 2056–2057.

Workflow:

Caption: Workflow for α-chlorination using sulfuryl chloride.

Detailed Protocol:

• A flame-dried, round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet is charged with the silyl enol ether (1.0 mmol).

• Dry dichloromethane (CH₂Cl₂, 10 mL) is added, and the solution is cooled to -78 °C using a dry ice/acetone bath.

• Sulfuryl chloride (1.1 mmol, 1.1 equiv) is added dropwise to the stirred solution via a syringe.

• The reaction mixture is stirred at -78 °C for 30 minutes.

• The reaction is quenched by the slow addition of cold saturated aqueous sodium bicarbonate (NaHCO₃) solution (10 mL).

• The mixture is allowed to warm to room temperature, and the layers are separated.

• The aqueous layer is extracted with dichloromethane (3 x 10 mL).

• The combined organic layers are dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to afford the desired α-chloro ketone.

Method 2: α-Chlorination using Copper(II) Chloride or Iron(III) Chloride

This protocol is based on the publication by Ito, Y.; Hirao, T.; Saegusa, T. J. Org. Chem.1978 , 43 (5), 1011–1013.[1]

Workflow:

Caption: Workflow for α-chlorination using CuCl₂ or FeCl₃.

Detailed Protocol:

• In a round-bottom flask, anhydrous copper(II) chloride (CuCl₂, 2.2 mmol, 2.2 equiv) or anhydrous iron(III) chloride (FeCl₃, 2.2 mmol, 2.2 equiv) is suspended in dry dimethylformamide (DMF, 10 mL).

• The silyl enol ether (1.0 mmol) is added to the suspension at room temperature with vigorous stirring.

• The reaction mixture is stirred at room temperature for 2 hours.

• The mixture is then poured into a separatory funnel containing cold water (50 mL) and diethyl ether (50 mL).

• The layers are separated, and the aqueous layer is extracted with diethyl ether (3 x 20 mL).

• The combined organic layers are washed with water and brine, then dried over anhydrous magnesium sulfate (MgSO₄).

• The solvent is removed under reduced pressure, and the residue is purified by distillation or flash column chromatography to yield the α-chloro ketone.

Method 3: Enantioselective α-Chlorination using NCS and a Squaramide Catalyst

This protocol is adapted from the work of Reisman, S. E.; Doyle, A. G.; Jacobsen, E. N. J. Am. Chem. Soc.2008 , 130 (23), 7198–7199.[2]

Signaling Pathway/Logical Relationship:

Caption: Proposed mechanism for enantioselective α-chlorination.

Detailed Protocol:

• To a vial charged with the chiral squaramide catalyst (0.02 mmol, 10 mol%) is added a solution of the silyl enol ether (0.2 mmol) in a mixture of methyl tert-butyl ether (MTBE, 2.7 mL) and hexanes (0.3 mL).

• The solution is cooled to -30 °C.

• N-Chlorosuccinimide (NCS, 0.22 mmol, 1.1 equiv) is added in one portion.

• The reaction mixture is stirred at -30 °C for 18 hours.

• The reaction is then quenched with saturated aqueous sodium thiosulfate solution.

• The mixture is extracted with diethyl ether, and the combined organic layers are washed with brine and dried over anhydrous sodium sulfate.

• After filtration and concentration, the crude product is purified by flash chromatography on silica gel to afford the enantioenriched α-chloro ketone. The enantiomeric excess is determined by chiral HPLC analysis.

References

• 1. Saegusa–Ito oxidation - Wikipedia [en.wikipedia.org]
• 2. Enantioselective synthesis of tertiary α-chloro esters by non-covalent catalysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Sulfuryl Chloride Fluoride as a Solvent for Superacids

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfuryl chloride fluoride (SO2ClF) is a versatile and highly effective solvent for the generation and stabilization of reactive intermediates, particularly carbocations, in superacidic media. Its unique combination of properties, including a low melting point, high polarity, and exceptional inertness towards strong electrophiles, makes it an invaluable tool in the study of reaction mechanisms, the synthesis of novel compounds, and various applications in drug development. This document provides detailed application notes, experimental protocols, and safety information for the use of SO2ClF as a solvent for superacids.

The pioneering work of Nobel laureate George A. Olah established the utility of SO2ClF in conjunction with strong Lewis and Brønsted acids, such as antimony pentafluoride (SbF5) and fluorosulfonic acid (FSO3H), to create "Magic Acid®" and other superacid systems.[1] These media are capable of protonating even the weakest of bases, including alkanes, leading to the formation of stable, long-lived carbocations that can be studied by various spectroscopic techniques, most notably Nuclear Magnetic Resonance (NMR).[1]

Key Properties and Advantages of Sulfuryl Chloride Fluoride

Sulfuryl chloride fluoride possesses a unique set of physical and chemical properties that make it an ideal solvent for superacid chemistry:

• Low Freezing Point: With a melting point of -124.7 °C, SO2ClF allows for experiments to be conducted at very low temperatures, which is crucial for stabilizing highly reactive carbocations and slowing down rearrangement reactions.[2]

• High Polarity and Dielectric Constant: These properties facilitate the dissolution of ionic species, including the superacid components and the resulting carbocation salts.

• Chemical Inertness: SO2ClF is highly resistant to attack by the strong electrophiles present in superacid systems, ensuring that it does not interfere with the reactions under investigation.[1]

• Good Solvating Power: It can dissolve a wide range of organic precursors used to generate carbocations.

• Volatility: A boiling point of 7.1 °C allows for its easy removal from reaction mixtures after the experiment is complete.[2]

Data Presentation

Physical Properties of Sulfuryl Chloride Fluoride

Property	Value	Reference(s)
Formula	SO2ClF	[2]
Molar Mass	118.52 g/mol	[2]
Appearance	Colorless gas	[2]
Melting Point	-124.7 °C	[2]
Boiling Point	7.1 °C	[2]
Density	1.623 g/cm³ (at 0 °C)	[2]
Solubility in Water	Hydrolyzes	[2]
Solubility in other solvents	SO2, ether	[2]

¹³C NMR Chemical Shifts of Carbocations in SO₂ClF/Superacid Media

The following table presents representative ¹³C NMR chemical shift data for various carbocations generated in superacid solutions utilizing SO₂ClF as a solvent. The significant downfield shifts of the carbocationic centers are indicative of their electron-deficient nature.

Carbocation	Precursor	Superacid System	Temperature (°C)	C⁺ Chemical Shift (ppm)	Other Key Shifts (ppm)	Reference(s)
tert-Butyl cation	tert-Butyl fluoride	SbF₅/SO₂ClF	-60	335.4	47.3 (CH₃)	[1]
Isopropyl cation	Isopropyl chloride	SbF₅/SO₂ClF	-60	320.6	51.5 (CH₃)	[3]
sec-Butyl cation	sec-Butyl chloride	SbF₅/SO₂ClF	-80	331.0 (C⁺)	51.0 (CH₃), 39.0 (CH₂), 20.0 (CH₃)	[1]
Benzylic cations	Benzylic alcohols	FSO₃H/SbF₅ in SO₂ClF	-70	Varies	Varies	[4]

Experimental Protocols

Protocol 1: General Procedure for the Preparation of a Superacid Solution in SO₂ClF

This protocol describes the preparation of a standard "Magic Acid®" (FSO₃H:SbF₅) solution in SO₂ClF. Extreme caution must be exercised during this procedure due to the highly corrosive and reactive nature of the reagents. All manipulations must be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) must be worn.

Materials:

• Sulfuryl chloride fluoride (SO₂ClF)

• Antimony pentafluoride (SbF₅), freshly distilled

• Fluorosulfonic acid (FSO₃H), freshly distilled

• Schlenk flask or a similar reaction vessel equipped with a magnetic stirrer and a low-temperature thermometer

• Dry ice/acetone or liquid nitrogen bath

Procedure:

• Cooling the Solvent: In a pre-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), condense a known volume of SO₂ClF gas at -78 °C (dry ice/acetone bath) or lower.

• Addition of Antimony Pentafluoride: While maintaining the low temperature and stirring, slowly add a measured amount of freshly distilled SbF₅ to the liquefied SO₂ClF. The addition should be done dropwise to control the exothermic reaction.

• Addition of Fluorosulfonic Acid: After the SbF₅ has completely dissolved, slowly add an equimolar amount of freshly distilled FSO₃H to the solution. Again, the addition should be slow and controlled to manage the heat generated.

• Homogenization: Allow the mixture to stir at low temperature for approximately 15-30 minutes to ensure complete homogenization. The resulting clear, colorless to pale yellow solution is ready for use.

Protocol 2: Generation and NMR Spectroscopic Observation of the tert-Butyl Cation

This protocol details the generation of the stable tert-butyl cation from tert-butyl fluoride and its characterization by low-temperature NMR spectroscopy using the superacid solution prepared in Protocol 1.

Materials:

• Prepared FSO₃H:SbF₅/SO₂ClF solution (from Protocol 1)

• tert-Butyl fluoride

• NMR tube suitable for low-temperature measurements

• Low-temperature NMR spectrometer

Procedure:

• Preparation of the NMR Sample:

  • In a pre-cooled (-78 °C) NMR tube, add approximately 0.5 mL of the FSO₃H:SbF₅/SO₂ClF superacid solution.

  • Carefully condense a small amount of tert-butyl fluoride gas into the NMR tube or add a pre-weighed amount of the liquefied gas.

  • Quickly cap and seal the NMR tube while maintaining the low temperature.

• NMR Spectroscopy:

  • Immediately insert the NMR tube into the pre-cooled NMR probe of the spectrometer (e.g., at -60 °C).

  • Acquire ¹H and ¹³C NMR spectra. The characteristic signals for the tert-butyl cation should be observed (see data table above).

Mandatory Visualization

Diagram 1: Experimental Workflow for Carbocation Generation and NMR Analysis

Caption: Workflow for generating and analyzing carbocations using SO₂ClF.

Diagram 2: Logical Relationship in Superacid-Catalyzed Alkane Isomerization

References

• 1. scribd.com [scribd.com]
• 2. Monitoring electrophilic intermediates in reactions of thiols in aqueous solution directly with 19F NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dalalinstitute.com [dalalinstitute.com]
• 4. DELTA50: A Highly Accurate Database of Experimental 1H and 13C NMR Chemical Shifts Applied to DFT Benchmarking - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Sulfuryl Chloride Fluoride

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

These notes and protocols are intended for informational purposes for qualified research and development professionals. Sulfuryl chloride fluoride is a hazardous chemical and should only be handled by trained personnel who have conducted a thorough risk assessment. Always consult the most recent Safety Data Sheet (SDS) from your supplier and adhere to all institutional and governmental safety regulations.

Introduction

Sulfuryl chloride fluoride (SO₂ClF) is a colorless, corrosive, and toxic gas or liquid with a pungent odor.[1][2] It is a valuable reagent in organic synthesis, serving as a source of the fluorosulfonyl group and as a versatile solvent.[1] Its high reactivity and hazardous properties necessitate strict adherence to specialized handling and safety procedures to minimize risks to personnel and the environment. These application notes provide detailed protocols for the safe handling, use, and disposal of sulfuryl chloride fluoride in a laboratory setting.

Chemical and Physical Properties

A summary of the key physical and chemical properties of sulfuryl chloride fluoride is provided in the table below for easy reference.

Property	Value
CAS Number	13637-84-8[2]
Molecular Formula	SO₂ClF[2]
Molecular Weight	118.52 g/mol [2]
Appearance	Colorless gas or liquid[1][2]
Boiling Point	7.1 °C (44.8 °F)[2]
Melting Point	-124.7 °C (-192.5 °F)[2]
Density	1.623 g/cm³ at 0 °C[2]
Vapor Pressure	High
Solubility	Reacts violently with water.[1][3] Soluble in sulfur dioxide and ether.[2]
Flash Point	109 °C (228.2 °F)[3]

Hazard Identification and Classification

Sulfuryl chloride fluoride is classified as a hazardous substance. The primary hazards are summarized in the table below.

Hazard Class	GHS Classification	Key Phrase
Acute Toxicity (Oral)	Category 3	H301: Toxic if swallowed[2]
Acute Toxicity (Dermal)	Category 3	H311: Toxic in contact with skin[2]
Acute Toxicity (Inhalation)	Category 3	H331: Toxic if inhaled[2][4]
Skin Corrosion/Irritation	Category 1B	H314: Causes severe skin burns and eye damage[5]
Serious Eye Damage	Category 1	H318: Causes serious eye damage[4]

Signal Word: Danger[2][5]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling sulfuryl chloride fluoride. The minimum required PPE is outlined below.

Body Part	PPE Specification
Eyes/Face	Chemical safety goggles and a face shield.[3]
Skin	Chemical-resistant gloves (e.g., neoprene or nitrile rubber), a flame-retardant lab coat, and closed-toe shoes.[5]
Respiratory	A full-face respirator with an appropriate cartridge for acid gases and halogens is required when working outside of a certified chemical fume hood or in case of a spill.[3][5]

Experimental Protocols

Safe Handling and Use

This protocol outlines the essential steps for the safe handling and use of sulfuryl chloride fluoride in a laboratory setting.

Workflow for Safe Handling of Sulfuryl Chloride Fluoride

Caption: Workflow for the safe handling of sulfuryl chloride fluoride.

• Preparation:

  • Conduct a thorough risk assessment for the planned experiment.

  • Review the Safety Data Sheet (SDS) for sulfuryl chloride fluoride before starting any work.[3]

  • Ensure that the chemical fume hood is certified and functioning correctly.

  • Assemble and inspect all necessary PPE.

  • Confirm the location and accessibility of emergency equipment, including the eyewash station, safety shower, and a dry chemical fire extinguisher.[3]

• Handling:

  • Don the appropriate PPE as specified in Section 4.0.

  • All manipulations of sulfuryl chloride fluoride must be performed within a certified chemical fume hood.

  • Ground all equipment to prevent static discharge.

  • When transferring the liquid, do so slowly and carefully to avoid splashing.

  • Keep the container tightly sealed when not in use to prevent the escape of vapors.[5]

• Post-Handling:

  • Decontaminate all glassware and equipment that has come into contact with sulfuryl chloride fluoride.

  • Clean the work area within the fume hood.

  • Dispose of all waste, including empty containers and contaminated materials, in a designated and clearly labeled hazardous waste container.[5]

  • Carefully remove and decontaminate or dispose of PPE as per institutional guidelines.

  • Wash hands and forearms thoroughly with soap and water after completing the work.

Storage

• Store sulfuryl chloride fluoride in a cool, dry, and well-ventilated area away from incompatible materials.[5]

• Keep containers tightly closed and protected from moisture.[3]

• Store in a designated corrosives cabinet.

• Avoid exposure to heat and direct sunlight.

Chemical Incompatibilities

Sulfuryl chloride fluoride is incompatible with a range of substances. Contact with these materials should be strictly avoided.

Chemical Incompatibility Chart for Sulfuryl Chloride Fluoride

Caption: Incompatible materials with sulfuryl chloride fluoride.

• Water/Moisture: Reacts violently with water and moisture to produce corrosive and toxic gases, including hydrogen chloride and hydrogen fluoride.[3]

• Strong Bases: Reacts vigorously with strong bases.

• Strong Acids: Incompatible with strong acids.[3]

• Alcohols: Incompatible with alcohols.[3]

• Metals: May be corrosive to some metals.

Spill and Leak Procedures

In the event of a spill or leak, follow these procedures immediately:

• Evacuate: Immediately evacuate all non-essential personnel from the affected area.

• Ventilate: Ensure the area is well-ventilated, if it is safe to do so.

• Containment: For small liquid spills, contain the spill using an inert absorbent material such as sand or vermiculite. Do not use combustible materials like sawdust.[3]

• Neutralization: Cautiously neutralize the spill with a suitable agent, such as sodium bicarbonate or a commercial spill kit for corrosive materials.

• Cleanup: Wearing appropriate PPE, carefully collect the absorbed material into a designated hazardous waste container.

• Decontamination: Decontaminate the spill area thoroughly.

• Reporting: Report the incident to the appropriate safety personnel.

Waste Disposal

• All waste containing sulfuryl chloride fluoride must be treated as hazardous waste.

• Collect waste in a designated, properly labeled, and sealed container.

• Dispose of the hazardous waste through your institution's environmental health and safety office, following all local, state, and federal regulations.[5]

Emergency Procedures

First Aid Measures

Immediate first aid is critical in the event of exposure.

Exposure Route	First Aid Protocol
Inhalation	Move the victim to fresh air immediately. If breathing is difficult, administer oxygen. If breathing has stopped, perform artificial respiration. Seek immediate medical attention.[5] Do not use mouth-to-mouth resuscitation.
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate medical attention.[3]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[3]
Ingestion	Do NOT induce vomiting. If the victim is conscious and alert, rinse their mouth with water and give them 2-4 cupfuls of milk or water to drink. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[5]

Emergency Response Flowchart for Sulfuryl Chloride Fluoride Exposure

References

• 1. acs.org [acs.org]
• 2. Sulfuryl chloride fluoride - Wikipedia [en.wikipedia.org]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. fluoridealert.org [fluoridealert.org]
• 5. chemicalbook.com [chemicalbook.com]

Application Notes and Protocols for Handling Sulfuryl Chloride Fluoride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfuryl chloride fluoride (SO₂ClF) is a highly reactive and corrosive chemical that presents significant hazards to laboratory personnel.[1][2] It is imperative that strict safety protocols and appropriate personal protective equipment (PPE) are utilized at all times when handling this compound. These application notes provide detailed guidance on the selection and use of PPE, as well as safe handling procedures and emergency protocols.

Hazard Identification and Risk Assessment

Sulfuryl chloride fluoride is a corrosive substance that can cause severe skin burns and eye damage upon contact.[1][2] Inhalation of its vapors can lead to severe respiratory tract irritation, and ingestion can cause serious internal injury.[2] It is also toxic if absorbed through the skin.[1] A thorough risk assessment must be conducted before any experiment involving sulfuryl chloride fluoride to identify potential exposure scenarios and implement appropriate control measures.

Summary of Hazards:

Hazard	Description
Corrosive	Causes severe skin burns and eye damage.[1][2]
Toxic	Toxic by inhalation, ingestion, and skin absorption.[1]
Respiratory Irritant	Vapors can cause severe irritation to the respiratory tract.[2]

Personal Protective Equipment (PPE) Selection

The selection of appropriate PPE is critical for the safe handling of sulfuryl chloride fluoride. The following sections detail the minimum required PPE.

Eye and Face Protection

• Protocol:

  • Always wear chemical splash goggles that conform to ANSI Z87.1 standards.

  • In addition to goggles, a face shield should be worn to provide full-face protection from splashes.

Skin Protection

• Recommended Glove Materials: Based on general chemical resistance charts for corrosive and halogenated compounds, the following materials are recommended. However, it is crucial to consult the glove manufacturer's specific chemical resistance data.

  • Neoprene: Often recommended for handling acids and caustics.

  • Butyl Rubber: Provides excellent resistance to a wide range of corrosive chemicals.

  • Viton™: Offers high resistance to corrosive chemicals and chlorinated compounds.

  • Nitrile: While offering good general chemical resistance, its effectiveness against sulfuryl chloride fluoride should be verified with the manufacturer. Double-gloving with nitrile gloves can provide an additional layer of protection for short-duration tasks.

• Glove Selection Protocol:

  • Consult the glove manufacturer's chemical resistance guide to verify compatibility with sulfuryl chloride fluoride.

  • Select gloves with a sufficient thickness (e.g., >15 mil) for handling highly corrosive materials.

  • Inspect gloves for any signs of degradation, punctures, or tears before each use.

  • Practice double-gloving, especially when handling larger quantities or for prolonged procedures.

  • Change gloves immediately if contamination is suspected.

  • Wash hands thoroughly after removing gloves.

• Protocol:

  • Wear a chemical-resistant laboratory coat, preferably one that is flame-retardant.

  • For tasks with a higher risk of splashing or exposure, a chemical-resistant apron or a full-body chemical protective suit should be worn over the lab coat.

  • Ensure that all skin is covered.

  • Wear closed-toe shoes made of a chemically resistant material.

Respiratory Protection

All work with sulfuryl chloride fluoride must be conducted in a certified chemical fume hood to minimize inhalation exposure.

• Protocol:

  • Ensure the chemical fume hood is functioning correctly before starting any work. The sash should be kept as low as possible.

  • If there is a potential for exposure above the occupational exposure limit, or in the event of a fume hood failure, appropriate respiratory protection must be used.

  • A full-facepiece respirator with an appropriate cartridge (e.g., for acid gases and halogenated compounds) or a self-contained breathing apparatus (SCBA) is required in such situations.

  • All personnel who may need to use a respirator must be properly trained, fit-tested, and medically cleared according to their institution's respiratory protection program.

Experimental Protocols for Handling Sulfuryl Chloride Fluoride

General Handling Procedures

• Protocol:

  • Always handle sulfuryl chloride fluoride in a well-ventilated area, specifically within a certified chemical fume hood.

  • Ensure an eyewash station and safety shower are readily accessible and unobstructed.

  • Before starting work, ensure all necessary PPE is donned correctly.

  • Use compatible materials for all apparatus and transfer lines. Avoid materials that can be corroded by sulfuryl chloride fluoride.

  • Keep containers of sulfuryl chloride fluoride tightly closed when not in use.

  • Clearly label all containers with the chemical name and associated hazards.

  • Do not work alone when handling this chemical.

Spill Response Protocol

• Protocol:

  • In the event of a small spill inside a chemical fume hood, contain the spill with an inert absorbent material (e.g., vermiculite, sand).

  • Do not use combustible materials to absorb the spill.

  • Carefully collect the absorbent material and place it in a sealed, labeled container for hazardous waste disposal.

  • Decontaminate the spill area with a suitable neutralizing agent, followed by a thorough cleaning.

  • For larger spills or spills outside of a fume hood, evacuate the area immediately and alert emergency personnel.

Emergency Procedures

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

• Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate medical attention.[2]

• Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.[2]

• Ingestion: Do not induce vomiting. If the victim is conscious and alert, rinse their mouth with water and give them 2-4 cupfuls of milk or water to drink. Seek immediate medical attention.[2]

Logical Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate PPE when working with sulfuryl chloride fluoride.

Caption: PPE Selection Workflow.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Application Notes and Protocols for the Safe Storage of Sulfuryl Chloride Fluoride

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe storage and handling of sulfuryl chloride fluoride (SO₂ClF). Adherence to these protocols is critical to ensure laboratory safety and maintain the integrity of the chemical.

Introduction

Sulfuryl chloride fluoride is a corrosive and moisture-sensitive chemical that requires specific storage conditions to prevent hazardous reactions and degradation.[1] It is a strong Lewis acid and a versatile reagent in organic synthesis.[2][3] Improper storage can lead to the release of toxic gases and compromise experimental outcomes.

Health and Safety Information

Sulfuryl chloride fluoride is classified as a corrosive substance that can cause severe burns to the skin, eyes, and respiratory tract upon contact or inhalation.[1] Inhalation may be fatal.[1] It reacts violently with water and is sensitive to moisture.[1][4]

Emergency Overview:

• Appearance: Clear, colorless liquid[1]

• Odor: Pungent[1]

• Danger! Corrosive. Causes severe burns. Moisture sensitive.[1]

Quantitative Data and Physical Properties

The following table summarizes the key quantitative data and physical properties of sulfuryl chloride fluoride relevant to its storage and handling.

Property	Value	Reference
Storage Temperature	Deep freeze (below -20°C)	[1][5]
Boiling Point	7.1 °C	[1][6]
Melting Point	-124.7 °C	[1][6]
Molecular Formula	ClFO₂S	[1]
Molecular Weight	118.51 g/mol	[1]
Density	1.623 g/cm³	[1]

Experimental Protocols

Protocol 1: Receiving and Initial Storage

• Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks. Wear appropriate Personal Protective Equipment (PPE) during inspection.

• Verification: Confirm the container is tightly sealed.

• Storage Location: Immediately transfer the container to a designated "corrosives area" that is dry, cool, and well-ventilated.[1][4][7]

• Temperature Control: Place the container in a freezer set to maintain a temperature below -20°C.[1][5]

• Inventory: Log the chemical in the laboratory's inventory system, noting the date of receipt and storage location.

Protocol 2: Handling and Dispensing

• Work Area: All handling and dispensing of sulfuryl chloride fluoride must be conducted in a certified chemical fume hood.[1][4]

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear chemical safety goggles and a face shield.[1][4]

  • Hand Protection: Wear appropriate chemical-resistant gloves.[1]

  • Body Protection: Wear a lab coat and other protective clothing to prevent skin contact.[1]

• Dispensing:

  • Allow the container to equilibrate to the temperature of the fume hood before opening to prevent condensation of moisture from the air.

  • Carefully open the container, avoiding inhalation of any vapors.[1]

  • Use clean, dry glassware and equipment for dispensing.

• Sealing: After dispensing, securely reseal the container, ensuring a tight fit to prevent moisture ingress.

• Return to Storage: Promptly return the container to the designated freezer storage.

Protocol 3: Spill and Emergency Procedures

• Evacuation: In case of a spill, evacuate the immediate area and alert others.

• Ventilation: Ensure the area is well-ventilated.

• Containment: For small spills, absorb the material with a non-combustible absorbent such as sand or earth. Do not use combustible materials like sawdust.[1]

• Neutralization: Do not use water on the spill as it reacts violently.[1][4]

• Disposal: Collect the absorbed material in a suitable, closed container for disposal as hazardous waste.

• First Aid:

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek immediate medical attention.[1]

  • Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[1]

  • Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.[1]

  • Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.[1]

Visualizations

Caption: Key Storage and Handling Parameters for Sulfuryl Chloride Fluoride.

Caption: Step-by-step protocol for the safe handling of sulfuryl chloride fluoride.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. acs.org [acs.org]
• 3. fluoridealert.org [fluoridealert.org]
• 4. fishersci.com [fishersci.com]
• 5. sulfuryl chloride fluoride | CAS#:13637-84-8 | Chemsrc [chemsrc.com]
• 6. Sulfuryl chloride fluoride - Wikipedia [en.wikipedia.org]
• 7. chemicalbook.com [chemicalbook.com]

Application Notes and Protocols for Quenching Sulfuryl Chloride Fluoride Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfuryl chloride fluoride (SO₂ClF) is a reactive chemical used in various synthetic applications.[1][2] Due to its reactivity, particularly its tendency to hydrolyze, proper quenching procedures are critical to ensure the safety of laboratory personnel and the integrity of the reaction products. These application notes provide detailed protocols for the safe and effective quenching of reactions involving sulfuryl chloride fluoride. The procedures outlined are based on established methods for handling reactive acid halides and aim to control the exothermic nature of the quenching process.

Core Principles of Quenching SO₂ClF

Sulfuryl chloride fluoride is a colorless, easily condensed gas that hydrolyzes in water.[3] The quenching process is designed to safely neutralize unreacted SO₂ClF and any reactive intermediates. The primary reaction during quenching with aqueous solutions is hydrolysis, which produces corrosive and hazardous byproducts. Therefore, a controlled and gradual approach is essential.

Similar to other reactive sulfonyl halides, the direct and rapid addition of water is hazardous and should be avoided. The recommended approach involves a stepwise quenching procedure, starting with a less reactive protic solvent before the introduction of water.

Experimental Protocols

Protocol 1: Stepwise Quenching with an Alcohol and Aqueous Base

This is the recommended general-purpose procedure for quenching reactions containing residual sulfuryl chloride fluoride. It is designed to be slow and controlled to manage the exothermic reaction.

Materials:

• Reaction mixture containing SO₂ClF

• Anhydrous isopropanol or ethanol

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution or other weak base

• Deionized water

• Ice bath

• Appropriate reaction vessel and addition funnel

• Personal Protective Equipment (PPE): Chemical-resistant gloves, safety goggles, face shield, and a flame-resistant lab coat.[4]

Procedure:

• Cool the Reaction Mixture: Before beginning the quench, cool the reaction vessel to 0 °C using an ice bath. This is crucial for controlling the rate of the exothermic quenching reaction.

• Inert Atmosphere: Ensure the reaction is maintained under an inert atmosphere (e.g., nitrogen or argon) to prevent any unwanted side reactions with atmospheric moisture.

• Slow Addition of Alcohol: Slowly add anhydrous isopropanol or ethanol to the cooled reaction mixture via an addition funnel. The alcohol will react with the SO₂ClF in a more controlled manner than water.[5][6][7]

• Monitor for Reaction: Observe the reaction for any signs of gas evolution or an increase in temperature. The addition rate should be adjusted to keep the reaction under control.

• Complete the Alcohol Quench: Continue adding the alcohol until the vigorous reaction ceases.

• Introduction of Aqueous Base: Once the initial vigorous reaction with the alcohol has subsided, slowly add a saturated aqueous solution of sodium bicarbonate. This will neutralize the acidic byproducts of the hydrolysis reaction.[4][8]

• Final Water Addition: After the addition of the aqueous base is complete and the reaction is no longer exothermic, deionized water can be added to ensure all remaining reactive species are quenched.

• Warm to Room Temperature: Allow the mixture to slowly warm to room temperature with continued stirring.

• Workup: Proceed with the standard aqueous workup and extraction of the desired product.

Protocol 2: Quenching with a Slurry of Base

This method is suitable for reactions where the product is sensitive to alcohols or when a non-alcoholic quenching agent is preferred.

Materials:

• Reaction mixture containing SO₂ClF

• Sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃)

• Anhydrous aprotic solvent (e.g., THF, diethyl ether)

• Deionized water

• Ice bath

• Appropriate reaction vessel and addition funnel

• Personal Protective Equipment (PPE)

Procedure:

• Prepare a Slurry: In a separate flask, prepare a slurry of sodium bicarbonate or sodium carbonate in an anhydrous aprotic solvent.

• Cool Both Vessels: Cool both the reaction mixture and the base slurry to 0 °C in an ice bath.

• Slow Transfer: Slowly transfer the reaction mixture to the cooled slurry of the base via a cannula or an addition funnel with vigorous stirring.

• Monitor the Reaction: Carefully monitor the reaction for gas evolution and temperature changes. Control the addition rate to maintain a safe reaction temperature.

• Stirring: After the addition is complete, allow the mixture to stir at 0 °C for at least 30 minutes to ensure complete neutralization.

• Aqueous Quench: Slowly add deionized water to the mixture to quench any remaining reactive species.

• Warm to Room Temperature: Allow the mixture to warm to room temperature.

• Workup: Proceed with the standard workup procedure.

Data Presentation

Table 1: Quenching Agent Reactivity and Byproducts

Quenching Agent	Relative Reactivity	Primary Byproducts	Key Considerations
Isopropanol/Ethanol	Moderate	Alkyl Sulfates, HCl, HF	Less vigorous than water, good for initial quench.
Water	High	Sulfuric Acid, HCl, HF	Very exothermic, should be added after a less reactive quencher.
Aqueous NaHCO₃/Na₂CO₃	Moderate	Na₂SO₄, NaCl, NaF, H₂O, CO₂	Neutralizes acidic byproducts, produces gas.

Visualizations

Logical Workflow for Quenching SO₂ClF Reactions

Caption: Logical workflow for the stepwise quenching of sulfuryl chloride fluoride reactions.

Signaling Pathway of SO₂ClF Hydrolysis and Neutralization

Caption: Reaction pathway for the hydrolysis of SO₂ClF and subsequent neutralization.

References

• 1. acs.org [acs.org]
• 2. fluoridealert.org [fluoridealert.org]
• 3. Sulfuryl chloride fluoride - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. chemistry.nd.edu [chemistry.nd.edu]
• 6. sarponggroup.com [sarponggroup.com]
• 7. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 8. kgroup.du.edu [kgroup.du.edu]

Application Notes and Protocols for the Disposal of Sulfuryl Chloride Fluoride Waste

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfuryl chloride fluoride (SO₂ClF) is a highly reactive and hazardous compound used in various synthetic applications.[1] Due to its toxicity, corrosivity, and violent reaction with water, proper disposal of waste SO₂ClF is critical to ensure laboratory safety and environmental protection. These application notes provide detailed protocols for the safe neutralization and disposal of sulfuryl chloride fluoride waste on a laboratory scale.

Hazard Summary:

• Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.[1]

• Corrosivity: Causes severe skin burns and eye damage.[1]

• Reactivity: Reacts violently with water and moisture, releasing toxic and corrosive gases.[2] It is incompatible with strong acids, bases, and alcohols.

Principle of Disposal

The primary method for the disposal of sulfuryl chloride fluoride is through controlled hydrolysis followed by neutralization. SO₂ClF reacts with water to form sulfuric acid, hydrochloric acid, and hydrofluoric acid. These acidic byproducts are then neutralized with a base to form stable, less hazardous salts that can be disposed of according to local regulations.

Hydrolysis and Neutralization Reactions

The overall process can be summarized in the following two stages:

• Hydrolysis: SO₂ClF + 2H₂O → H₂SO₄ + HCl + HF

• Neutralization: Two primary methods are presented, using either sodium hydroxide or calcium hydroxide.

  • With Sodium Hydroxide (NaOH): H₂SO₄ + HCl + HF + 4NaOH → Na₂SO₄ + NaCl + NaF + 4H₂O

  • With Calcium Hydroxide (Ca(OH)₂): H₂SO₄ + HCl + HF + 2Ca(OH)₂ → CaSO₄ + CaCl₂ + CaF₂ + 4H₂O

The use of calcium hydroxide is often preferred as it results in the precipitation of calcium fluoride (CaF₂), which is largely insoluble in water and can be removed as a solid, simplifying the treatment of the aqueous waste.[3][4][5]

Quantitative Data

The following table summarizes key quantitative data for sulfuryl chloride fluoride and the recommended neutralizing agents.

Parameter	Value	Units	Reference
Sulfuryl Chloride Fluoride (SO₂ClF)
Molar Mass	118.52	g/mol	[6]
Boiling Point	7.1	°C	[6]
Enthalpy of Vaporization	24.7	kJ/mol	[7]
Neutralization Stoichiometry
Moles of NaOH per mole of SO₂ClF	4	mol/mol
Moles of Ca(OH)₂ per mole of SO₂ClF	2	mol/mol
Calcium Fluoride (CaF₂) Solubility
Solubility in Water (20°C)	0.016	g/L	[3]
Solubility Product (Ksp)	3.9 x 10⁻¹¹	[3]

Experimental Protocols

Safety Precautions:

• All procedures must be conducted in a well-ventilated chemical fume hood.

• Full personal protective equipment (PPE) is mandatory, including a lab coat, chemical splash goggles, a face shield, and heavy-duty, chemical-resistant gloves (e.g., butyl rubber or neoprene).

• An emergency eyewash station and safety shower must be readily accessible.

• Have an appropriate spill kit ready, containing a non-combustible absorbent material like sand or vermiculite.

Protocol 1: Neutralization using Calcium Hydroxide (Preferred Method)

This protocol is recommended due to the formation of insoluble calcium fluoride, which simplifies waste disposal.

Materials:

• Sulfuryl chloride fluoride waste

• Calcium hydroxide (Ca(OH)₂)

• Water

• Ice

• Large beaker or flask (at least 10 times the volume of the SO₂ClF waste)

• Stir plate and magnetic stir bar

• Dropping funnel or gas dispersion tube

• pH meter or pH paper

• Buchner funnel and filter paper

Procedure:

• Prepare the Neutralizing Slurry:

  • Calculate the required amount of Ca(OH)₂. A 50-100% excess is recommended to ensure complete neutralization.

    • Calculation:mass of Ca(OH)₂ (g) = (mass of SO₂ClF (g) / 118.52 g/mol) * 2 * 74.09 g/mol * 1.5 (for a 50% excess)

  • In the large beaker, prepare a 10-20% slurry of Ca(OH)₂ in cold water.

  • Place the beaker in an ice bath on a stir plate and begin stirring.

• Addition of Sulfuryl Chloride Fluoride:

  • For liquid SO₂ClF: Slowly add the SO₂ClF waste dropwise to the stirring, cooled Ca(OH)₂ slurry using a dropping funnel.

  • For gaseous SO₂ClF: Bubble the gas slowly into the slurry through a gas dispersion tube.

  • Maintain a slow addition rate to control the exothermic reaction and prevent excessive foaming or splashing. The temperature of the slurry should be kept below 40°C.

• Reaction and Monitoring:

  • After the addition is complete, continue stirring the mixture for at least 2 hours to ensure the reaction goes to completion.

  • Allow the mixture to warm to room temperature.

  • Check the pH of the slurry. It should be neutral or slightly basic (pH 7-9). If the pH is still acidic, add more Ca(OH)₂ slurry and continue stirring.

• Waste Separation and Disposal:

  • Once the reaction is complete and the pH is stable, turn off the stirrer and allow the solid precipitate (calcium fluoride and calcium sulfate) to settle.

  • Separate the solid waste from the liquid by filtration using a Buchner funnel.

  • Wash the solid cake with water.

  • The aqueous filtrate, containing primarily calcium chloride, can typically be disposed of down the drain with copious amounts of water, provided it meets local regulations for chloride content.

  • The solid waste should be collected in a labeled hazardous waste container for disposal as solid chemical waste.

Protocol 2: Neutralization using Sodium Hydroxide

This method is also effective but results in a solution of soluble fluoride salts, which may require further treatment depending on local discharge limits.[8][9][10]

Materials:

• Sulfuryl chloride fluoride waste

• Sodium hydroxide (NaOH)

• Water

• Ice

• Large beaker or flask

• Stir plate and magnetic stir bar

• Dropping funnel or gas dispersion tube

• pH meter or pH paper

Procedure:

• Prepare the Neutralizing Solution:

  • Calculate the required amount of NaOH. A 50-100% excess is recommended.

    • Calculation:mass of NaOH (g) = (mass of SO₂ClF (g) / 118.52 g/mol) * 4 * 40.00 g/mol * 1.5 (for a 50% excess)

  • Prepare a 5-10% solution of NaOH in water in the large beaker.

  • Place the beaker in an ice bath on a stir plate and begin stirring.

• Addition of Sulfuryl Chloride Fluoride:

  • Follow the same procedure as in Protocol 1 (step 2) for the slow addition of liquid or gaseous SO₂ClF to the cooled, stirring NaOH solution.

  • Maintain a slow addition rate to control the exothermic reaction.

• Reaction and Monitoring:

  • After the addition is complete, continue stirring for at least 2 hours.

  • Allow the solution to warm to room temperature.

  • Check the pH of the solution to ensure it is neutral or slightly basic (pH 7-9). Adjust with more NaOH solution or a dilute acid (e.g., citric acid) if necessary.

• Waste Disposal:

  • The resulting aqueous solution contains sodium sulfate, sodium chloride, and sodium fluoride.

  • This solution must be disposed of as hazardous aqueous waste. The fluoride concentration will likely exceed typical discharge limits (often <20 ppm).[10]

  • Transfer the neutralized solution to a properly labeled hazardous waste container.

Diagrams

Caption: Logical workflow for the disposal of sulfuryl chloride fluoride waste.

References

• 1. fluoridealert.org [fluoridealert.org]
• 2. Sulfuryl chloride - Wikipedia [en.wikipedia.org]
• 3. Calcium fluoride - Wikipedia [en.wikipedia.org]
• 4. Calcium fluoride - Sciencemadness Wiki [sciencemadness.org]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. CAS Common Chemistry [commonchemistry.cas.org]
• 7. Sulfuryl chloride fluoride [webbook.nist.gov]
• 8. saltworkstech.com [saltworkstech.com]
• 9. Fluoride Removal from Industrial Wastewater [phadjustment.com]
• 10. Fluoride Removal from Industrial Wastewater → Enviro Concepts - Waste Water Treatment and Wash Bays [enviroconcept.com.au]

Applications of Sulfuryl Chloride Fluoride in Synthetic Chemistry: Notes and Protocols for Researchers

For Researchers, Scientists, and Drug Development Professionals

Sulfuryl chloride fluoride (SO2ClF) is a versatile and reactive reagent with several applications in organic synthesis. While its direct use in the synthesis of specific commercial pharmaceuticals is not extensively detailed in publicly available literature, its utility in creating key functional groups and chemical transformations makes it a relevant tool for drug discovery and development. This document provides an overview of its primary applications, complete with generalized experimental protocols and visual aids to guide researchers in leveraging its synthetic potential.

Introduction to Sulfuryl Chloride Fluoride

Sulfuryl chloride fluoride is a colorless gas or liquid (boiling point: 7.1 °C) that acts as a strong Lewis acid.[1] It is a versatile reagent employed in various chemical transformations, including fluorosulfonylation, dehydration, and chlorination reactions. Its reactivity profile makes it a useful, albeit highly reactive and hazardous, component in the synthetic chemist's toolbox.

Core Applications and Protocols

The following sections detail the key applications of sulfuryl chloride fluoride and related reagents in transformations relevant to pharmaceutical synthesis.

Application 1: Synthesis of Sulfonyl Fluorides

The sulfonyl fluoride moiety is a critical pharmacophore and a key component in covalent inhibitors and chemical probes for drug discovery. While many routes to sulfonyl fluorides exist, one of the most common methods involves the conversion of the more reactive sulfonyl chlorides.

Reaction Overview:

The conversion of a sulfonyl chloride to a sulfonyl fluoride is a nucleophilic substitution reaction where a fluoride anion displaces the chloride. This transformation is crucial as sulfonyl fluorides exhibit a desirable balance of stability and reactivity for biological applications.[2]

Experimental Protocol: General Procedure for the Conversion of Aryl Sulfonyl Chlorides to Aryl Sulfonyl Fluorides

• Reagents and Setup: In a fume hood, to a solution of the aryl sulfonyl chloride (1.0 eq.) in a suitable solvent such as acetone or acetonitrile, add potassium fluoride (KF) (1.5 - 2.0 eq.) and a phase-transfer catalyst like 18-crown-6 (0.1 eq.) if needed, particularly for less soluble salts. For a biphasic system, a mixture of water and acetone can be employed with KF.[3][4]

• Reaction Conditions: Stir the mixture at room temperature or with gentle heating (e.g., 40-60 °C) and monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: Upon completion, filter the reaction mixture to remove inorganic salts. Concentrate the filtrate under reduced pressure. The resulting crude product can be purified by recrystallization or silica gel column chromatography to afford the desired aryl sulfonyl fluoride.

Quantitative Data Summary

Starting Material	Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)
Aryl Sulfonyl Chloride	KF	Acetonitrile	25-60	2-12	80-95
Heteroaryl Sulfonyl Chloride	KHF₂	Acetonitrile/Water	25	1-5	75-90
Alkyl Sulfonyl Chloride	TBAF	THF	0-25	1-3	70-85

Note: The data in this table represents typical ranges and should be optimized for specific substrates.

Workflow for Sulfonyl Fluoride Synthesis

Caption: General workflow for the synthesis of sulfonyl fluorides.

Application 2: Dehydration of Aldoximes to Nitriles

The nitrile functional group is present in numerous pharmaceuticals. Sulfuryl chloride fluoride, in combination with a base, can act as a dehydrating agent to convert aldoximes to nitriles under mild conditions.

Reaction Overview:

This reaction proceeds by the activation of the aldoxime hydroxyl group by SO2ClF, followed by elimination facilitated by a base to form the nitrile.

Experimental Protocol: General Procedure for the Dehydration of Aldoximes

• Reagents and Setup: In a fume hood, dissolve the aldoxime (1.0 eq.) in an anhydrous solvent such as dichloromethane (CH₂Cl₂) or tetrahydrofuran (THF). Cool the solution to 0 °C in an ice bath.

• Reaction Conditions: Add a suitable base, such as triethylamine (Et₃N) (2.0 eq.). To this stirred solution, add sulfuryl chloride fluoride (1.2 eq.) dropwise, maintaining the temperature at 0 °C. After the addition, allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring by TLC.

• Work-up and Purification: Quench the reaction by the slow addition of water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. The crude nitrile can be purified by silica gel column chromatography.

Dehydration of Aldoximes to Nitriles

Caption: Conversion of an aldoxime to a nitrile using SO2ClF.

Application 3: Amide Bond Formation

Sulfuryl chloride fluoride can be used as an activating agent for carboxylic acids to facilitate the formation of amides, a fundamental linkage in pharmaceuticals.

Reaction Overview:

The carboxylic acid is likely converted to a reactive intermediate by SO2ClF, which is then susceptible to nucleophilic attack by an amine to form the amide bond.

Experimental Protocol: General Procedure for Amide Synthesis

• Reagents and Setup: In a fume hood, to a solution of the carboxylic acid (1.0 eq.) in an anhydrous aprotic solvent like dichloromethane at 0 °C, add sulfuryl chloride fluoride (1.1 eq.) dropwise.

• Reaction Conditions: Stir the mixture at 0 °C for 10-15 minutes. Then, add a solution of the primary or secondary amine (1.2 eq.) and triethylamine (2.2 eq.) in the same solvent dropwise. Allow the reaction to proceed at room temperature for 2-6 hours.

• Work-up and Purification: Dilute the reaction mixture with the solvent and wash sequentially with dilute HCl, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous Na₂SO₄ and concentrate in vacuo. Purify the residue by column chromatography.

Amide Synthesis Pathway

Caption: Amide synthesis from a carboxylic acid and an amine.

Application 4: Synthesis of α-Chloro Ketones

α-Chloro ketones are valuable intermediates in the synthesis of various heterocyclic compounds and other functionalized molecules. A combination of sulfuryl chloride fluoride and sulfuryl chloride can be used for the chlorination of enol silyl ethers to produce α-chloro ketones.

Reaction Overview:

The enol silyl ether reacts with the chlorinating agent to introduce a chlorine atom at the α-position of the corresponding ketone.

Experimental Protocol: General Procedure for α-Chlorination of Enol Silyl Ethers

• Reagents and Setup: In a fume hood, dissolve the enol silyl ether (1.0 eq.) in an anhydrous solvent such as dichloromethane at a low temperature (e.g., -78 °C).

• Reaction Conditions: To this solution, add a mixture of sulfuryl chloride (SO₂Cl₂) (1.1 eq.) and sulfuryl chloride fluoride (SO₂ClF) (1.1 eq.) dropwise. Stir the reaction at -78 °C for 1-2 hours.

• Work-up and Purification: Quench the reaction with a saturated aqueous solution of sodium bicarbonate. After warming to room temperature, extract the product with dichloromethane. Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. The crude α-chloro ketone can be purified by silica gel chromatography.

Chlorination of Enol Silyl Ethers

Caption: Synthesis of α-chloro ketones from enol silyl ethers.

Safety Considerations

Sulfuryl chloride fluoride is a toxic and corrosive substance that reacts with water. All manipulations should be carried out in a well-ventilated fume hood by trained personnel wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Reactions should be conducted under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents and glassware.

Disclaimer: The protocols provided are generalized and intended for informational purposes only. They should be adapted and optimized for specific substrates and scales. Always consult relevant safety data sheets (SDS) before handling any chemicals.

References

• 1. A Simple Synthesis of Nitriles from Aldoximes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry [ccspublishing.org.cn]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis of Sulfonyl Fluorides Using Direct Chloride/Fluoride Exchange in Potassium Fluoride and Water/Acetone - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Sulfuryl Chloride Fluoride in Agrochemical Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

The strategic incorporation of fluorine into agrochemical candidates is a well-established approach to enhance their efficacy, metabolic stability, and overall performance. The sulfonyl fluoride moiety (-SO₂F) is a key pharmacophore in this context, exhibiting a unique combination of stability and reactivity that makes it an attractive functional group in the design of modern herbicides, fungicides, and insecticides. While sulfuryl chloride (SO₂Cl₂) and sulfuryl fluoride (SO₂F₂) are more commonly documented reagents for the introduction of sulfonyl groups, sulfuryl chloride fluoride (SO₂ClF) presents a reactive intermediate with potential utility in this field. This document provides detailed application notes and experimental protocols for the synthesis of sulfonyl fluoride-containing compounds relevant to agrochemical development, with a focus on the broader context of sulfuryl halides.

Core Applications in Agrochemical Synthesis

The primary application of sulfuryl chloride fluoride and related sulfuryl halides in agrochemical development lies in the synthesis of sulfonyl fluorides and sulfamoyl fluorides. These functional groups are integral to the structure and activity of numerous commercial and investigational agrochemicals.

• Synthesis of Sulfonyl Fluorides: Aryl and alkyl sulfonyl fluorides are crucial building blocks. The most common synthetic strategy involves the fluoride-for-chloride exchange of the corresponding sulfonyl chlorides.[1][2]

• Synthesis of Sulfamoyl Fluorides: The sulfamoyl fluoride group is another important toxophore in certain classes of herbicides and fungicides.

• Fumigation: Sulfuryl fluoride is a broad-spectrum fumigant used for the control of pests in stored agricultural products and structures.[3][4][5] A patent also describes the use of sulfuryl chlorofluoride as a fumigant.[6]

Experimental Protocols

While specific protocols detailing the use of sulfuryl chloride fluoride (SO₂ClF) in agrochemical synthesis are not widely published, the following protocols for the synthesis of sulfonyl fluorides from sulfonyl chlorides (which can be prepared from SO₂Cl₂) are standard and illustrative of the transformations relevant to this field.

Protocol 1: Synthesis of Aryl Sulfonyl Fluorides from Aryl Sulfonyl Chlorides

This protocol describes a general method for the conversion of an aryl sulfonyl chloride to an aryl sulfonyl fluoride using potassium fluoride.

Materials:

• Aryl sulfonyl chloride

• Potassium fluoride (KF), anhydrous

• Acetonitrile (CH₃CN), anhydrous

• 18-Crown-6 (optional, as a phase-transfer catalyst)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Standard laboratory glassware for workup and purification

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the aryl sulfonyl chloride (1.0 eq).

• Add anhydrous acetonitrile to dissolve the starting material.

• Add anhydrous potassium fluoride (1.5 - 2.0 eq).

• If the reaction is sluggish, a catalytic amount of 18-crown-6 (0.05 - 0.1 eq) can be added to enhance the solubility and nucleophilicity of the fluoride salt.

• Heat the reaction mixture to reflux (approximately 82°C) and stir vigorously.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within 2-12 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Filter the reaction mixture to remove excess potassium fluoride and other inorganic salts.

• Concentrate the filtrate under reduced pressure to remove the solvent.

• The crude product can be purified by recrystallization or column chromatography on silica gel using an appropriate solvent system (e.g., hexanes/ethyl acetate).

Expected Yield: 84-100%[7]

Protocol 2: One-Pot Synthesis of Heteroaromatic Sulfonyl Fluorides from Thiols

This protocol outlines a method for the synthesis of heteroaromatic sulfonyl fluorides starting from the corresponding thiols, proceeding through an in-situ generated sulfonyl chloride intermediate.[8]

Materials:

• Heteroaromatic thiol

• Sodium hypochlorite (NaOCl) solution (e.g., commercial bleach)

• Potassium bifluoride (KHF₂)

• Suitable solvent (e.g., acetonitrile)

• Reaction vessel (e.g., round-bottom flask)

• Magnetic stirrer and stir bar

• Ice bath

• Standard laboratory glassware for workup and purification

Procedure:

• Dissolve the heteroaromatic thiol (1.0 eq) in the chosen solvent in a reaction vessel equipped with a magnetic stir bar.

• Cool the solution in an ice bath.

• Slowly add aqueous sodium hypochlorite solution to the stirred solution. The NaOCl acts as an oxidant to form the sulfonyl chloride in situ. Monitor the reaction for the disappearance of the thiol.

• Once the formation of the sulfonyl chloride is complete (as determined by TLC or GC-MS), add potassium bifluoride (KHF₂) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir until the chloride-fluoride exchange is complete.

• Upon completion, perform an aqueous workup by adding water and extracting the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Quantitative Data

The following table summarizes representative yields for the synthesis of various sulfonyl fluorides from their corresponding sulfonyl chlorides using potassium fluoride.

Starting Sulfonyl Chloride	Product Sulfonyl Fluoride	Yield (%)	Reference
4-Methylbenzenesulfonyl chloride	4-Methylbenzenesulfonyl fluoride	98	[9]
4-Methoxybenzenesulfonyl chloride	4-Methoxybenzenesulfonyl fluoride	95	[9]
4-Chlorobenzenesulfonyl chloride	4-Chlorobenzenesulfonyl fluoride	96	[9]
4-Nitrobenzenesulfonyl chloride	4-Nitrobenzenesulfonyl fluoride	92	[9]
Naphthalene-2-sulfonyl chloride	Naphthalene-2-sulfonyl fluoride	99	[9]
Thiophene-2-sulfonyl chloride	Thiophene-2-sulfonyl fluoride	85	[10]

Visualizations

Experimental Workflow: Synthesis of Sulfonyl Fluorides

The following diagram illustrates the general workflow for the synthesis of sulfonyl fluorides, which are key precursors in agrochemical development.

General synthetic routes to sulfonyl fluorides for agrochemicals.

Logical Relationship: From Reagents to Agrochemicals

This diagram illustrates the logical progression from basic reagents like sulfuryl chloride to the final application in agrochemical development.

References

• 1. Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry [html.rhhz.net]
• 2. Sulfur(vi) fluorides as tools in biomolecular and medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Summary of Application and Development of Sulfuryl Fluoride Fumigation Technology [agris.fao.org]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. Sulfuryl fluoride [sitem.herts.ac.uk]
• 6. US3269899A - Sulfuryl chlorofluoride fumigant - Google Patents [patents.google.com]
• 7. Synthesis of Sulfonyl Fluorides Using Direct Chloride/Fluoride Exchange in Potassium Fluoride and Water/Acetone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Facile synthesis of sulfonyl fluorides from sulfonic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

Laboratory-Scale Synthesis of Sulfuryl Chloride Fluoride: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the laboratory-scale synthesis of sulfuryl chloride fluoride (SO₂ClF), a versatile reagent and solvent in synthetic chemistry. The primary method detailed is the convenient and efficient reaction of sulfuryl chloride (SO₂Cl₂) with a fluoride source, such as ammonium fluoride (NH₄F) or potassium fluoride (KF), in the presence of trifluoroacetic acid (CF₃COOH). This method, developed by Prakash Reddy, Bellew, and Prakash, offers a practical alternative to older procedures, operating at ambient temperature to produce SO₂ClF in moderate to good yields.[1] Safety precautions, reagent handling, experimental setup, and purification procedures are described in detail.

Introduction

Sulfuryl chloride fluoride (SO₂ClF) is a valuable inorganic compound with a boiling point of 7.1 °C, allowing for its use as both a liquid solvent and a gaseous reagent. It serves as a strong Lewis acid and has been utilized in the preparation of superacid systems and as a reagent in various organic transformations.[2] Several methods for its synthesis have been reported, including the reaction of sulfuryl chloride with antimony trifluoride or pyridinium poly(hydrogen fluoride).[2] However, the use of ammonium or potassium fluoride with sulfuryl chloride in trifluoroacetic acid provides a particularly convenient and accessible laboratory-scale preparation.[3]

This protocol focuses on the synthesis of sulfuryl chloride fluoride from sulfuryl chloride and ammonium fluoride in trifluoroacetic acid, as it is a well-documented and reliable method.

Experimental Protocols

Protocol 1: Synthesis of Sulfuryl Chloride Fluoride from Sulfuryl Chloride and Ammonium Fluoride

This protocol is adapted from the convenient preparation method described by V. Prakash Reddy, et al.[3]

Reaction Scheme:

SO₂Cl₂ + NH₄F --(CF₃COOH)--> SO₂ClF + NH₄Cl

Materials and Equipment:

• Sulfuryl chloride (SO₂Cl₂), freshly distilled

• Ammonium fluoride (NH₄F), anhydrous

• Trifluoroacetic acid (CF₃COOH)

• Two-necked round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Condenser with a drying tube (e.g., filled with CaCl₂)

• Ice-water bath

• Distillation apparatus

• Suitable glassware for collection and storage of the product

Procedure:

• Reaction Setup: Assemble a dry two-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a condenser. The top of the condenser should be fitted with a drying tube to protect the reaction from atmospheric moisture. The entire apparatus should be placed in an efficient fume hood.

• Charging the Flask: To the round-bottom flask, add anhydrous ammonium fluoride (NH₄F).

• Addition of Trifluoroacetic Acid: Slowly add trifluoroacetic acid (CF₃COOH) to the flask containing ammonium fluoride while stirring.

• Addition of Sulfuryl Chloride: Place freshly distilled sulfuryl chloride (SO₂Cl₂) in the dropping funnel. Add the sulfuryl chloride dropwise to the stirred mixture of ammonium fluoride and trifluoroacetic acid. The reaction is typically carried out at ambient temperature. An ice-water bath can be kept on standby to control any potential exotherm.

• Reaction Time: Allow the reaction mixture to stir at room temperature. The reaction progress can be monitored by ¹⁹F NMR spectroscopy if available. A typical reaction time is several hours.

• Work-up and Purification: Upon completion of the reaction, the product, sulfuryl chloride fluoride, can be isolated by fractional distillation from the reaction mixture. Due to its low boiling point (7.1 °C), the distillation should be performed with care, and the receiving flask should be cooled in an ice-salt or dry ice-acetone bath.

• Storage: The purified sulfuryl chloride fluoride should be stored in a tightly sealed, corrosion-resistant container at a low temperature (-20 °C is recommended) to prevent its evaporation and decomposition.

Safety Precautions:

• Corrosive and Toxic Reagents: Sulfuryl chloride, trifluoroacetic acid, and the product sulfuryl chloride fluoride are all corrosive and toxic. Handle these chemicals only in a well-ventilated fume hood.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a face shield, a lab coat, and acid-resistant gloves.

• Hydrolysis: Sulfuryl chloride and sulfuryl chloride fluoride react with moisture, releasing corrosive acidic gases (HCl and HF). All glassware must be thoroughly dried before use, and the reaction should be protected from atmospheric moisture.

• Pressure Build-up: Ensure the reaction and distillation apparatus are not a closed system to avoid pressure build-up from gaseous byproducts.

Data Presentation

Parameter	Method 1: NH₄F/CF₃COOH	Notes
Reactants	Sulfuryl chloride (SO₂Cl₂), Ammonium fluoride (NH₄F)
Solvent/Catalyst	Trifluoroacetic acid (CF₃COOH)	Acts as both a solvent and a proton source to facilitate the fluoride exchange.
Reaction Temperature	Ambient Temperature	An ice bath can be used to moderate the reaction if necessary.
Reaction Time	Several hours (monitoring by NMR is recommended)
Yield	Moderate to Good	The original paper by Prakash Reddy et al. describes the yields as "good to moderate".[1] Specific quantitative yields may vary based on reaction scale and conditions.
Purification Method	Fractional Distillation	Requires a cold trap for the receiver due to the low boiling point of the product.
Product Boiling Point	7.1 °C

Diagrams

Caption: Experimental workflow for the synthesis of sulfuryl chloride fluoride.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. 氯氟磺酰 technical grade, ≥90% | Sigma-Aldrich [sigmaaldrich.com]

Technical Notes & Optimization

troubleshooting common issues in sulfuryl chloride fluoride reactions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with sulfuryl chloride fluoride (SO₂ClF).

Frequently Asked Questions (FAQs)

Q1: What is sulfuryl chloride fluoride and what are its primary applications in research?

Sulfuryl chloride fluoride (SO₂ClF) is a versatile reagent and solvent with a tetrahedral molecular structure. It is a colorless gas at room temperature that is easily condensed into a liquid.[1][2] In research, it is primarily used as a strong Lewis acid and in the synthesis of complex molecules.[3][4] It has been instrumental in the generation of stable carbocations in "superacid" systems.[3][4] Other applications include its use as a dehydrating agent, in combination with triethylamine for the synthesis of amides and esters, and as an oxidant for phosphines and arsines when mixed with sulfur trioxide.[3]

Q2: What are the main safety precautions to take when handling sulfuryl chloride fluoride?

Sulfuryl chloride fluoride is a toxic and corrosive substance that requires careful handling in a well-ventilated fume hood.[2][5] It is crucial to wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. SO₂ClF reacts with water, so it is imperative to use dry glassware and maintain anhydrous conditions.[2][6] In case of exposure, immediate medical attention is necessary.

Q3: How should I properly store sulfuryl chloride fluoride?

SO₂ClF should be stored in a cool, dry, well-ventilated area away from incompatible materials such as water, strong acids, bases, and alcohols. Due to its low boiling point, it is often stored at low temperatures.

Q4: My reaction with SO₂ClF is not working. What are the most common general causes?

The most common reasons for failed or low-yielding reactions with sulfuryl chloride fluoride are the presence of moisture, impure starting materials, incorrect reaction temperature, or insufficient reaction time. Moisture can lead to the hydrolysis of SO₂ClF and the substrate, reducing the yield of the desired product.

Troubleshooting Common Issues

Issue 1: Low or No Product Yield

A low or non-existent yield of the desired product is a frequent issue. The following table outlines potential causes and their corresponding solutions.

Potential Cause	Troubleshooting Steps
Moisture Contamination	Ensure all glassware is oven- or flame-dried. Use anhydrous solvents and reagents. Handle hygroscopic materials in a glovebox or under an inert atmosphere.
Impure Starting Materials	Verify the purity of your starting materials using techniques like NMR or GC-MS. Purify starting materials if necessary.
Incorrect Reaction Temperature	Optimize the reaction temperature. Some reactions may require sub-ambient temperatures to prevent side reactions, while others may need heating to proceed at a reasonable rate.
Insufficient Reaction Time	Monitor the reaction progress using an appropriate analytical technique (TLC, GC-MS, NMR, or IR). Extend the reaction time if starting material is still present.
Reagent Decomposition	Older samples of related sulfuryl halides can decompose.[6] Use a fresh bottle of SO₂ClF or purify it before use if decomposition is suspected.
Poor Nucleophilicity of Substrate	For reactions with nucleophiles, consider using a stronger base or a catalyst to enhance nucleophilicity.

Issue 2: Formation of Multiple Products or Impurities

The presence of unexpected spots on a TLC plate or multiple peaks in a GC-MS or NMR spectrum indicates the formation of side products.

Potential Cause	Troubleshooting Steps
Hydrolysis	As mentioned above, rigorously exclude water from the reaction. The primary hydrolysis product is the corresponding sulfonic acid.
Over-reaction	In reactions with alcohols or amines, the formation of sulfonylated byproducts can occur. Use a controlled stoichiometry of SO₂ClF and consider adding it slowly to the reaction mixture at a low temperature.
Side Reactions with Solvents	Ensure the solvent is inert under the reaction conditions. Some solvents may react with SO₂ClF, especially at elevated temperatures.
Thermal Decomposition	Avoid excessive heating, as related sulfuryl halides can decompose at elevated temperatures.[6]

Issue 3: Sluggish or Incomplete Reaction

If the reaction is proceeding very slowly or stalls before all the starting material is consumed, consider the following:

Potential Cause	Troubleshooting Steps
Low Reaction Temperature	Gradually increase the reaction temperature while monitoring for the formation of side products.
Inadequate Mixing	Ensure efficient stirring, especially for heterogeneous mixtures.
Catalyst Deactivation	If using a Lewis acid catalyst, it may be deactivated by impurities or byproducts.[7][8] Consider using a higher catalyst loading or adding a fresh portion of the catalyst. The formation of highly stable metal-fluoride bonds can inhibit catalytic turnover.[9][10]
Insufficient Activation	For reactions with less reactive substrates, the addition of a Lewis acid catalyst may be necessary to activate the SO₂ClF.[10]

Quantitative Data Summary

Compound	Process	Rate Constant (k)	Temperature	Reference
Sulfuryl Chloride (SO₂Cl₂)	Decomposition	4.5 x 10⁻² s⁻¹	660 K	[12]
Sulfuryl Chloride (SO₂Cl₂)	Half-life of decomposition	30 minutes	Not specified	[13]

Experimental Protocols

General Protocol for the Reaction of an Alcohol with Sulfuryl Chloride Fluoride

This protocol describes a general procedure for the synthesis of a fluorosulfate ester from an alcohol using SO₂ClF.

Materials:

• Alcohol

• Sulfuryl chloride fluoride (SO₂ClF)

• Anhydrous non-protic solvent (e.g., dichloromethane, acetonitrile)

• Anhydrous base (e.g., triethylamine, pyridine)

• Oven-dried glassware

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Set up an oven-dried round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen/argon inlet.

• Dissolve the alcohol (1 equivalent) and the anhydrous base (1.1 equivalents) in the anhydrous solvent.

• Cool the solution to the desired temperature (typically 0 °C or lower) in an ice or dry ice/acetone bath.

• Slowly add a solution of sulfuryl chloride fluoride (1.05 equivalents) in the same anhydrous solvent to the reaction mixture via the dropping funnel over a period of 30-60 minutes.

• Monitor the reaction progress by TLC, GC-MS, or ¹⁹F NMR.

• Once the reaction is complete, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with the reaction solvent.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography or distillation as appropriate.

Visualizations

Logical Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues in sulfuryl chloride fluoride reactions.

Caption: A decision tree for troubleshooting common issues in SO₂ClF reactions.

Reaction Monitoring Workflow

This diagram outlines a typical workflow for monitoring a sulfuryl chloride fluoride reaction.

Caption: A typical workflow for monitoring the progress of a SO₂ClF reaction.

References

• 1. Sulfuryl chloride fluoride - Wikipedia [en.wikipedia.org]
• 2. Facile synthesis of sulfonyl fluorides from sulfonic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. acs.org [acs.org]
• 4. fluoridealert.org [fluoridealert.org]
• 5. Sulfuryl chloride - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Sulfur fluoride exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. youtube.com [youtube.com]
• 11. As described in Exercise 14.41, the decomposition of sulfuryl - Brown 14th Edition Ch 14 Problem 43a [pearson.com]
• 12. The decomposition of sulphuryl chloride to `SO_(2) and Cl_(2)` is a first order reaction whose half life is 30 minutes . What percentage of the reactant will be decomposed in 2 hours [allen.in]
• 13. As described in Exercise 14.41, the decomposition of sulfuryl - Brown 15th Edition Ch 14 Problem 43b [pearson.com]

Technical Support Center: Managing Side Reactions of Sulfuryl Chloride Fluoride

Welcome to the technical support center for researchers, scientists, and drug development professionals working with sulfuryl chloride fluoride (SO₂ClF). This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you manage and mitigate side reactions during your experiments, ensuring higher yields and product purity.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial sulfuryl chloride fluoride and how can they affect my reaction?

A1: Commercial sulfuryl chloride fluoride may contain residual starting materials and byproducts from its synthesis. The most common synthesis involves the fluorination of sulfuryl chloride (SO₂Cl₂).[1] Therefore, potential impurities include:

• Sulfuryl chloride (SO₂Cl₂): As a highly reactive chlorinating agent, it can lead to undesired chlorination of your substrate. Upon standing, it can also decompose to sulfur dioxide (SO₂) and chlorine (Cl₂), which can introduce further unwanted side reactions.[2]

• Sulfur dioxide (SO₂): This can interfere with reactions, particularly those sensitive to acidic conditions or redox processes.

• Hydrogen fluoride (HF) and Hydrogen chloride (HCl): These are acidic impurities that can affect acid-sensitive functional groups on your substrate.

The presence of these impurities can lead to lower yields, the formation of complex byproduct mixtures, and difficulties in product purification.

Q2: My reaction with a primary amine and SO₂ClF is giving a significant amount of a higher molecular weight byproduct. What is it and how can I prevent it?

A2: A common side reaction when using sulfuryl chloride fluoride with primary amines is N,N-disulfonylation. This occurs when a second molecule of SO₂ClF reacts with the nitrogen of the initially formed sulfonamide. This is particularly problematic with highly nucleophilic primary amines.

Mitigation Strategies:

• Control Stoichiometry: Use a slight excess of the primary amine relative to SO₂ClF.

• Slow Addition: Add the sulfuryl chloride fluoride solution dropwise to the reaction mixture containing the amine and a base at a low temperature (e.g., 0 °C) to control the reaction rate and minimize the concentration of the electrophile.

• Choice of Base: Use a non-nucleophilic base such as triethylamine or pyridine to neutralize the HCl/HF byproduct generated during the reaction.[3]

Q3: I am observing the formation of an unexpected and unstable intermediate when reacting SO₂ClF with my primary amine. What could be happening?

A3: With primary amines, sulfuryl chloride fluoride can form adducts that may undergo elimination to form highly reactive azasulfene intermediates. This is a known reaction pathway for the related sulfuryl fluoride (SO₂F₂).[4] These intermediates are generally unstable and can lead to a variety of downstream byproducts. To minimize this, it is crucial to maintain anhydrous conditions and control the reaction temperature.

Q4: After my aqueous workup, my product is an oily substance and the NMR is complex. What could be the cause?

A4: Sulfuryl chloride fluoride is highly reactive towards water, hydrolyzing to form sulfuric acid and hydrofluoric/hydrochloric acids. If the quenching and workup are not performed carefully, these acidic byproducts can lead to the degradation of your desired product, especially if it contains acid-labile functional groups. Incomplete quenching can also leave residual reactive species that continue to react during extraction and concentration, leading to a complex mixture.

Troubleshooting Guides

Issue 1: Low Yield of the Desired Sulfonamide

Potential Cause	Troubleshooting Steps
Side reaction with primary amine (Disulfonylation)	- Use a slight excess (1.1-1.2 equivalents) of the amine. - Add SO₂ClF slowly at 0 °C. - Use a hindered base if possible.
Decomposition of SO₂ClF	- Use a fresh bottle of the reagent. - Prepare a stock solution in a dry, aprotic solvent immediately before use.
Hydrolysis of SO₂ClF	- Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). - Use anhydrous solvents.
Low reactivity of a secondary amine	- Increase the reaction temperature after the initial addition at low temperature. - Use a more forcing base or a catalyst. Secondary amines are generally less reactive than primary amines.[5][6]
Product loss during workup	- Ensure the pH of the aqueous phase is adjusted to ensure your product is in the organic layer. - Back-extract the aqueous layers with the organic solvent to recover any dissolved product.

Issue 2: Complex Mixture of Byproducts and Difficult Purification

Potential Cause	Troubleshooting Steps
Presence of impurities in SO₂ClF	- Consider purifying the SO₂ClF by distillation if significant impurities are suspected. - Use a scavenger resin to remove specific reactive impurities.
Uncontrolled reaction temperature	- Maintain a low temperature (e.g., 0 °C to room temperature) during the reaction. Use an ice bath for the addition of reagents.
Inefficient quenching of excess SO₂ClF	- Quench the reaction mixture by slowly adding it to a rapidly stirred biphasic mixture of a suitable organic solvent and a saturated aqueous solution of sodium bicarbonate. - Stir vigorously for an extended period to ensure complete hydrolysis of any remaining SO₂ClF.
Formation of acidic byproducts	- After quenching, wash the organic layer sequentially with a dilute acid (e.g., 1M HCl) to remove excess amine and base, followed by a saturated aqueous solution of sodium bicarbonate to remove acidic byproducts, and finally with brine.[7][8]
Product degradation on silica gel	- If the sulfonamide is sensitive to acid, consider neutralizing the silica gel with triethylamine before performing column chromatography. - Alternatively, purify by recrystallization if possible.[7]

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of a Sulfonamide from a Primary Amine with Mitigation of Disulfonylation

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, dissolve the primary amine (1.1 equivalents) and a non-nucleophilic base (e.g., triethylamine, 1.5 equivalents) in an anhydrous aprotic solvent (e.g., dichloromethane or THF).

• Cooling: Cool the solution to 0 °C using an ice bath.

• Addition of SO₂ClF: Prepare a solution of sulfuryl chloride fluoride (1.0 equivalent) in the same anhydrous solvent and add it to the dropping funnel. Add the SO₂ClF solution dropwise to the stirred amine solution over 30-60 minutes, maintaining the internal temperature below 5 °C.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Quenching: Once the reaction is complete, slowly transfer the reaction mixture to a separatory funnel containing a saturated aqueous solution of sodium bicarbonate.

• Workup: Extract the aqueous layer three times with the organic solvent. Combine the organic layers and wash sequentially with 1M HCl, saturated aqueous sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel or by recrystallization.[8]

Protocol 2: Use of an Amine Scavenger to Remove Excess SO₂ClF

This protocol is useful when using an excess of SO₂ClF is necessary to drive the reaction to completion.

• Reaction: Perform the sulfonylation reaction as described in Protocol 1.

• Scavenging: Upon completion of the reaction, add a solid-supported amine scavenger resin (e.g., SiliaBond Amine or a polymer-bound trisamine) (2-3 equivalents relative to the excess SO₂ClF) to the reaction mixture.

• Stirring: Stir the suspension at room temperature for 2-4 hours.

• Filtration: Filter the reaction mixture to remove the scavenger resin. Wash the resin with the reaction solvent.

• Workup and Purification: Combine the filtrate and washings and proceed with the aqueous workup and purification as described in Protocol 1.

Visualizing Workflows and Relationships

Troubleshooting Workflow for Low Sulfonamide Yield

References

• 1. acs.org [acs.org]
• 2. Making sure you're not a bot! [ask.orkg.org]
• 3. cbijournal.com [cbijournal.com]
• 4. Sulfur(vi) fluorides as tools in biomolecular and medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. frontiersrj.com [frontiersrj.com]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Purification of Sulfuryl Chloride Fluoride (SO₂ClF) Products

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with sulfuryl chloride fluoride (SO₂ClF).

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude sulfuryl chloride fluoride synthesized from sulfuryl chloride (SO₂Cl₂)?

Common impurities depend on the synthetic route but often include unreacted starting materials, byproducts, and residual catalysts. When synthesizing SO₂ClF from SO₂Cl₂, potential impurities include:

• Unreacted Sulfuryl Chloride (SO₂Cl₂): Due to incomplete reaction.

• Sulfuryl Fluoride (SO₂F₂): From over-fluorination.

• Thionyl Chloride (SOCl₂): If present in the starting SO₂Cl₂.[1][2]

• Hydrogen Chloride (HCl) and Hydrogen Fluoride (HF): Formed from hydrolysis with trace moisture or as byproducts in certain fluorination reactions.[3][4]

• Antimony Salts (e.g., SbCl₅, SbF₃): If antimony-based fluorinating agents are used.[5][6]

• Dissolved Gases: Such as sulfur dioxide (SO₂) and chlorine (Cl₂).[3][4][7]

Q2: How can I remove residual antimony catalyst from my SO₂ClF product?

Antimony salts are typically removed by fractional distillation. Due to the significant difference in boiling points between SO₂ClF (7.1 °C) and antimony compounds (e.g., SbCl₅ boils at 141 °C), a carefully controlled distillation can effectively separate the volatile SO₂ClF from the non-volatile catalyst residues.[5][8]

Q3: My purified SO₂ClF is developing a yellowish color upon standing. What is the cause and how can I prevent it?

A yellowish tint in sulfuryl halides often indicates the presence of dissolved chlorine (Cl₂).[1][4] This can result from the decomposition of residual sulfuryl chloride (SO₂Cl₂) into SO₂ and Cl₂.[1][4] To prevent this, ensure that the initial purification to remove SO₂Cl₂ is thorough. Storage in a cool, dark place in a tightly sealed, appropriate container can also minimize decomposition.[9][10]

Q4: What are the best practices for handling and storing purified sulfuryl chloride fluoride?

SO₂ClF is a corrosive and toxic gas that is sensitive to moisture.[11] Always handle it in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a face shield.[9][10] Store SO₂ClF in a tightly closed, corrosion-resistant container in a cool, dry, and well-ventilated area, away from incompatible materials like water, strong acids, and bases.[10][12]

Q5: How should I dispose of waste contaminated with sulfuryl chloride fluoride?

Dispose of SO₂ClF-contaminated waste in accordance with local, state, and federal regulations.[9][13] Small spills can be absorbed with a non-combustible material like sand or vermiculite and placed in a sealed container for disposal.[10] Larger quantities may require neutralization with a basic solution in a controlled manner, as the reaction can be vigorous.[14] Always consult your institution's environmental health and safety office for specific disposal procedures.

Troubleshooting Guides

Problem 1: Poor Separation During Fractional Distillation

Symptom	Possible Cause	Suggested Solution
Broad boiling point range	Inefficient distillation column.	Use a column with a higher number of theoretical plates (e.g., a packed or Vigreux column).
Fluctuating heating rate.	Ensure a stable and controlled heating source (e.g., a heating mantle with a controller).
Presence of azeotropes.	While not commonly reported for SO₂ClF with its typical impurities, consider alternative purification methods if suspected.
Contamination in the distillate	Distillation rate is too high.	Reduce the heating rate to allow for proper equilibration between the liquid and vapor phases.
"Bumping" of the liquid.	Use boiling chips or a magnetic stirrer to ensure smooth boiling.
Inadequate cooling of the condenser.	Ensure a sufficient flow of coolant at the appropriate temperature.

Problem 2: Product Contamination Detected by Analytical Methods

Symptom (Analytical Result)	Possible Impurity	Suggested Purification Step
GC-MS shows a peak corresponding to SO₂Cl₂.	Unreacted sulfuryl chloride.	Repeat fractional distillation, carefully collecting the fraction at the boiling point of SO₂ClF (7.1 °C).[11]
¹⁹F NMR shows an additional peak consistent with SO₂F₂.	Over-fluorination product.	Fractional distillation may be challenging due to close boiling points. Consider optimizing the stoichiometry of the fluorinating agent in the synthesis.
Broad, acidic peak in GC or reaction with moisture.	Residual HCl or HF.	Pass the gaseous SO₂ClF through a trap containing a suitable drying agent that does not react with the product.
Elemental analysis shows unexpected metals.	Catalyst residue (e.g., antimony).	Perform a careful fractional distillation.[5]

Problem 3: Hydrolysis of the Product

Symptom	Possible Cause	Suggested Solution
Formation of a white precipitate or fuming in air.	Exposure to moisture.	Ensure all glassware and equipment are thoroughly dried before use. Handle the product under an inert atmosphere (e.g., nitrogen or argon).[4]
Decreased yield after aqueous workup.	Hydrolysis of SO₂ClF.	Avoid aqueous workups if possible. If necessary, use ice-cold water and perform the extraction quickly. Note that SO₂ClF is more resistant to hydrolysis than SO₂Cl₂.[4]

Experimental Protocols

Protocol 1: Purification of Sulfuryl Chloride Fluoride by Fractional Distillation

This protocol describes the purification of crude SO₂ClF to remove less volatile impurities such as unreacted SO₂Cl₂ and catalyst residues.

Materials:

• Crude sulfuryl chloride fluoride

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with a thermometer

• Condenser

• Receiving flask

• Heating mantle with a stirrer

• Dry ice/acetone bath

• Inert gas source (e.g., nitrogen or argon)

Procedure:

• Apparatus Setup: Assemble the distillation apparatus in a fume hood. Ensure all glassware is thoroughly dried to prevent hydrolysis. The receiving flask should be cooled in a dry ice/acetone bath to condense the volatile SO₂ClF.

• Inert Atmosphere: Purge the system with a slow stream of inert gas.

• Charging the Flask: Charge the round-bottom flask with the crude SO₂ClF. Add boiling chips or a magnetic stir bar.

• Distillation:

  • Begin heating the distillation flask gently.

  • Monitor the temperature at the distillation head.

  • Discard any initial low-boiling fractions.

  • Collect the fraction that distills at a constant temperature corresponding to the boiling point of SO₂ClF (7.1 °C).[11]

• Completion: Once the desired fraction is collected, stop the heating and allow the apparatus to cool to room temperature under the inert atmosphere.

• Storage: Transfer the purified SO₂ClF to a suitable, dry, and sealed container for storage.

Protocol 2: Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general guideline for assessing the purity of SO₂ClF. Specific parameters may need to be optimized for your instrument.

Instrumentation and Conditions:

Parameter	Setting
Gas Chromatograph	Agilent GC or equivalent
Column	PoraBOND Q, 25 m x 0.25 mm, 3 µm film thickness (or similar)[15]
Injector Temperature	150 °C
Oven Program	Initial temperature: 40 °C, hold for 2 min. Ramp: 10 °C/min to 200 °C, hold for 5 min.
Carrier Gas	Helium, constant flow at 1.0 mL/min
Mass Spectrometer	Agilent MSD or equivalent
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Scan Range	35-200 m/z

Procedure:

• Sample Preparation: Introduce a gaseous sample of the purified SO₂ClF into the GC inlet using a gas-tight syringe or a gas sampling valve.

• Data Acquisition: Run the GC-MS analysis using the specified conditions.

• Data Analysis:

  • Identify the peak corresponding to SO₂ClF based on its retention time and mass spectrum.

  • Analyze any other peaks to identify potential impurities by comparing their mass spectra to a library (e.g., NIST).

  • Quantify the purity by calculating the peak area percentage of SO₂ClF relative to the total peak area.

Visualizations

Caption: Experimental workflow for the purification and analysis of sulfuryl chloride fluoride.

Caption: Logical troubleshooting flow for identifying and addressing impurities in SO₂ClF.

References

• 1. Sulfuryl_chloride [chemeurope.com]
• 2. Sulfuryl Chloride [yufenggp.com]
• 3. CN1678520A - Process for preparing SO2F2 and SO2CLF - Google Patents [patents.google.com]
• 4. Sulfuryl chloride [yufenggp.com]
• 5. fluoridealert.org [fluoridealert.org]
• 6. acs.org [acs.org]
• 7. Everything about Sulfuryl Chloride [yufenggp.com]
• 8. researchgate.net [researchgate.net]
• 9. chemicalbook.com [chemicalbook.com]
• 10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 11. Sulfuryl chloride fluoride - Wikipedia [en.wikipedia.org]
• 12. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
• 13. nj.gov [nj.gov]
• 14. DE4401338A1 - Sulphuryl fluoride removal from fumigated space - Google Patents [patents.google.com]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Sulfuryl Chloride Fluoride (SO2ClF) Reactions

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals working with sulfuryl chloride fluoride (SO2ClF). This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you prevent the hydrolysis of SO2ClF during your experiments, ensuring the integrity and success of your reactions.

Frequently Asked Questions (FAQs)

Q1: What is sulfuryl chloride fluoride and why is preventing its hydrolysis important?

Sulfuryl chloride fluoride (SO2ClF) is a versatile reagent and a strong Lewis acid used in various chemical syntheses.[1][2] However, it readily reacts with water in a process called hydrolysis. This unwanted side reaction consumes your reagent, generates corrosive byproducts such as hydrogen chloride and sulfuric acid, and can significantly lower the yield of your desired product.[3] Therefore, maintaining anhydrous (water-free) conditions is critical for successful reactions involving SO2ClF.

Q2: How can I tell if my sulfuryl chloride fluoride has hydrolyzed?

Hydrolysis of SO2ClF can be indicated by several observations:

• Gas Evolution: The release of acidic gases like hydrogen chloride (HCl) upon exposure to moisture.

• Corrosion: The appearance of corrosion on your reaction apparatus, particularly if it is made of materials susceptible to acid.

• Inconsistent Results: Poor yields or the formation of unexpected byproducts in your reaction.

• Analytical Evidence: The presence of sulfate or fluoride ions in your reaction mixture, which can be detected by analytical techniques such as ion chromatography.

Q3: What are the primary sources of water contamination in a reaction?

Water can be introduced into your reaction from several sources:

• Reagents and Solvents: Residual water in your starting materials and solvents is a common culprit.

• Glassware: Improperly dried glassware can harbor a significant amount of moisture on its surface.

• Atmosphere: Exposure of the reaction to the ambient atmosphere, which naturally contains water vapor.

• Handling and Transfers: Opening reagent bottles and transferring materials can introduce atmospheric moisture.

Q4: Which solvents are compatible with sulfuryl chloride fluoride?

It is crucial to use anhydrous solvents. While specific compatibility data for SO2ClF is limited, polar aprotic solvents that can be thoroughly dried are generally preferred. Examples of solvents used in reactions with related sulfuryl halides include:

• Acetonitrile

• Dichloromethane (DCM)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate

Always ensure your chosen solvent is rigorously dried before use. Some sources suggest that liquefied sulfuryl chloride fluoride itself can be used as a solvent for certain highly oxidizing compounds.[4]

Troubleshooting Guide: Preventing Hydrolysis of SO2ClF

This guide provides systematic steps to minimize the risk of SO2ClF hydrolysis during your experiments.

Issue 1: Low Yield and/or Formation of Acidic Byproducts

Potential Cause: Presence of water in the reaction system, leading to the hydrolysis of SO2ClF.

Troubleshooting Steps & Solutions:

Step	Action	Detailed Protocol	Expected Outcome
1	Ensure Anhydrous Reagents and Solvents	Solvent Drying: Use commercially available anhydrous solvents or dry them using standard laboratory procedures. For example, solvents can be dried by distillation over a suitable drying agent (e.g., calcium hydride for hydrocarbons and ethers, phosphorus pentoxide for chlorinated solvents) or by passing them through a column of activated alumina. Store dried solvents over molecular sieves (3Å or 4Å).Reagent Drying: If your reagents are solids, dry them in a vacuum oven. For liquid reagents, consider azeotropic distillation with a solvent like toluene to remove trace amounts of water.[5]	Elimination of water from the starting materials, preventing the initiation of hydrolysis.
2	Properly Prepare Glassware	Oven Drying: Dry all glassware in an oven at >120°C for at least 4 hours, or preferably overnight, before use.Flame Drying: For highly moisture-sensitive reactions, flame-dry the assembled glassware under a stream of dry, inert gas (e.g., nitrogen or argon) immediately before adding reagents.	Removal of adsorbed moisture from the surfaces of the reaction vessels.
3	Utilize an Inert Atmosphere	Inert Gas Blanket: Conduct the reaction under a positive pressure of a dry, inert gas such as nitrogen or argon. This can be achieved using a Schlenk line or a glovebox.Degassing: If applicable, degas your solvent to remove dissolved oxygen and moisture.	Prevention of atmospheric moisture from entering the reaction system.
4	Careful Reagent Handling	Syringe/Cannula Transfer: Use syringes or cannulas for transferring anhydrous solvents and liquid reagents to minimize exposure to the atmosphere.Positive Pressure of Inert Gas: When adding solid reagents, do so under a counterflow of inert gas.	Minimized introduction of moisture during the setup and execution of the reaction.

Data on Hydrolysis Rates

The half-life (DT50) for the hydrolysis of sulfuryl fluoride is highly pH-dependent, being 6.7 hours at pH 7 and only 4.0 minutes at pH 9, demonstrating that basic conditions dramatically accelerate hydrolysis.[7]

Experimental Protocols

Protocol 1: General Procedure for a Moisture-Sensitive Reaction with SO2ClF

• Glassware Preparation: Dry a round-bottom flask equipped with a magnetic stir bar, a condenser, and a dropping funnel in an oven at 150°C overnight. Assemble the glassware hot and allow it to cool to room temperature under a stream of dry nitrogen.

• Inert Atmosphere: Connect the assembled apparatus to a nitrogen manifold (Schlenk line) to maintain a positive pressure of inert gas throughout the experiment.

• Solvent and Reagent Addition: Add the anhydrous solvent to the reaction flask via a cannula or syringe. Add the substrate and any other solid reagents under a positive flow of nitrogen.

• SO2ClF Addition: Cool the reaction mixture to the desired temperature (e.g., 0°C) in an ice bath. Transfer the required amount of sulfuryl chloride fluoride from its container to the dropping funnel using a pre-dried, nitrogen-flushed syringe. Add the SO2ClF dropwise to the stirred reaction mixture.

• Reaction Monitoring: Monitor the progress of the reaction using an appropriate analytical technique (e.g., TLC, GC, or NMR).

• Work-up: Once the reaction is complete, quench it carefully at low temperature, for example, by slowly adding it to a cold, saturated aqueous solution of sodium bicarbonate to neutralize any acidic byproducts. Note that quenching with aqueous solutions will hydrolyze any remaining SO2ClF.

Visualizations

Experimental Workflow for Preventing SO2ClF Hydrolysis

Caption: A flowchart illustrating the key steps to establish and maintain anhydrous conditions for reactions involving sulfuryl chloride fluoride.

Logical Relationship of Troubleshooting Hydrolysis Issues

Caption: A diagram showing the logical progression for troubleshooting and resolving issues related to the hydrolysis of sulfuryl chloride fluoride.

References

• 1. acs.org [acs.org]
• 2. fluoridealert.org [fluoridealert.org]
• 3. Sulfuryl_chloride [chemeurope.com]
• 4. Sulfuryl chloride fluoride - Wikipedia [en.wikipedia.org]
• 5. How To [chem.rochester.edu]
• 6. Sulfuryl fluoride - Wikipedia [en.wikipedia.org]
• 7. eurl-pesticides.eu [eurl-pesticides.eu]

Technical Support Center: Sulfuryl Chloride Fluoride (SO₂ClF)

Welcome to the Technical Support Center for Sulfuryl Chloride Fluoride (SO₂ClF). This resource is designed for researchers, scientists, and drug development professionals to assist in identifying and troubleshooting impurities in sulfuryl chloride fluoride during its use in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial sulfuryl chloride fluoride?

A1: Impurities in sulfuryl chloride fluoride can originate from the synthesis process, degradation, or improper handling. Common impurities include:

• Unreacted Starting Materials: Such as sulfuryl chloride (SO₂Cl₂).[1]

• Byproducts of Synthesis: Including inorganic salts like potassium chloride (KCl) if synthesized from potassium fluorosulfite.[2]

• Degradation Products: Sulfur dioxide (SO₂) and chlorine (Cl₂) can form upon decomposition, which may give the product a yellowish tint.[3][4]

• Hydrolysis Products: Exposure to moisture can lead to the formation of sulfuric acid (H₂SO₄) and hydrofluoric acid (HF).[5][6]

Q2: How can I qualitatively assess the purity of my sulfuryl chloride fluoride upon receipt?

A2: A preliminary assessment can be made visually. Pure sulfuryl chloride fluoride is a colorless gas or liquid.[7] A yellowish color may indicate the presence of dissolved chlorine, a degradation product.[3][4] A pungent odor different from the characteristic smell of SO₂ClF could also suggest the presence of impurities like sulfur dioxide or hydrogen chloride from hydrolysis.

Q3: What are the recommended analytical techniques for identifying and quantifying impurities in sulfuryl chloride fluoride?

A3: A combination of chromatographic and spectroscopic methods is recommended for a comprehensive analysis:

• Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for separating and identifying volatile impurities.

• Fourier-Transform Infrared Spectroscopy (FTIR): Useful for detecting characteristic functional groups of impurities and for quantitative analysis.

• Ion Chromatography: Can be employed to quantify non-volatile ionic impurities, such as fluoride and chloride ions, after hydrolysis of the sample.[8]

Troubleshooting Guides

Issue 1: Unexpected Side Reactions or Lower Yield in a Reaction Using SO₂ClF

Possible Cause: Presence of reactive impurities.

Troubleshooting Steps:

• Verify Purity: Use the analytical methods described below (GC-MS and FTIR) to check for the presence of impurities such as unreacted sulfuryl chloride or acidic hydrolysis products.

• Purification: If impurities are detected, consider purification by fractional distillation.[3][4] Ensure all glassware is scrupulously dried to prevent hydrolysis.

• Inert Atmosphere: Handle sulfuryl chloride fluoride under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to moisture.

Issue 2: Inconsistent Results Between Batches of SO₂ClF

Possible Cause: Variation in impurity profiles between different lots.

Troubleshooting Steps:

• Batch Analysis: Analyze each new batch of sulfuryl chloride fluoride for impurities upon receipt using standardized GC-MS and FTIR methods.

• Establish Acceptance Criteria: Define acceptable levels for common impurities based on the sensitivity of your application.

• Supplier Communication: Discuss the purity specifications with your supplier and request a certificate of analysis for each batch.

Quantitative Data Summary

The following tables provide typical parameters for the analytical methods used to identify and quantify impurities in sulfuryl chloride fluoride.

Table 1: Gas Chromatography-Mass Spectrometry (GC-MS) Parameters

Parameter	Value
Column	PoraBOND Q (25 m x 0.25 mm, 3 µm) or similar
Carrier Gas	Helium, constant flow
Injection Mode	Split
Oven Program	Initial Temp: 40°C, hold for 2 min; Ramp: 10°C/min to 200°C, hold for 5 min
Mass Spectrometer	Electron Ionization (EI), Scan Range: 35-200 m/z
Typical Retention Times	SO₂: ~2.5 min, Cl₂: ~3.0 min, SO₂ClF: ~4.5 min, SO₂Cl₂: ~6.0 min
Limit of Detection (LOD)	~0.01% for most volatile impurities

Table 2: Fourier-Transform Infrared (FTIR) Spectroscopy Parameters

Parameter	Value
Technique	Gas-phase FTIR
Pathlength	10 cm
Windows	KBr or ZnSe
Resolution	2 cm⁻¹
Scan Range	4000 - 400 cm⁻¹
Key Absorption Bands	SO₂: 1361, 1151 cm⁻¹, SO₂Cl₂: 1414, 1182 cm⁻¹
Limit of Quantification (LOQ)	~50 ppm for common gaseous impurities

Experimental Protocols

Protocol 1: Impurity Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To separate and identify volatile impurities in sulfuryl chloride fluoride.

Methodology:

• Sample Preparation: Introduce a gaseous sample of sulfuryl chloride fluoride into a gas-tight syringe. For liquid samples, use a headspace vial.

• Injection: Inject the sample into the GC-MS system operating under the conditions outlined in Table 1.

• Data Acquisition: Acquire the total ion chromatogram (TIC) and mass spectra for each eluting peak.

• Data Analysis: Identify impurities by comparing their mass spectra with a reference library (e.g., NIST). Quantify the impurities by comparing their peak areas to those of certified reference standards.

Protocol 2: Quality Control by Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To rapidly screen for common gaseous impurities in sulfuryl chloride fluoride.

Methodology:

• Background Spectrum: Evacuate the gas cell and acquire a background spectrum.

• Sample Introduction: Introduce the gaseous sulfuryl chloride fluoride sample into the gas cell to a known pressure.

• Sample Spectrum: Acquire the sample spectrum using the parameters in Table 2.

• Data Analysis: Subtract the background spectrum and identify the characteristic absorption bands of impurities. For quantification, create a calibration curve using standards of known concentrations.

Visualizations

Caption: Experimental workflow for impurity analysis in SO₂ClF.

Caption: Troubleshooting signaling pathway for reaction issues.

References

• 1. benchchem.com [benchchem.com]
• 2. Sulfuryl fluoride - Wikipedia [en.wikipedia.org]
• 3. Sulfuryl Chloride [yufenggp.com]
• 4. Sulfuryl chloride - Wikipedia [en.wikipedia.org]
• 5. SULFURYL FLUORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. cdpr.ca.gov [cdpr.ca.gov]
• 7. Sulfuryl chloride fluoride - Wikipedia [en.wikipedia.org]
• 8. cdc.gov [cdc.gov]

Technical Support Center: Sulfuryl Chloride Fluoride (SO2ClF)

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with sulfuryl chloride fluoride (SO2ClF). The information below addresses common issues related to the impact of moisture on the reactivity and stability of this compound.

Frequently Asked Questions (FAQs)

Q1: What is the primary effect of moisture on sulfuryl chloride fluoride (SO2ClF)?

Sulfuryl chloride fluoride reacts violently with water and is highly sensitive to moisture.[1][2] Contact with water or moist air will lead to rapid decomposition of the reagent.[1][3] This hydrolysis reaction is a significant concern during storage and handling.

Q2: What are the products of the reaction between SO2ClF and water?

The hydrolysis of sulfuryl chloride fluoride produces highly toxic and corrosive gases.[1] The primary hazardous decomposition products are hydrogen chloride (HCl), hydrogen fluoride (HF) gas, and oxides of sulfur.[1]

Q3: How can I visually identify if my SO2ClF has been contaminated with moisture?

While SO2ClF is a colorless gas or liquid, contamination with moisture will lead to its decomposition.[4] You may observe fuming when the container is opened, which is the result of the formation of acidic gases (HCl and HF) reacting with atmospheric moisture. The liquid itself may appear cloudy or discolored due to the presence of decomposition products.

Q4: What are the recommended storage conditions for SO2ClF to prevent moisture contamination?

To ensure the stability of SO2ClF, it should be stored in a tightly closed container in a dry, cool, and well-ventilated area.[1][5][6] It is crucial to store it protected from moisture.[1] Storage in a corrosives area and at deep freeze temperatures (below -20°C) is also recommended.[1][2]

Q5: Are there any materials that are incompatible with SO2ClF, especially in the presence of moisture?

Yes, besides water, SO2ClF is incompatible with strong acids, bases, alcohols, and heat.[1] The presence of moisture can exacerbate its reactivity with these materials.

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments involving SO2ClF due to moisture contamination.

Problem	Possible Cause	Recommended Solution
Unexpectedly vigorous reaction or fuming upon opening the SO2ClF container.	Moisture has entered the container, leading to hydrolysis and the release of HCl and HF gas.	Handle the container in a chemical fume hood with appropriate personal protective equipment (PPE), including acid-gas respiratory protection.[1] Do not use the reagent for moisture-sensitive reactions. Consider safely quenching and disposing of the contaminated reagent.
Inconsistent or lower-than-expected yields in a reaction where SO2ClF is a reagent.	The SO2ClF has likely been partially or fully hydrolyzed by moisture, reducing the amount of active reagent available for your desired transformation.	Use a fresh, unopened container of SO2ClF. Ensure all glassware is rigorously dried (e.g., oven-dried or flame-dried under an inert atmosphere). Handle all reagents and solvents under anhydrous conditions using a glovebox or Schlenk line techniques.
Corrosion of stainless steel or other metallic components of the reaction setup.	The formation of hydrochloric acid and hydrofluoric acid from the reaction of SO2ClF with trace moisture is causing corrosion.	Use glassware for all parts of the reaction setup that will come into contact with SO2ClF. If metal components are unavoidable, ensure they are made of a highly corrosion-resistant alloy and that the system is scrupulously dry.
Formation of unexpected byproducts in the reaction mixture.	The decomposition products of SO2ClF (HCl, HF, SOx) may be reacting with your starting materials, reagents, or products.	Purify the SO2ClF before use if contamination is suspected. Ensure a completely inert and dry reaction atmosphere to prevent decomposition. Consider using a non-nucleophilic base to scavenge any acidic byproducts as they form, if compatible with your reaction.

Quantitative Data Summary

The following table summarizes key physical and chemical properties of sulfuryl chloride fluoride relevant to its handling and reactivity.

Property	Value	Reference
Molecular Formula	SO2ClF
Molecular Weight	118.52 g/mol	[4]
Appearance	Colorless gas	[4]
Boiling Point	7.1 °C	[4]
Melting Point	-124.7 °C	[4]
Density	1.623 g/cm³ at 0 °C	[4]
Solubility in Water	Reacts violently	[1]
Moisture Sensitivity	High	[1][2]

Experimental Protocols

Protocol 1: General Handling of Sulfuryl Chloride Fluoride Under Anhydrous Conditions

• Preparation of Glassware: All glassware (e.g., reaction flasks, syringes, cannulas) must be oven-dried at a minimum of 120°C for at least 4 hours or flame-dried under a high vacuum. Allow the glassware to cool to room temperature under a stream of dry inert gas (e.g., argon or nitrogen).

• Inert Atmosphere: Conduct all manipulations of SO2ClF in a glovebox with a low-moisture and low-oxygen atmosphere or on a Schlenk line using standard techniques.

• Reagent Transfer: SO2ClF is a gas at room temperature.[4] For transferring, it can be condensed into a pre-cooled reaction vessel. Alternatively, as a liquid, it can be transferred via a gas-tight syringe or a stainless steel cannula if the system is kept under a positive pressure of inert gas.

• Solvent and Reagent Purity: Use only anhydrous solvents and ensure all other reagents are thoroughly dried and deoxygenated as required by the specific reaction.

• Reaction Quenching: Upon completion of the reaction, quench any remaining SO2ClF carefully. This can be done by slowly bubbling the reaction mixture through a cooled, stirred solution of a suitable quenching agent, such as sodium bicarbonate or another weak base.

• Waste Disposal: All waste containing SO2ClF or its decomposition products must be neutralized and disposed of according to institutional and local safety regulations.

Visualizations

Caption: Hydrolysis pathway of sulfuryl chloride fluoride.

Caption: Troubleshooting workflow for moisture contamination.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. SULFURYL CHLORIDE FLUORIDE | 13637-84-8 [amp.chemicalbook.com]
• 3. fishersci.es [fishersci.es]
• 4. Sulfuryl chloride fluoride - Wikipedia [en.wikipedia.org]
• 5. sigmaaldrich.cn [sigmaaldrich.cn]
• 6. chemicalbook.com [chemicalbook.com]

Technical Support Center: Improving Selectivity in Reactions with Sulfuryl Chloride Fluoride

Welcome to the technical support center for researchers, scientists, and drug development professionals working with sulfuryl chloride fluoride (SO₂ClF). This resource provides troubleshooting guidance and frequently asked questions (FAQs) to help you address challenges and improve selectivity in your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction with sulfuryl chloride fluoride is giving a mixture of chlorinated and fluorinated products. How can I improve selectivity towards one over the other?

A1: Selectivity in reactions with sulfuryl chloride fluoride is highly dependent on the reaction conditions. The choice of solvent plays a crucial role in directing the reaction towards either chlorination or other transformations like chlorooxidation.[1][2][3][4] For instance, in the reaction of indoles with SO₂ClF, using solvents like dioxane or diethyl ether favors the formation of 3-chloro-indoles.[2] Conversely, switching to solvents such as tetrahydrofuran (THF) or acetone can promote chlorooxidation.[2]

Troubleshooting Steps:

• Solvent Screening: If you are observing a lack of selectivity, a solvent screen is highly recommended. For electrophilic chlorination, consider less coordinating solvents. For other reaction pathways, polar aprotic solvents might be more suitable.

• Temperature Control: Lowering the reaction temperature can sometimes increase selectivity by favoring the kinetic product.

• Substrate Concentration: Varying the concentration of your substrate and SO₂ClF may influence the product distribution.

Q2: I am observing the formation of unexpected oxidation products in my reaction. What is causing this and how can I prevent it?

A2: Sulfuryl chloride fluoride can act as both a chlorine source and an oxidant.[1][5] The formation of oxidation products, such as oxindoles from indoles, is often mediated by the presence of water, which can act as an oxygen source.[2] The choice of solvent can also stabilize intermediates that are prone to oxidation.[2]

Troubleshooting Steps:

• Anhydrous Conditions: Ensure your reaction is performed under strictly anhydrous conditions if you wish to avoid oxidation. Use dry solvents and reagents, and conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Solvent Choice: As mentioned, solvents like THF and acetone can promote chlorooxidation of indoles.[2] If this is not the desired outcome, switch to a solvent like dioxane or diethyl ether.[2]

Q3: My reaction is sluggish or not proceeding to completion. What can I do to improve the reaction rate?

A3: While SO₂ClF is a reactive reagent, several factors can lead to slow or incomplete reactions.

Troubleshooting Steps:

• Temperature: Gently heating the reaction mixture can increase the reaction rate. However, be mindful that this may also decrease selectivity.

• Catalyst: While many reactions with SO₂ClF proceed without a catalyst, in some cases, a Lewis acid or a base might be required to activate the substrate or the reagent.

• Reagent Equivalents: Ensure you are using a sufficient stoichiometric amount of SO₂ClF. An excess of the reagent may be necessary to drive the reaction to completion.

• Purity of Reagents: Impurities in your starting material or solvent can inhibit the reaction. Ensure all reagents are of high purity.

Q4: I am observing the formation of 3,3-dichloro-2-oxindoles from indoles. How can I selectively obtain the mono-chlorinated product?

A4: The formation of di-chlorinated products indicates that the reaction conditions are too harsh or the stoichiometry of the reagents is not optimized. In the chlorooxidation of indoles with SO₂ClF, the formation of 3,3-dichloro-2-oxindoles can occur.[1][2][3][4]

Troubleshooting Steps:

• Control Stoichiometry: Carefully control the amount of SO₂ClF used. Start with one equivalent and monitor the reaction progress closely.

• Reaction Time: Reduce the reaction time to minimize over-reaction.

• Temperature: Perform the reaction at a lower temperature to improve selectivity for the mono-chlorinated product.

Data Presentation: Solvent Effects on the Reaction of Indoles with SO₂ClF

The following table summarizes the effect of different solvents on the product distribution in the reaction of indoles with sulfuryl chloride fluoride, demonstrating how solvent choice can be used to control selectivity.

Entry	Substrate (Indole)	Solvent	Product(s)	Yield (%)
1	Indole	Dioxane	3-chloroindole	95
2	Indole	Et₂O	3-chloroindole	93
3	Indole	THF	3-chloro-2-oxindole	85
4	Indole	Acetone	3-chloro-2-oxindole	82
5	2-Methylindole	Dioxane	3-chloro-2-methylindole	96
6	2-Methylindole	THF	3-chloro-2-methyl-2-oxindole	88
7	5-Bromoindole	Dioxane	5-bromo-3-chloroindole	94
8	5-Bromoindole	THF	5-bromo-3-chloro-2-oxindole	83

Data adapted from J. Org. Chem. 2023, 88, 7, 4839–4847.[6]

Experimental Protocols

Protocol 1: Selective Synthesis of 3-chloroindoles

This protocol is a general procedure for the selective chlorination of indoles at the C3 position using sulfuryl chloride fluoride.

Materials:

• Indole derivative

• Anhydrous dioxane

• Sulfuryl chloride fluoride (SO₂ClF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Ethyl acetate

• Silica gel for column chromatography

Procedure:

• To a solution of the indole derivative (0.5 mmol) in anhydrous dioxane (5.0 mL) in a sealed tube, add SO₂ClF (1.0 mmol, 2.0 equiv) at room temperature.

• Stir the reaction mixture at room temperature for the appropriate time as monitored by TLC.

• Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Extract the mixture with ethyl acetate (3 x 10 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 3-chloroindole.

Visualizations

Diagram 1: Logical Workflow for Troubleshooting Selectivity

Caption: Troubleshooting workflow for improving reaction selectivity.

Diagram 2: Solvent-Dependent Reaction Pathways of Indole with SO₂ClF

Caption: Influence of solvent on reaction outcome.

References

• 1. researchgate.net [researchgate.net]
• 2. SO2ClF: A Reagent for Controllable Chlorination and Chlorooxidation of Simple Unprotected Indoles [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. SO2ClF: A Reagent for Controllable Chlorination and Chlorooxidation of Simple Unprotected Indoles - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Catalyst Selection for Sulfuryl Chloride Fluoride and Related Reactions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with sulfuryl chloride fluoride (SO2ClF) and other sulfur(VI) fluorides in catalytic reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary catalytic applications of sulfuryl chloride fluoride (SO2ClF) and related sulfonyl fluorides (R-SO₂F)?

A1: While SO₂ClF is a powerful reagent, its direct catalytic applications are less common than those of the broader class of sulfonyl fluorides (R-SO₂F) and fluorosulfates (RO-SO₂F). The primary catalytic application for these compounds is in Sulfur(VI) Fluoride Exchange (SuFEx) chemistry . This involves the catalyzed reaction of the S(VI)-F moiety with nucleophiles to form sulfonamides, sulfamates, sulfonic esters, and other related structures that are crucial in drug discovery and chemical biology.

Q2: What types of catalysts are most effective for activating sulfonyl fluorides in SuFEx reactions?

A2: The most common and effective catalysts for SuFEx reactions fall into two main categories:

• Lewis Acids: Catalysts like calcium triflimide (Ca(NTf₂)₂) are effective in activating the S-F bond towards nucleophilic attack.[1][2][3][4]

• Base Catalysts: Organic bases such as 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) and 1-hydroxybenzotriazole (HOBt), often with a silicon-based co-additive, can facilitate these reactions.[5][6][7]

Q3: How do Lewis acid catalysts activate the sulfonyl fluoride group?

A3: Lewis acids are proposed to activate the sulfonyl fluoride by coordinating to the sulfonyl oxygens or the fluorine atom. This coordination increases the electrophilicity of the sulfur atom, making it more susceptible to attack by a nucleophile.[1]

Q4: What is the role of silicon-based additives in some base-catalyzed SuFEx reactions?

A4: In many SuFEx reactions, particularly those involving silyl-protected nucleophiles or the addition of siloxanes, the silicon atom acts as a fluoride trap. The formation of a strong Si-F bond provides a thermodynamic driving force for the reaction and helps to regenerate the catalyst, enabling catalytic turnover.[2][4][6]

Q5: Are transition metals used to catalyze reactions of sulfonyl fluorides?

A5: The use of transition metals in the context of sulfonyl fluorides is predominantly for their synthesis (e.g., Pd-catalyzed cross-coupling to form C-S bonds).[6][7][8][9] However, research into the activation of the S-F bond by transition metals for cross-coupling and other transformations is an emerging area.[6][7][10]

Troubleshooting Guide

This guide addresses common issues encountered during catalytic reactions with sulfonyl fluorides.

Problem	Possible Causes	Solutions & Recommendations
Low or No Conversion	1. Inactive Catalyst: The Lewis acid or base catalyst may have degraded due to moisture or improper storage. 2. Insufficient Catalyst Loading: The amount of catalyst may be too low for the specific substrate combination. 3. Poorly Nucleophilic Substrate: The amine or alcohol substrate may not be nucleophilic enough to react under the chosen conditions. 4. Steric Hindrance: Significant steric bulk around the reaction center on either the sulfonyl fluoride or the nucleophile can impede the reaction.	1. Ensure Anhydrous Conditions: Use freshly dried solvents and reagents. Handle hygroscopic catalysts in a glovebox. 2. Optimize Catalyst Loading: Perform a screen of catalyst loading (e.g., 5 mol%, 10 mol%, 20 mol%) to find the optimal concentration. 3. Increase Nucleophilicity: For amine nucleophiles, consider using the corresponding silyl amine, which can be more reactive in Lewis acid-catalyzed systems.[2][4] For alcohol nucleophiles, using a stronger base or a silyl-protected alcohol can be beneficial. 4. Increase Reaction Temperature/Time: Carefully increase the reaction temperature and monitor for decomposition. Longer reaction times may be necessary for challenging substrates. 5. Switch Catalyst System: If a Lewis acid is ineffective, consider a base-catalyzed approach (e.g., HOBt/siloxane) or vice-versa.[5][6]
Formation of Side Products	1. Hydrolysis of Sulfonyl Fluoride: Trace amounts of water can lead to the formation of the corresponding sulfonic acid. 2. Catalyst-Induced Decomposition: Some sensitive functional groups on the substrate may not be compatible with the chosen catalyst. 3. Over-reaction/Multiple Substitutions: If the substrate has multiple nucleophilic sites, undesired secondary reactions can occur.	1. Rigorous Drying: Ensure all glassware, solvents, and reagents are scrupulously dried. 2. Screen Catalyst Compatibility: Test the stability of your starting materials under the reaction conditions without the other reactant to check for decomposition. Consider a milder catalyst. 3. Use Protecting Groups: Protect other nucleophilic functional groups on your substrate to ensure selectivity.
Inconsistent Yields	1. Variability in Reagent Quality: The purity of the sulfonyl fluoride, nucleophile, or solvent can significantly impact the reaction outcome. 2. Atmospheric Contamination: Reactions can be sensitive to air and moisture, leading to inconsistent results.	1. Purify Reagents: Purify starting materials if their quality is questionable. 2. Inert Atmosphere: Run reactions under an inert atmosphere (e.g., nitrogen or argon) to exclude air and moisture.

Catalyst Performance Data

The following table summarizes representative data for the synthesis of sulfonamides from sulfonyl fluorides using different catalytic systems.

Catalyst System	Sulfonyl Fluoride	Amine	Yield (%)	Reference
10 mol% Ca(NTf₂)₂	4-Cyanobenzenesulfonyl fluoride	Aniline	85	[1]
10 mol% Ca(NTf₂)₂	Benzenesulfonyl fluoride	3-Aminopyridine	95	[1]
10 mol% Ca(NTf₂)₂	Benzenesulfonyl fluoride	2,6-Dimethylaniline	75	[1]
10 mol% HOBt, TMDS	3-Nitrobenzenesulfonyl fluoride	(R)-1-phenylethanamine	93	[5]
20 mol% DBU	p-Toluenesulfonyl fluoride	(TMS-protected) Benzyl alcohol	>95 (Tosylate product)	[6]

Note: Yields are isolated yields unless otherwise specified. Reaction conditions may vary between examples.

Experimental Protocols

Protocol 1: General Procedure for Ca(NTf₂)₂-Catalyzed Sulfonamide Synthesis

This protocol is a representative example for the Lewis acid-catalyzed formation of a sulfonamide.[1]

• Preparation: To an oven-dried vial equipped with a magnetic stir bar, add the sulfonyl fluoride (1.0 equiv), the amine (2.0 equiv), and Ca(NTf₂)₂ (1.0 equiv for stoichiometric activation, or 0.1 equiv for catalytic).

• Solvent Addition: Add anhydrous tert-amyl alcohol (to achieve a 0.2 M concentration of the limiting reagent).

• Reaction: Seal the vial and place it in a pre-heated oil bath at 60 °C.

• Monitoring: Stir the reaction for 24 hours, monitoring by TLC or LC-MS to confirm the consumption of the starting material.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and wash with a saturated aqueous solution of NaHCO₃, followed by brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the desired sulfonamide.

Visualizations

Catalytic Cycles and Workflows

References

• 1. scholarship.claremont.edu [scholarship.claremont.edu]
• 2. Lewis Acid-Catalyzed Sulfur Fluoride Exchange [organic-chemistry.org]
• 3. Lewis Acid-Catalyzed Sulfur Fluoride Exchange - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Lewis Acid-Catalyzed Sulfur Fluoride Exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemrxiv.org [chemrxiv.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. The Emerging Applications of Sulfur(VI) Fluorides in Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Heterocyclic Sulfonyl Fluorides for Pd-Catalyzed C–C Coupling Reactions - Enamine [enamine.net]
• 9. Synthetic Routes to Arylsulfonyl Fluorides [mdpi.com]
• 10. Flash Communication: Sulfonyl Fluoride Activation via S–F and C–S Bond Cleavage by a Ni(0) Bis-Bidentate N‑Heterocyclic Carbene Complex - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of Sulfuryl Chloride Fluoride

Welcome to the technical support center for the synthesis of sulfuryl chloride fluoride (SO₂ClF). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on temperature control and troubleshooting during the synthesis process.

Troubleshooting Guide

This guide addresses common issues related to temperature control during the synthesis of sulfuryl chloride fluoride, particularly from the reaction of sulfuryl chloride (SO₂Cl₂) with a fluorinating agent such as potassium fluoride (KF). The fluorination of sulfuryl chloride is an exothermic process, and improper temperature management can lead to reduced yield, increased impurity formation, and potential safety hazards.[1][2]

Issue	Potential Cause	Recommended Action
Low or No Product Yield	Reaction temperature is too low: The activation energy for the reaction is not being met, resulting in a slow or stalled reaction.	Gradually increase the reaction temperature in 5-10°C increments, monitoring the reaction progress at each stage. For the reaction of SO₂Cl₂ with KF, a temperature range of 50-100°C is often effective.[3]
Poor mixing: Inadequate agitation can lead to localized temperature gradients and incomplete reaction.	Ensure vigorous and consistent stirring throughout the reaction.
High Levels of Impurities (e.g., SO₂F₂)	Reaction temperature is too high: Excessive heat can promote side reactions, such as the further fluorination of the desired SO₂ClF to sulfuryl fluoride (SO₂F₂). A patent for a two-stage fluorination process suggests that the initial fluorination to SO₂ClF is optimally carried out between 50-100°C, while the subsequent fluorination to SO₂F₂ occurs at a slightly lower range of 40-90°C.	Carefully control the reaction temperature to remain within the optimal range for SO₂ClF formation. Employ a reliable temperature controller and a cooling bath (e.g., water or ice bath) to manage the exothermic reaction.
Prolonged reaction time at elevated temperatures: Even within the optimal temperature range, extended reaction times can lead to the formation of over-fluorinated byproducts.	Monitor the reaction progress using an appropriate analytical technique (e.g., GC-MS, NMR) and quench the reaction once the desired conversion is achieved.
Reaction Temperature Spikes (Exotherm)	Rapid addition of reagents: Adding the limiting reagent too quickly can lead to a rapid release of heat, overwhelming the cooling capacity of the system. The reaction between sulfuryl chloride and thiols, a related process, is known to be highly exothermic.[1]	Add the sulfuryl chloride (or other limiting reagent) dropwise or in small portions to the reaction mixture. Use an addition funnel for controlled delivery.
Inadequate cooling: The cooling system may not be sufficient to dissipate the heat generated by the reaction.	Ensure the reaction vessel is adequately submerged in the cooling bath. For larger-scale reactions, consider using a more efficient cooling system, such as a chiller.
Thermal Runaway	Loss of cooling and/or stirring: Failure of the cooling system or stirrer can lead to a rapid and uncontrolled increase in temperature and pressure.[2] A general rule of thumb is that the reaction rate, and thus heat generation, can double with every 10°C rise in temperature.[2]	Immediate Action: In case of a thermal runaway, evacuate the area immediately and follow established emergency procedures. Prevention: - Always have a secondary cooling plan (e.g., an ice bath on standby). - Use a reaction scale appropriate for the cooling capacity. - Implement a monitoring system with alarms for temperature deviations. - Ensure the stirring mechanism is robust and reliable.
Decomposition of Starting Material	Excessive temperature: Sulfuryl chloride begins to decompose at temperatures at or above 100°C.	Maintain the reaction temperature below the decomposition temperature of the starting materials.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature range for the synthesis of sulfuryl chloride fluoride from sulfuryl chloride and potassium fluoride?

A1: The optimal temperature can vary depending on the specific reaction conditions (e.g., solvent, catalyst). However, a common temperature range for the initial fluorination of sulfuryl chloride to sulfuryl chloride fluoride is between 50°C and 100°C.[3] It is crucial to carefully control the temperature within this range to maximize yield and minimize the formation of the over-fluorinated byproduct, sulfuryl fluoride (SO₂F₂).

Q2: How can I effectively control the exothermic nature of the reaction?

A2: To manage the exothermic reaction, it is recommended to:

• Use a controlled addition rate: Add the sulfuryl chloride to the fluorinating agent slowly and in a controlled manner.

• Employ efficient cooling: Use a cooling bath (e.g., water, ice, or a cryostat) to actively cool the reaction vessel.

• Ensure good agitation: Vigorous stirring helps to dissipate heat evenly throughout the reaction mixture.

• Scale appropriately: Do not exceed a reaction scale that your cooling system can safely handle.

Q3: What are the primary byproducts I should be concerned about, and how are they affected by temperature?

A3: The main byproduct of concern is sulfuryl fluoride (SO₂F₂), which results from the over-fluorination of the desired product. Higher reaction temperatures tend to favor the formation of SO₂F₂. Another potential issue is the decomposition of the starting material, sulfuryl chloride, which can occur at temperatures above 100°C.

Q4: What are the signs of a potential thermal runaway, and what should I do if I observe them?

A4: Signs of a potential thermal runaway include a rapid, uncontrolled increase in reaction temperature, a sudden increase in pressure, and vigorous gas evolution. If you observe these signs, treat it as an emergency. Immediately cease the addition of any reagents, attempt to apply maximum cooling if it is safe to do so, and evacuate the area according to your laboratory's safety protocols.

Q5: Can a phase-transfer catalyst be used, and how does it affect temperature control?

A5: Yes, a phase-transfer catalyst can be used to facilitate the reaction between the solid potassium fluoride and the liquid sulfuryl chloride, potentially allowing for milder reaction temperatures. By improving the reaction rate at lower temperatures, a phase-transfer catalyst can help to mitigate the risk of thermal runaway.

Quantitative Data on Reaction Parameters

While specific yield and purity data as a direct function of temperature for the synthesis of sulfuryl chloride fluoride is not extensively available in the public domain, the following table provides a general overview of the impact of temperature on the reaction.

Temperature Range	Expected Outcome	Primary Byproducts
< 50°C	Slow or incomplete reaction, low yield	Unreacted SO₂Cl₂
50 - 100°C	Optimal range for SO₂ClF formation	Minimal byproducts if reaction time is controlled
> 100°C	Increased formation of SO₂F₂ and potential decomposition of SO₂Cl₂	SO₂F₂, SO₂, Cl₂

Experimental Protocol: Synthesis of Sulfuryl Chloride Fluoride

This protocol is a general guideline for the synthesis of sulfuryl chloride fluoride from sulfuryl chloride and potassium fluoride. This reaction should only be performed by trained personnel in a well-ventilated fume hood with appropriate personal protective equipment.

Materials:

• Sulfuryl chloride (SO₂Cl₂)

• Anhydrous potassium fluoride (KF)

• Solvent (e.g., acetonitrile)

• Phase-transfer catalyst (optional, e.g., tetrabutylammonium bromide)

• Three-neck round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Thermometer or thermocouple

• Heating mantle with a temperature controller

• Cooling bath (e.g., water or ice bath)

• Inert gas supply (e.g., nitrogen or argon)

Procedure:

• Preparation: Assemble the reaction apparatus in a fume hood. Ensure all glassware is dry. The three-neck flask should be equipped with a magnetic stir bar, a reflux condenser with an inert gas inlet, a dropping funnel, and a thermometer.

• Charging the Reactor: To the flask, add anhydrous potassium fluoride and the solvent. If using a phase-transfer catalyst, add it at this stage.

• Inert Atmosphere: Purge the system with an inert gas.

• Temperature Control: Begin stirring the mixture and bring it to the desired reaction temperature (e.g., 60-70°C) using the heating mantle and temperature controller. Have a cooling bath ready to manage the exotherm.

• Reagent Addition: Slowly add the sulfuryl chloride from the dropping funnel to the stirred mixture over a period of 1-2 hours. Monitor the reaction temperature closely during the addition. If the temperature begins to rise rapidly, slow down or stop the addition and apply external cooling as needed.

• Reaction: After the addition is complete, maintain the reaction mixture at the set temperature and continue stirring. Monitor the progress of the reaction by taking small aliquots and analyzing them (e.g., by GC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. The product, sulfuryl chloride fluoride, is a gas at room temperature (boiling point: 7.1°C) and can be collected by condensation in a cold trap or by other suitable methods for gas handling.[4]

• Purification: The collected product may be further purified by fractional distillation if necessary.

Visualizations

Caption: Experimental workflow for the synthesis of sulfuryl chloride fluoride.

Caption: Reaction pathways in the fluorination of sulfuryl chloride.

Caption: A decision tree for troubleshooting temperature control issues.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. cedrec.com [cedrec.com]
• 3. CN103864022A - Sulfuryl fluoride preparation method - Google Patents [patents.google.com]
• 4. Collection - Synthesis of Sulfonyl Fluorides Using Direct Chloride/Fluoride Exchange in Potassium Fluoride and Water/Acetone - The Journal of Organic Chemistry - Figshare [figshare.com]

Technical Support Center: Monitoring Sulfuryl Chloride Fluoride Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with sulfuryl chloride fluoride (SO₂ClF) reactions.

Troubleshooting Guides

This section addresses specific issues that may arise during the monitoring of sulfuryl chloride fluoride reactions using common analytical techniques.

In-situ Nuclear Magnetic Resonance (NMR) Spectroscopy

Question: Why is the signal-to-noise ratio poor in my ¹⁹F NMR spectra?

Answer: A low signal-to-noise (S/N) ratio can be due to several factors:

• Insufficient Number of Scans: For dilute samples or short-lived intermediates, an inadequate number of scans will result in a low S/N. Increase the number of scans to improve signal averaging.

• Improper Probe Tuning: Ensure the NMR probe is properly tuned to the fluorine frequency. An untuned probe will lead to significant signal loss.

• Low Analyte Concentration: If the concentration of the fluorine-containing species is too low, the signal may be weak. If possible, concentrate the reaction mixture or use a more sensitive NMR probe.

• Incorrect Acquisition Parameters: Check that the pulse width and acquisition time are optimized for ¹⁹F NMR.

Question: My ¹⁹F NMR chemical shifts are drifting between measurements. What could be the cause?

Answer: Chemical shift drift can be caused by:

• Temperature Fluctuations: Ensure the NMR spectrometer's temperature control is stable. Small temperature changes can affect chemical shifts, especially for sensitive fluorine nuclei.

• Changes in Solvent Polarity or pH: If the reaction generates byproducts that alter the overall solvent properties or pH, this can lead to a drift in chemical shifts.

• Lack of a Lock Solvent: If you are not using a deuterated solvent, magnetic field drift can occur. Use an external lock or a sealed capillary with a deuterated solvent for field frequency locking.

Question: The integration of my ¹⁹F NMR signals is not quantitative. Why?

Answer: Inaccurate integration can result from:

• Incomplete Relaxation: Fluorine nuclei can have long relaxation times (T₁). Ensure a sufficient relaxation delay between scans (typically 5 times the longest T₁). The addition of a relaxation agent like chromium(III) acetylacetonate (Cr(acac)₃) can help shorten T₁ values.

• Non-uniform Excitation: The wide chemical shift range of ¹⁹F NMR can lead to non-uniform excitation of signals far from the transmitter frequency. Ensure your pulse is calibrated to excite the entire spectral width of interest.

• Baseline Distortions: A non-flat baseline will lead to integration errors. Apply appropriate baseline correction before integration.

In-situ Infrared (IR) Spectroscopy

Question: I am seeing sharp, rotational-like peaks in my gas-phase IR spectrum. What are they?

Answer: These are likely due to atmospheric water vapor or carbon dioxide. To mitigate this, purge the spectrometer with a dry, inert gas like nitrogen.

Question: The baseline of my IR spectrum is drifting or showing sinusoidal patterns. How can I fix this?

Answer:

• Baseline Drift: This can be caused by temperature fluctuations in the detector or the sample. Allow the instrument and the reaction to reach thermal equilibrium.

• Sinusoidal Patterns (Interference Fringes): These can arise from reflections between parallel surfaces in the sample cell. Tilting the cell slightly can sometimes alleviate this issue.

Question: My IR peaks are either completely flat-topped (saturated) or too weak. What should I do?

Answer:

• Saturated Peaks: This occurs when the analyte concentration is too high for the path length of the cell. Use a cell with a shorter path length or dilute the reaction mixture if possible.

• Weak Peaks: This indicates a low analyte concentration or an insufficient path length. Use a cell with a longer path length.

Gas Chromatography-Mass Spectrometry (GC-MS)

Question: I am not seeing any peaks for my analytes of interest. What is the problem?

Answer:

• Sample Decomposition: Sulfuryl chloride fluoride and related compounds can be highly reactive and may decompose in the hot GC inlet. Use a deactivated inlet liner and optimize the inlet temperature to minimize thermal decomposition.

• Improper Column Selection: Ensure you are using a GC column with a suitable stationary phase for your analytes.

• MS Detector Issues: Check that the mass spectrometer is properly tuned and that the filament is on.

Question: My peaks are tailing or showing poor shape. How can I improve this?

Answer:

• Active Sites: Peak tailing is often caused by active sites in the GC system (e.g., in the liner, column, or connections). Use deactivated liners and columns.

• Column Overload: Injecting too much sample can lead to peak fronting. Dilute your sample.

• Inlet Temperature Too Low: If the inlet temperature is too low, the sample may not vaporize efficiently, leading to broad peaks. Optimize the inlet temperature.

Question: My retention times are shifting between runs. Why?

Answer:

• Flow Rate Fluctuations: Check for leaks in the GC system and ensure a constant carrier gas flow rate.

• Oven Temperature Variations: Ensure the GC oven temperature program is reproducible.

• Column Degradation: Over time, the stationary phase of the column can degrade, leading to changes in retention times.

Frequently Asked Questions (FAQs)

Q1: Which analytical technique is best for monitoring my sulfuryl chloride fluoride reaction?

A1: The best technique depends on the specifics of your reaction.

• ¹⁹F NMR Spectroscopy is often ideal due to the high sensitivity of the ¹⁹F nucleus and the large chemical shift dispersion, which minimizes signal overlap.[1][2] It provides detailed structural information and is excellent for quantitative analysis.[3][4]

• In-situ IR Spectroscopy is well-suited for monitoring changes in functional groups in real-time, especially for gas-phase reactions.[5]

• GC-MS is a powerful technique for separating and identifying volatile components of a reaction mixture, but care must be taken to avoid sample decomposition.[6]

Q2: How can I quantify the progress of my reaction using ¹⁹F NMR?

A2: To perform quantitative ¹⁹F NMR (qNMR), you should use an internal standard. The internal standard should be a fluorinated compound that does not react with any components of the reaction mixture and has a resonance that does not overlap with any of the analyte signals. The concentration of the analyte can be determined by comparing the integral of its signal to the integral of the known concentration of the internal standard.

Q3: What are the key safety precautions when monitoring sulfuryl chloride fluoride reactions?

A3: Sulfuryl chloride fluoride is a toxic and corrosive gas.[7][8] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a face shield, and gloves resistant to corrosive materials.[9] Ensure that all equipment is properly sealed to prevent leaks. Have an emergency plan in place for accidental releases.

Q4: Can I use ¹H NMR to monitor these reactions?

A4: While ¹H NMR can be used, it is often less informative than ¹⁹F NMR for these types of reactions. The reactants and products may not have distinct proton signals, or the signals may be complex and difficult to interpret. ¹⁹F NMR directly probes the fluorine-containing species, providing a clearer picture of the reaction progress.

Data Presentation

Table 1: Comparison of Analytical Techniques for Monitoring SO₂ClF Reactions

Feature	¹⁹F NMR Spectroscopy	In-situ IR Spectroscopy	GC-MS
Principle	Measures the resonance of ¹⁹F nuclei in a magnetic field.	Measures the absorption of infrared radiation by molecular vibrations.	Separates components based on their volatility and mass-to-charge ratio.
Strengths	High sensitivity, large chemical shift range, quantitative.[1][3]	Real-time monitoring, sensitive to functional group changes.[5]	Excellent separation, high sensitivity, and structural identification.
Limitations	Requires a deuterated solvent or external lock, long relaxation times can be an issue.	Not all molecules are IR active, spectra can be complex.	Potential for thermal decomposition of analytes, requires volatile compounds.[10]
Typical Use Case	Quantitative kinetic studies of solution-phase reactions.	Monitoring gas-phase reactions or changes in specific functional groups.	Analysis of complex reaction mixtures with multiple volatile products.

Table 2: Representative ¹⁹F NMR Chemical Shifts for Sulfonyl Fluorides

Compound Type	Typical Chemical Shift Range (ppm vs. CFCl₃)
Aryl Sulfonyl Fluorides	+40 to +70
Alkyl Sulfonyl Fluorides	+50 to +80
Sulfuryl Chloride Fluoride (SO₂ClF)	~ +35

Note: Chemical shifts can vary depending on the solvent and the specific structure of the molecule.[1]

Experimental Protocols

Protocol 1: Monitoring a Reaction Using In-situ ¹⁹F NMR Spectroscopy

• Sample Preparation:

  • In a dry NMR tube, dissolve the starting material in a deuterated solvent (e.g., CDCl₃, acetone-d₆).

  • Add a known amount of a suitable internal standard (e.g., trifluorotoluene).

  • Acquire an initial ¹⁹F NMR spectrum (t=0).

• Reaction Initiation:

  • Carefully add sulfuryl chloride fluoride to the NMR tube.

  • Quickly cap the tube and gently mix.

• Data Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Acquire ¹⁹F NMR spectra at regular intervals throughout the course of the reaction.

  • Ensure the relaxation delay is sufficient for quantitative measurements (e.g., 5 x T₁ of the slowest relaxing signal).

• Data Processing:

  • Process the spectra using appropriate software.

  • Apply baseline correction and phase correction.

  • Integrate the signals of the starting material, product(s), and the internal standard.

• Analysis:

  • Calculate the concentration of each species at each time point relative to the internal standard.

  • Plot the concentrations versus time to obtain reaction profiles.

Protocol 2: Monitoring a Gas-Phase Reaction Using In-situ IR Spectroscopy

• System Setup:

  • Use a gas-phase IR cell with appropriate windows (e.g., KBr, ZnSe).

  • Connect the cell to a vacuum line and the reactant gas cylinders.

  • Place the cell in the sample compartment of the FTIR spectrometer.

• Background Spectrum:

  • Evacuate the gas cell and fill it with a dry, inert gas (e.g., nitrogen) at the reaction pressure.

  • Acquire a background spectrum.

• Reaction Monitoring:

  • Introduce the reactants, including sulfuryl chloride fluoride, into the gas cell at the desired partial pressures.

  • Record IR spectra at regular time intervals.

• Data Analysis:

  • Identify the characteristic absorption bands for the reactants and products.

  • Monitor the decrease in the absorbance of reactant peaks and the increase in the absorbance of product peaks over time.

Protocol 3: Analysis of a Reaction Mixture by GC-MS

• Sample Preparation:

  • At various time points, carefully quench a small aliquot of the reaction mixture.

  • Dilute the quenched aliquot in a suitable solvent (e.g., dichloromethane).

  • Consider derivatization if the analytes are not sufficiently volatile or are thermally labile.[11]

• GC-MS Analysis:

  • Inject the prepared sample into the GC-MS.

  • Use a GC column with a suitable stationary phase (e.g., a mid-polarity column).

  • Develop a temperature program that provides good separation of the components.

  • Set the mass spectrometer to scan a relevant mass range.

• Data Interpretation:

  • Identify the peaks in the chromatogram based on their retention times and mass spectra.

  • Use a calibration curve or an internal standard to quantify the components.

Visualizations

Caption: General workflow for monitoring a sulfuryl chloride fluoride reaction.

Caption: A flowchart for troubleshooting common issues in reaction monitoring.

References

• 1. 19F [nmr.chem.ucsb.edu]
• 2. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 3. Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry,19F NMR, and Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. pksafety.com [pksafety.com]
• 6. eurl-pesticides.eu [eurl-pesticides.eu]
• 7. Simple Parameters and Data Processing for Better Signal-to-Noise and Temporal Resolution in In Situ 1D NMR Reaction Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 8. spectroscopyonline.com [spectroscopyonline.com]
• 9. spectrabase.com [spectrabase.com]
• 10. fao.org [fao.org]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Managing the Corrosivity of Sulfuryl Chloride Fluoride

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on handling the corrosive nature of sulfuryl chloride fluoride (SO₂ClF). Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the integrity of your equipment and the safety of your experiments.

Troubleshooting Corrosivity Issues

Corrosion issues when working with sulfuryl chloride fluoride often manifest as discoloration, pitting, or degradation of equipment surfaces. This guide provides a systematic approach to identifying and resolving these common problems.

Issue 1: Visible Corrosion on Stainless Steel (316L) Components

• Symptoms: Discoloration (e.g., browning or blackening), pitting, or etching on stainless steel reactors, fittings, or needles.

• Primary Cause: Presence of moisture, leading to the hydrolysis of SO₂ClF and the formation of highly corrosive hydrofluoric acid (HF) and sulfuric acid (H₂SO₄).[1][2] Even trace amounts of water can initiate this process.

• Immediate Actions:

  • Safely terminate the experiment and transfer the SO₂ClF to a suitable, dry storage vessel.

  • Purge the affected system with a dry, inert gas (e.g., nitrogen or argon) to remove any residual SO₂ClF and moisture.

  • Visually inspect the extent of the corrosion. Pay close attention to welds, threads, and other stressed areas.

• Corrective and Preventive Measures:

  • Component Replacement: Severely corroded parts should be replaced to prevent failure.

  • Passivation: Before reassembly, new and existing stainless steel components should be passivated. Passivation removes free iron from the surface and promotes the formation of a protective chromium oxide layer.[3][4][5][6][7] A fluorine-specific passivation process can provide enhanced resistance.[3][4]

  • Strict Moisture Control: Implement rigorous procedures to exclude moisture from your experimental setup. This includes drying all glassware and equipment in an oven, using dry solvents, and handling all reagents under an inert atmosphere.

Issue 2: Degradation of Polymeric Materials (e.g., PTFE, PFA)

• Symptoms: Swelling, discoloration, embrittlement, or loss of mechanical strength of PTFE or PFA components such as seals, gaskets, or tubing.

• Primary Cause: While generally highly resistant, prolonged exposure to SO₂ClF, especially at elevated temperatures and pressures, can lead to chemical attack. The presence of impurities or reaction byproducts can also accelerate degradation.

• Immediate Actions:

  • Discontinue the use of the affected components.

  • Carefully inspect the components to assess the extent of the damage.

• Corrective and Preventive Measures:

  • Material Selection: Verify that the grade of PTFE or PFA is suitable for the specific reaction conditions. For high-temperature applications, consider perfluoroelastomer (FFKM) seals.

  • Temperature and Pressure Limits: Operate within the manufacturer's recommended temperature and pressure limits for the polymeric materials.

  • Regular Inspection and Replacement: Implement a schedule for regular inspection and replacement of polymeric components, especially those subjected to harsh conditions.

Frequently Asked Questions (FAQs)

Q1: What are the primary corrosive byproducts of sulfuryl chloride fluoride?

A1: The most significant corrosive byproducts are formed from the hydrolysis of sulfuryl chloride fluoride in the presence of water. This reaction produces hydrofluoric acid (HF) and sulfuric acid (H₂SO₄), both of which are extremely corrosive to many materials, including stainless steel and glass.[1][2]

Q2: How can I prevent corrosion before it starts?

A2: The most critical preventive measure is stringent moisture control. Additionally, proper material selection and passivation of metallic components are essential. For stainless steel, a fluorine passivation treatment can create a more robust protective layer against fluoride-containing compounds.[3][4]

Q3: Is it safe to use glassware with sulfuryl chloride fluoride?

A3: While borosilicate glass is generally resistant to many chemicals, it is susceptible to attack by hydrofluoric acid, a byproduct of SO₂ClF hydrolysis. Therefore, the use of glassware is not recommended if there is any possibility of moisture being present. If glassware must be used, it should be scrupulously dried, and the experiment should be conducted under a strictly inert atmosphere. Regularly inspect glassware for any signs of etching or cloudiness.

Q4: What are the recommended materials for handling sulfuryl chloride fluoride?

A4: For metallic components, Hastelloy C-276 is a preferred material due to its excellent resistance to a wide range of corrosive chemicals, including wet and dry chlorine and fluoride compounds.[8][9][10] Passivated 316L stainless steel can be used with caution, provided that moisture is strictly excluded. For seals, gaskets, and tubing, PTFE and PFA are generally suitable at moderate temperatures.

Data Presentation: Material Compatibility

While specific quantitative corrosion rate data for sulfuryl chloride fluoride is not widely published, the following table provides a qualitative compatibility summary based on resistance to related compounds and general chemical principles. "A" indicates good compatibility, while "D" signifies poor compatibility and is not recommended.

Material	Compatibility with Dry SO₂ClF	Compatibility with Wet SO₂ClF	Notes
Metals
Stainless Steel 316L	A	D	Highly susceptible to corrosion in the presence of moisture due to the formation of HF and H₂SO₄.[11][12][13] Passivation is crucial.[3][4][5][6][7]
Hastelloy C-276	A	A	Excellent resistance to both dry and wet conditions due to its high nickel, chromium, and molybdenum content.[8][9][10]
Polymers
PTFE (Polytetrafluoroethylene)	A	A	Excellent chemical resistance over a wide temperature range.
PFA (Perfluoroalkoxy)	A	A	Similar chemical resistance to PTFE with better melt-processability.
Glass
Borosilicate Glass	A	D	Attacked by hydrofluoric acid, a hydrolysis byproduct. Use with extreme caution and only in scrupulously dry conditions.

Experimental Protocols

Protocol 1: Passivation of 316L Stainless Steel for Fluorine Service

This procedure enhances the corrosion resistance of stainless steel components intended for use with sulfuryl chloride fluoride.

• Degreasing: Thoroughly clean the stainless steel components with a suitable solvent (e.g., acetone, isopropanol) to remove any oils, greases, or other organic contaminants.

• Alkaline Cleaning: Immerse the components in a 5% sodium hydroxide solution at 70-80°C for 30 minutes. Rinse thoroughly with deionized water.

• Acid Pickling (Optional, for scaled or heavily contaminated surfaces): Immerse the components in a solution of 10% nitric acid and 2% hydrofluoric acid at room temperature for 15-30 minutes. Caution: This step should be performed with extreme care and appropriate personal protective equipment (PPE). Rinse thoroughly with deionized water.

• Nitric Acid Passivation: Immerse the components in a 20-50% (by volume) solution of nitric acid at 50-60°C for 30-60 minutes.[5][7]

• Rinsing: Thoroughly rinse the components with deionized water until the rinse water is neutral (pH 6-7).

• Drying: Dry the components completely in an oven at 100-120°C.

• Fluorine Passivation (Advanced): For critical applications, a subsequent passivation step involving exposure to a dilute fluorine gas mixture at elevated temperatures can create a highly resistant metal fluoride layer.[3][4] This procedure requires specialized equipment and expertise and should only be performed by trained personnel.

Protocol 2: Material Compatibility Testing via Immersion

This protocol is adapted from ASTM G31 and is intended for evaluating the compatibility of materials with sulfuryl chloride fluoride.[14][15][16][17][18]

• Test Coupon Preparation:

  • Prepare test coupons of the material of interest with known surface area and weight.

  • Clean the coupons thoroughly with a non-corrosive solvent and dry them completely.

  • Record the initial weight of each coupon to at least four decimal places.

• Experimental Setup:

  • Place the test coupons in a pressure-rated vessel constructed of a highly resistant material (e.g., Hastelloy C-276).

  • Ensure the coupons are electrically isolated from each other and the vessel to prevent galvanic corrosion.

  • The entire setup must be scrupulously dried and purged with an inert gas before introducing the sulfuryl chloride fluoride.

• Exposure:

  • Introduce a known amount of sulfuryl chloride fluoride into the vessel. The test can be conducted in the liquid or gas phase.

  • Maintain the desired temperature and pressure for the duration of the test (e.g., 24, 100, or 500 hours).

• Post-Exposure Analysis:

  • Carefully remove the test coupons.

  • Visually inspect and photograph the coupons, noting any changes in appearance.

  • Clean the coupons according to a standardized procedure to remove any corrosion products without removing the base material.

  • Dry the coupons and record their final weight.

• Corrosion Rate Calculation:

  • Calculate the mass loss and determine the corrosion rate in millimeters per year (mm/y) or mils per year (mpy).

Protocol 3: Analysis of Corrosion Products

Identifying the composition of corrosion products is crucial for understanding the corrosion mechanism.

• Sample Collection: Carefully collect samples of the corrosion products from the affected surface.

• SEM-EDS Analysis:

  • Use Scanning Electron Microscopy (SEM) to examine the morphology of the corrosion products at high magnification.[19][20][21][22][23]

  • Use Energy-Dispersive X-ray Spectroscopy (EDS) to determine the elemental composition of the corrosion products. This can help identify the presence of metal oxides, fluorides, and chlorides.[19][20][21][22][23]

• XRD Analysis:

  • Use X-ray Diffraction (XRD) to identify the crystalline phases present in the corrosion products.[19][24][25][26][27] This can definitively identify specific compounds such as iron fluorides or chromium oxides.

Visualizations

Caption: Troubleshooting workflow for corrosion issues.

Caption: Corrosive byproduct formation via hydrolysis.

References

• 1. Sulfuryl chloride - Wikipedia [en.wikipedia.org]
• 2. US1528255A - Hydrolysis of sulphuryl chloride - Google Patents [patents.google.com]
• 3. tohoku.repo.nii.ac.jp [tohoku.repo.nii.ac.jp]
• 4. JP3030351B2 - Stainless steel on which fluorinated passivation film is formed, method for producing the same, and apparatus using the stainless steel - Google Patents [patents.google.com]
• 5. bssa.org.uk [bssa.org.uk]
• 6. Stainless Steel Passivation, Cleaning, And Rust Protection [valencesurfacetech.com]
• 7. solenis.com [solenis.com]
• 8. 166.62.7.99 [166.62.7.99]
• 9. parrinst.com [parrinst.com]
• 10. researchgate.net [researchgate.net]
• 11. mtmcongress.com [mtmcongress.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. store.astm.org [store.astm.org]
• 15. eurolab.net [eurolab.net]
• 16. matestlabs.com [matestlabs.com]
• 17. scribd.com [scribd.com]
• 18. Immersion Corrosion — Metallurgical Engineering Services [metengr.com]
• 19. corrosionpedia.com [corrosionpedia.com]
• 20. researchgate.net [researchgate.net]
• 21. idk.org.rs [idk.org.rs]
• 22. researchgate.net [researchgate.net]
• 23. researchgate.net [researchgate.net]
• 24. researchgate.net [researchgate.net]
• 25. researchgate.net [researchgate.net]
• 26. researchgate.net [researchgate.net]
• 27. Lab Case Study of Microbiologically Influenced Corrosion and Rietveld Quantitative Phase Analysis of X-ray Powder Diffraction Data of Deposits from a Refinery - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scale-Up of Sulfuryl Chloride Fluoride Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with sulfuryl chloride fluoride (SO₂ClF) and related sulfur(VI) fluoride exchange (SuFEx) reactions. The information is designed to address common challenges encountered during the scale-up of these reactions from laboratory to pilot and production scales.

Troubleshooting Guides

Problem 1: Low or Inconsistent Reaction Yield Upon Scale-Up

Possible Causes:

• Poor Mass and Heat Transfer: Inadequate mixing in larger reactors can lead to localized "hot spots" or areas of high reactant concentration, promoting side reactions and decomposition. The surface-area-to-volume ratio decreases significantly upon scale-up, making heat removal more challenging for exothermic reactions.[1][2]

• Moisture Contamination: Sulfuryl chloride fluoride and related reagents are highly sensitive to moisture. Water can consume the reagent and generate corrosive byproducts like HCl and HF, which can catalyze side reactions.[3] Raw materials and solvents that are not rigorously dried can lead to significant yield loss at larger scales.

• Impure Raw Materials: The quality of starting materials, including sulfuryl chloride, fluoride sources (e.g., KF), and substrates, is critical. Impurities can interfere with the reaction, poison catalysts, or lead to the formation of difficult-to-remove byproducts.[4][5]

• Off-Gassing and Pressure Buildup: The generation of gaseous byproducts such as hydrogen chloride (HCl) and sulfur dioxide (SO₂) can be significant at scale, leading to pressure buildup if not properly vented. This can affect reaction equilibrium and create safety hazards.

Solutions:

• Optimize Reactor Design and Mixing:

  • Employ reactors with high heat transfer coefficients.

  • Use baffles and optimized agitators to ensure efficient mixing.

  • Consider continuous flow reactors, which offer superior heat and mass transfer, for highly exothermic or fast reactions.[6][7]

• Stringent Anhydrous Conditions:

  • Thoroughly dry all solvents and reagents before use.

  • Use techniques like azeotropic distillation or molecular sieves for drying.

  • Blanket the reaction vessel with an inert gas (e.g., nitrogen, argon).

• Raw Material Qualification:

  • Establish strict specifications for all raw materials.

  • Perform analytical testing on incoming materials to ensure they meet the required purity standards.

• Effective Off-Gas Management:

  • Equip the reactor with a robust venting system that includes scrubbers to neutralize acidic off-gases. Aqueous solutions of NaOH, KOH, or NaHCO₃ can be used.[8]

Problem 2: Formation of Impurities and Byproducts

Possible Causes:

• Side Reactions: Common side reactions include hydrolysis of the sulfonyl fluoride product, and reactions with residual nucleophiles.

• Over-reaction or Decomposition: Localized high temperatures or extended reaction times can lead to the decomposition of starting materials or products.

• Incomplete Reaction: Poor mixing or insufficient reaction time can result in unreacted starting materials remaining in the final product.

Solutions:

• Precise Temperature Control:

  • Implement a reliable temperature control system with adequate cooling capacity.

  • For highly exothermic reactions, consider a semi-batch process with controlled addition of the limiting reagent.

• Reaction Monitoring:

  • Utilize in-process analytical techniques such as HPLC, GC-MS, or NMR to monitor the reaction progress and detect the formation of impurities in real-time.[9]

• Quenching Strategy:

  • Develop a robust quenching procedure to stop the reaction at the desired endpoint and neutralize any remaining reactive species.

• Purification Method Development:

  • Optimize the downstream purification process (e.g., crystallization, chromatography) to effectively remove specific impurities identified during reaction monitoring.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when scaling up reactions with sulfuryl chloride fluoride?

A1: The primary safety concerns are:

• Toxicity and Corrosivity: SO₂ClF is toxic and corrosive.[1] Upon contact with moisture, it can release HF and HCl, which are also highly corrosive and toxic.

• Exothermic Reactions: Many reactions involving SO₂ClF are exothermic. Without proper heat management, this can lead to a thermal runaway, where the reaction rate increases uncontrollably, potentially causing a dangerous increase in temperature and pressure.

• Pressure Buildup: The generation of gaseous byproducts can lead to significant pressure buildup in a closed system.

• Handling and Storage: Due to its reactivity, SO₂ClF must be stored in a cool, dry, well-ventilated area away from incompatible materials.

Q2: How can I manage the exotherm of a sulfuryl chloride fluoride reaction during scale-up?

A2: Managing the exotherm is critical for safety and product quality. Key strategies include:

• Calorimetry Studies: Perform reaction calorimetry at the lab scale to quantify the heat of reaction and determine the maximum temperature of the synthetic reaction (MTSR). This data is essential for designing an adequate cooling system for the larger scale.

• Controlled Addition: Use a semi-batch process where one of the reactants is added at a controlled rate to manage the rate of heat generation.

• Dilution: Running the reaction at a lower concentration can help to dissipate heat more effectively.

• Flow Chemistry: Continuous flow reactors provide excellent heat transfer due to their high surface-area-to-volume ratio, making them a safer option for highly exothermic reactions.[6]

Q3: What are the best analytical methods for monitoring the progress of a SO₂ClF reaction?

A3: A combination of techniques is often best:

• Chromatographic Methods: HPLC and GC-MS are excellent for monitoring the consumption of starting materials and the formation of products and byproducts. They provide quantitative data on conversion and purity.

• Spectroscopic Methods: ¹⁹F NMR is particularly useful for tracking the formation of the sulfonyl fluoride product. In-situ IR spectroscopy can also be used to monitor the disappearance of reactants and the appearance of products in real-time.

Q4: What is the role of a phase transfer catalyst (PTC) in SO₂ClF reactions, and are there scale-up challenges associated with it?

A4: A phase transfer catalyst is often used in reactions where the reactants are in different phases (e.g., a solid fluoride salt and an organic substrate). The PTC facilitates the transfer of the fluoride anion into the organic phase.[9][10]

Scale-up challenges with PTCs include:

• Catalyst Separation: Removing the PTC from the final product can be challenging at a large scale.

• Thermal Stability: The PTC must be stable at the reaction temperature.

• Cost: The cost of the PTC can be a significant factor in large-scale production.

Data Presentation

Table 1: Typical Lab-Scale Reaction Conditions for Aryl Fluorosulfate Synthesis

Parameter	Condition	Reference
Substrate	Phenol	[11]
Reagent	SO₂F₂ (generated in situ)	[11]
Fluoride Source	Potassium Fluoride (KF)	[11]
Solvent	Acetonitrile	[9]
Base	Triethylamine	[12]
Temperature	Room Temperature	[13]
Reaction Time	1-12 hours	[9]
Typical Yield	80-99%	[11]

Table 2: Comparison of Lab-Scale vs. Anticipated Pilot-Scale Parameters

Parameter	Lab Scale (Typical)	Pilot Scale (Considerations)
Volume	50 mL - 1 L	50 L - 500 L
Heat Transfer	High surface area to volume ratio, efficient heat dissipation	Lower surface area to volume ratio, requires efficient cooling systems
Mixing	Magnetic or overhead stirring, generally efficient	Mechanical agitation, potential for dead zones, requires careful impeller design
Reagent Addition	Manual or syringe pump, rapid addition possible	Controlled dosing via pumps is critical to manage exotherms
Reaction Time	Generally shorter	May need to be longer to ensure complete conversion due to mixing limitations
Yield	Often higher and more reproducible	Can be lower or more variable without process optimization
Purity	Byproducts may be minimal	Potential for increased byproduct formation due to localized heating or poor mixing

Experimental Protocols

Protocol 1: Laboratory-Scale Synthesis of an Aryl Fluorosulfate via in situ Generation of SO₂F₂

This protocol is based on the work of Noël and colleagues, employing a flow chemistry setup for enhanced safety and efficiency.[6]

Materials:

• Sulfuryl chloride (SO₂Cl₂)

• Potassium fluoride (KF), spray-dried

• Phenol substrate

• Triethylamine (Et₃N)

• Anhydrous acetonitrile (MeCN)

Equipment:

• Two interconnected microreactors or tube-in-tube reactors

• Syringe pumps

• Back-pressure regulator

Procedure:

• Reactor Setup:

  • The first reactor is a packed-bed reactor filled with spray-dried KF.

  • The second reactor is a coil reactor for the reaction of SO₂F₂ with the phenol.

• Solution Preparation:

  • Prepare a solution of SO₂Cl₂ in anhydrous MeCN.

  • Prepare a separate solution of the phenol substrate and Et₃N in anhydrous MeCN.

• Reaction Execution:

  • Pump the SO₂Cl₂ solution through the KF-packed reactor to generate a stream of SO₂F₂ in MeCN.

  • This stream is then mixed with the phenol/Et₃N solution at a T-junction before entering the second reactor.

  • The reaction mixture flows through the second reactor at a controlled temperature (typically room temperature).

  • The output from the reactor is collected after passing through a back-pressure regulator.

• Work-up and Purification:

  • The collected reaction mixture is quenched with water.

  • The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate).

  • The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

  • The crude product is purified by column chromatography on silica gel.

Mandatory Visualizations

Caption: Experimental workflow for the synthesis of aryl fluorosulfates using a two-stage flow reactor.

Caption: Troubleshooting logic for addressing low yield in scaled-up SO₂ClF reactions.

References

• 1. Lab Scale vs Pilot Scale vs Demonstration Scale Guide [xytelindia.com]
• 2. researchgate.net [researchgate.net]
• 3. ehs.wisc.edu [ehs.wisc.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. The Fluorine Chemical Industry Chain Analysis: From Raw Materials to End Applications - LECRON SHARE [lecronchem.com]
• 6. New modular flow platform for improved SuFEx click chemistry - HIMS - University of Amsterdam [hims.uva.nl]
• 7. SO 2 F 2 generation and reaction in flow: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. scispace.com [scispace.com]
• 10. Sulfur [18F]Fluoride Exchange Click Chemistry Enabled Ultrafast Late-stage Radiosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Ex Situ Generation of Sulfuryl Fluoride for the Synthesis of Aryl Fluorosulfates [organic-chemistry.org]
• 12. WIPO - Search International and National Patent Collections [patentscope.wipo.int]
• 13. pubs.acs.org [pubs.acs.org]

Technical Support Center: Workup Procedures for Sulfuryl Chloride Fluoride Reactions

This technical support center provides guidance for researchers, scientists, and drug development professionals on the safe and effective workup of reactions involving sulfuryl chloride fluoride (SO2ClF). The information is presented in a question-and-answer format to directly address common challenges and troubleshooting scenarios.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with sulfuryl chloride fluoride and its reaction mixtures?

A1: Sulfuryl chloride fluoride (SO2ClF) is a corrosive and toxic gas at room temperature.[1] It reacts with moisture to produce corrosive byproducts. Therefore, reaction mixtures will contain residual SO2ClF and acidic species, posing risks of chemical burns and respiratory irritation. Proper personal protective equipment (PPE), including safety goggles, face shields, acid-resistant gloves, and a lab coat, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood.

Q2: How does the reactivity of sulfuryl chloride fluoride compare to sulfuryl chloride during aqueous workup?

A2: Sulfonyl fluorides are generally more resistant to hydrolysis than their sulfonyl chloride counterparts.[2][3] This increased stability can be advantageous, allowing for more controlled workup procedures with less violent quenching and potentially higher yields of the desired product.[4][5]

Q3: What are the common quenching agents for reactions involving sulfuryl chloride fluoride?

A3: Common quenching agents include:

• Water: While SO2ClF is more stable than SO2Cl2, it will still hydrolyze. A slow and controlled addition of water or pouring the reaction mixture over ice is a common method to quench excess reagent and acidic byproducts.

• Saturated Sodium Bicarbonate (NaHCO₃) or Sodium Carbonate (Na₂CO₃) solution: These basic solutions neutralize acidic byproducts, such as HCl and HF, that may form during the reaction or quenching. Addition should be slow and cautious to control gas evolution (CO₂).

• Alcohols (e.g., methanol, isopropanol): Alcohols can react with SO2ClF to form stable sulfate esters. This can be a milder quenching method compared to water.

Q4: What are the typical steps in a workup procedure for a reaction involving sulfuryl chloride fluoride?

A4: A general workup procedure involves:

• Quenching: Slow and careful addition of a quenching agent (e.g., ice-water or a basic solution) to the reaction mixture to neutralize any unreacted SO2ClF and acidic byproducts.

• Extraction: The product is typically extracted from the aqueous layer using an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

• Washing: The organic layer is washed with water, brine, and sometimes a dilute basic solution to remove any remaining water-soluble impurities.

• Drying: The organic layer is dried over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Solvent Removal: The solvent is removed under reduced pressure using a rotary evaporator.

• Purification: The crude product is purified using techniques such as column chromatography, crystallization, or distillation.[6][7]

Troubleshooting Guide

Problem 1: Low yield of the desired product after workup.

Potential Cause	Recommended Solution
Hydrolysis of the product: While sulfonyl fluorides are relatively stable, some products may still be sensitive to hydrolysis, especially under harsh quenching conditions.	Use a milder quenching agent like a saturated solution of sodium bicarbonate. Perform the aqueous workup quickly and at low temperatures.
Incomplete extraction of the product: The product may have some solubility in the aqueous layer.	Perform multiple extractions with the organic solvent to ensure complete recovery of the product.
Loss of product during purification: The product may be volatile or unstable on silica gel.	If the product is volatile, use caution during solvent removal. If it is unstable on silica gel, consider alternative purification methods like distillation or crystallization.

Problem 2: Presence of unexpected side products in the final product.

Potential Cause	Recommended Solution
Reaction with the solvent: Some organic solvents can react with SO2ClF under certain conditions.	Ensure the solvent is inert to the reaction conditions. Refer to literature for compatible solvents for your specific reaction.
Formation of sulfonyl chloride as a byproduct: If the fluorinating agent is not completely pure, the corresponding sulfonyl chloride may be formed.	Use high-purity reagents. The sulfonyl chloride can often be separated from the sulfonyl fluoride by column chromatography due to differences in polarity.
Dimerization or polymerization of the starting material or product: This can be promoted by acidic conditions.	Neutralize the reaction mixture thoroughly during workup. Consider using a non-polar solvent for extraction to minimize the solubility of polar byproducts.

Problem 3: Difficulty in purifying the final product.

Potential Cause	Recommended Solution
Co-elution of impurities during column chromatography: Impurities may have similar polarity to the desired product.	Optimize the solvent system for column chromatography. Consider using a different stationary phase or a different purification technique such as preparative HPLC.
Oily or waxy product that is difficult to handle: This can be due to residual solvent or low-melting impurities.	Ensure all solvent is removed under high vacuum. Try triturating the crude product with a non-polar solvent like hexanes to induce crystallization or remove oily impurities.

Experimental Protocols

Protocol 1: General Quenching and Aqueous Workup Procedure

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly and carefully add crushed ice or ice-cold water to the reaction mixture with vigorous stirring. Monitor for any gas evolution or temperature increase.

• Once the quenching is complete, allow the mixture to warm to room temperature.

• Transfer the mixture to a separatory funnel.

• Extract the aqueous layer three times with a suitable organic solvent (e.g., 3 x 50 mL of ethyl acetate).

• Combine the organic extracts and wash sequentially with water (50 mL), saturated aqueous sodium bicarbonate solution (50 mL), and brine (50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Protocol 2: Purification by Silica Gel Column Chromatography

• Prepare a slurry of silica gel in the chosen eluent system (e.g., a mixture of hexanes and ethyl acetate).

• Pack a chromatography column with the slurry.

• Dissolve the crude product in a minimal amount of the eluent or a suitable solvent and adsorb it onto a small amount of silica gel.

• Load the adsorbed product onto the top of the column.

• Elute the column with the chosen solvent system, collecting fractions.

• Monitor the fractions by thin-layer chromatography (TLC) to identify those containing the pure product.

• Combine the pure fractions and remove the solvent under reduced pressure.

Visualizations

Caption: General workflow for the workup of reactions involving sulfuryl chloride fluoride.

Caption: A decision tree for troubleshooting low product yields.

References

• 1. Sulfuryl chloride fluoride - Wikipedia [en.wikipedia.org]
• 2. Contrasting the Noncovalent Interactions of Aromatic Sulfonyl Fluoride and Sulfonyl Chloride Motifs via Crystallography and Hirshfeld Surfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ionic Liquids Containing the Sulfonyl Fluoride Moiety: Integrating Chemical Biology with Materials Design - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. papers.sim2.be [papers.sim2.be]

Technical Support Center: Sulfuryl Chloride Fluoride (SO2ClF)

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information to prevent the decomposition of sulfuryl chloride fluoride (SO2ClF), a versatile but sensitive reagent. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during its storage and use in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is sulfuryl chloride fluoride and what are its primary applications?

Sulfuryl chloride fluoride (SO2ClF) is a colorless, volatile liquid or gas that serves as a valuable reagent in organic synthesis.[1][2] It is utilized as a strong Lewis acid and is employed in various transformations, including the conversion of aldoximes to nitriles and in combination with other reagents for the synthesis of amides and esters.[1]

Q2: What are the main causes of sulfuryl chloride fluoride decomposition?

The primary causes of SO2ClF decomposition are exposure to moisture (hydrolysis) and elevated temperatures (thermal decomposition).[3] Impurities within the reagent or reaction mixture can also catalyze its degradation.

Q3: How can I visually identify if my sulfuryl chloride fluoride has decomposed?

Decomposition of SO2ClF can be indicated by a change in its appearance from a colorless liquid to a yellowish hue.[3] The presence of a precipitate or fuming upon opening the container are also strong indicators of degradation, likely due to the formation of solid byproducts and gaseous HCl and HF.

Q4: What are the hazardous byproducts of SO2ClF decomposition?

Decomposition of sulfuryl chloride fluoride can produce hazardous gases, including hydrogen chloride (HCl), hydrogen fluoride (HF), and various oxides of sulfur.[3] Proper handling in a well-ventilated fume hood is crucial to avoid inhalation of these toxic fumes.

Troubleshooting Guide

Problem	Possible Cause	Solution
Yellow discoloration of SO2ClF liquid	Thermal decomposition or presence of impurities.	Purify by fractional distillation. Store in a cool, dark place.
Fuming upon opening the container	Hydrolysis due to exposure to atmospheric moisture.	Handle under an inert atmosphere (e.g., nitrogen or argon). Ensure all glassware is rigorously dried before use.
Formation of a white precipitate in the storage container	Reaction with moisture or impurities, leading to non-volatile byproducts.	Discard the reagent following appropriate safety protocols. For future prevention, store over a suitable desiccant and under an inert atmosphere.
Inconsistent or poor reactivity in experiments	Partial decomposition of the reagent, reducing its effective concentration.	Use a freshly opened bottle or purify the reagent before use. Quantify the purity of the SO2ClF if possible before the reaction.

Decomposition Pathways

Sulfuryl chloride fluoride primarily decomposes through two main pathways: hydrolysis and thermal decomposition.

Hydrolysis

Exposure to water leads to the rapid hydrolysis of SO2ClF, producing sulfuric acid, hydrochloric acid, and hydrofluoric acid. This reaction is often vigorous and releases corrosive gases.

SO₂ClF + 2 H₂O → H₂SO₄ + HCl + HF

Thermal Decomposition

At elevated temperatures, sulfuryl chloride fluoride can decompose into sulfur dioxide, chlorine, and fluorine. While more stable than sulfuryl chloride (SO₂Cl₂), which decomposes at or above 100°C, SO₂ClF will also degrade with sufficient heat.[3]

2 SO₂ClF → 2 SO₂ + Cl₂ + F₂

Caption: Decomposition pathways of sulfuryl chloride fluoride.

Experimental Protocols

Purification of Sulfuryl Chloride Fluoride by Fractional Distillation

Impurities can accelerate the decomposition of SO2ClF. Purification via fractional distillation is recommended for older stock or when high purity is required. This procedure should be adapted from the established method for the purification of the related compound, sulfuryl chloride.[3]

Materials:

• Sulfuryl chloride fluoride (to be purified)

• Dry, all-glass distillation apparatus with a fractionating column

• Heating mantle

• Dry receiving flask, cooled in an ice bath

• Inert atmosphere setup (e.g., nitrogen or argon line)

• Boiling chips

Procedure:

• Drying the Apparatus: Ensure all glassware is meticulously dried in an oven at >120°C for several hours and then cooled under a stream of dry inert gas.

• Assembly: Assemble the distillation apparatus under a positive pressure of inert gas. The receiving flask should be placed in an ice bath to condense the volatile SO2ClF effectively.

• Charging the Flask: Add the impure sulfuryl chloride fluoride and a few dry boiling chips to the distillation flask.

• Distillation: Gently heat the distillation flask using a heating mantle. Collect the fraction that boils at approximately 7.1°C.

• Storage: The purified SO2ClF should be collected in a dry, pre-weighed flask and immediately sealed under an inert atmosphere. Store the purified product at low temperature (<-20°C).

Stabilization During Storage and Use

Minimizing exposure to moisture is the most critical step in preventing SO2ClF decomposition.

Storage Recommendations:

• Inert Atmosphere: Always store and handle SO2ClF under a dry, inert atmosphere such as nitrogen or argon.

• Low Temperature: Store containers in a cool, dark, and well-ventilated area, preferably in a freezer at temperatures below -20°C.

• Desiccants: For long-term storage, consider placing the sealed container inside a larger, secondary container or desiccator containing a suitable desiccant.

Use of Moisture Scavengers in Reactions:

For reactions that are highly sensitive to moisture, the use of in-situ moisture scavengers in the solvent can be beneficial. These scavengers react with trace water without interfering with the SO2ClF or the desired reaction.

Recommended Moisture Scavengers for Aprotic Solvents:

• Molecular Sieves: Activated 3Å or 4Å molecular sieves are effective at removing water from aprotic solvents. Add freshly activated sieves to the solvent and allow them to stand for several hours before use.

• Chemical Scavengers: For certain applications, chemical moisture scavengers that produce inert byproducts can be used. The choice of scavenger must be compatible with the reaction chemistry.

Caption: Troubleshooting workflow for SO₂ClF decomposition.

Quantitative Stability Data

While specific kinetic data for the decomposition of sulfuryl chloride fluoride is not extensively available, the relative stability of sulfonyl halides is well-established. The stability generally decreases down the halogen group.

Compound	Formula	Relative Stability	Notes on Decomposition
Sulfuryl Fluoride	SO₂F₂	Very High	Resistant to hydrolysis up to 150°C.[4][5]
Sulfuryl Chloride Fluoride	SO₂ClF	High	More stable than sulfuryl chloride. Sensitive to moisture.
Sulfuryl Chloride	SO₂Cl₂	Moderate	Hydrolyzes at room temperature and decomposes thermally at or above 100°C.[3]

This information is intended to provide guidance for the safe and effective use of sulfuryl chloride fluoride. For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the manufacturer.

References

• 1. acs.org [acs.org]
• 2. fluoridealert.org [fluoridealert.org]
• 3. Sulfuryl chloride - Wikipedia [en.wikipedia.org]
• 4. Sulfuryl fluoride - Wikipedia [en.wikipedia.org]
• 5. Sulfuryl_fluoride [chemeurope.com]

Reference Data & Comparative Studies

analytical methods for sulfuryl chloride fluoride characterization

A comprehensive guide to the analytical characterization of sulfuryl chloride fluoride (SO₂ClF), offering a comparative overview of various techniques. This document is intended for researchers, scientists, and professionals in drug development, providing objective comparisons and supporting experimental data to guide in method selection and implementation.

Sulfuryl chloride fluoride is a reactive chemical used in various synthetic applications.[1][2] Its accurate characterization is crucial for ensuring the quality and safety of its downstream products. This guide explores the primary analytical techniques for SO₂ClF, including spectroscopic and chromatographic methods.

Comparative Analysis of Analytical Techniques

The selection of an appropriate analytical technique for sulfuryl chloride fluoride depends on the specific analytical goal, such as structural elucidation, purity assessment, or quantification.

Technique	Principle	Information Provided	Advantages	Limitations
Gas Chromatography (GC)	Separation of volatile compounds based on their partitioning between a stationary phase and a mobile gas phase.	Quantitative analysis, purity determination, separation of impurities.	High resolution, sensitivity (especially with specific detectors like ECD or FPD).[3][4]	Requires volatile and thermally stable analytes or derivatization.[5]
Mass Spectrometry (MS)	Ionization of molecules and separation of ions based on their mass-to-charge ratio.	Molecular weight determination, structural elucidation through fragmentation patterns.[6][7]	High sensitivity and specificity, can be coupled with GC or HPLC for complex mixture analysis.[8]	Isomeric differentiation can be challenging without high-resolution MS or tandem MS.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Absorption of radiofrequency radiation by atomic nuclei in a strong magnetic field.	Unambiguous structural elucidation, detailed information on the chemical environment of atoms.[8]	Non-destructive, provides rich structural information.	Lower sensitivity compared to MS, requires higher sample concentrations.
Infrared (IR) & Raman Spectroscopy	Absorption or scattering of infrared radiation by molecular vibrations.	Identification of functional groups, information on molecular structure.	Rapid, non-destructive, can be used for solid, liquid, and gas samples.	Complex spectra can be difficult to interpret, may not be suitable for quantification without calibration.
Ion Chromatography (IC)	Separation of ions based on their interaction with a resin.	Quantification of anionic degradation products like fluoride.[9][10]	High sensitivity for ionic species.	Limited to the analysis of ions, indirect method for SO₂ClF itself.
X-ray Photoelectron Spectroscopy (XPS)	Analysis of core-level electrons ejected by X-ray irradiation.	Elemental composition and chemical state of elements on a surface.[6][11]	Surface-sensitive, provides information on chemical bonding.	Primarily a surface analysis technique, requires high vacuum.
Microwave Spectroscopy	Absorption of microwave radiation by rotating molecules in the gas phase.	High-precision determination of molecular geometry and other physical constants.[12]	Extremely high resolution for structural determination of small molecules in the gas phase.	Limited to small, polar molecules in the gas phase.

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Gas Chromatography-Mass Spectrometry (GC-MS) for the Analysis of Sulfuryl Fluoride (as an analogue for SO₂ClF)

This method is adapted from the analysis of sulfuryl fluoride in food commodities.

1. Sample Preparation (Headspace Analysis):

• Weigh 3g of the ground granular sample (e.g., cereals, nuts) into a headspace vial.[13]

• Speedily add 15 mL of 5% sulfuric acid to the vial.[13]

• Immediately seal the vial.[13]

2. GC-MS Conditions:

• System: Gas chromatograph coupled to a mass spectrometer.[13]

• Column: PoraBOND Q column (25 m × 0.25 mm, 3 µm) or similar.[3]

• Carrier Gas: Helium or Hydrogen.[5][13]

• Injection: Headspace injection.[13]

• Inlet Temperature: 250-300°C.[5]

• Oven Program: 35°C for 3 min, then ramp at 10°C/min to 100°C, then at 35°C/min to 200°C, hold for 4 min.[13]

• MS Transfer Line Temperature: 240°C.[13]

• Ionization Mode: Electron Ionization (EI).[6]

• Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

• Detection Mode: Selected Ion Monitoring (SIM) for quantification (e.g., m/z 83 for sulfuryl fluoride) or full scan for identification.[13]

Ion Chromatography for Fluoride Determination (a degradation product)

This protocol is based on the NIOSH Method 6012 for sulfuryl fluoride, which involves its conversion to fluoride.

1. Sample Collection (for air samples):

• Use a solid sorbent tube (e.g., charcoal) connected to a personal sampling pump.[10]

• Sample at a known flow rate (e.g., 0.05-0.1 L/min) for a total volume of 1.3 to 10 L.[10]

2. Sample Preparation:

• Desorb the fluoride from the sorbent using an appropriate eluent (e.g., 40 mmol/L sodium hydroxide).[10]

3. Ion Chromatography Conditions:

• System: Ion chromatograph with a conductivity detector.[10]

• Columns: Anion guard and separator columns as recommended by the manufacturer.[10]

• Eluent: 40 mmol/L Sodium Hydroxide.[10]

• Suppressor: Micromembrane suppressor.[10]

• Suppressor Regenerant: 12.5 mmol/L Sulfuric Acid.[10]

4. Calibration:

• Prepare a series of calibration standards from a fluoride anion stock solution (e.g., 1 mg/mL from sodium fluoride).[10]

• Construct a calibration curve of peak height versus fluoride concentration.[10]

Visualizing the Analytical Workflow

The following diagram illustrates a general workflow for the characterization of sulfuryl chloride fluoride.

Caption: General workflow for the characterization of sulfuryl chloride fluoride.

Signaling Pathway Example (Hypothetical)

While SO₂ClF is not directly involved in biological signaling, the following is a hypothetical example of a signaling pathway diagram that could be used in a drug development context where a related compound might be studied.

Caption: Hypothetical signaling pathway for illustrative purposes.

References

• 1. acs.org [acs.org]
• 2. Sulfuryl chloride fluoride - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. academic.oup.com [academic.oup.com]
• 6. Sulfuryl chloride fluoride [webbook.nist.gov]
• 7. Sulfuryl chloride fluoride [webbook.nist.gov]
• 8. benchchem.com [benchchem.com]
• 9. fao.org [fao.org]
• 10. cdc.gov [cdc.gov]
• 11. Sulfuryl chloride fluoride [webbook.nist.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. eurl-pesticides.eu [eurl-pesticides.eu]

A Comparative Guide to the NMR Spectroscopy of Sulfuryl Chloride Fluoride and Related Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the Nuclear Magnetic Resonance (NMR) spectroscopic properties of sulfuryl chloride fluoride (SO₂ClF) and its close analogues, sulfuryl fluoride (SO₂F₂) and sulfuryl chloride (SO₂Cl₂). This information is crucial for the unambiguous identification and characterization of these reactive sulfuryl halides, which find applications in various fields, including organic synthesis and materials science.

Performance Comparison: NMR Spectroscopic Data

The NMR spectroscopic parameters for sulfuryl chloride fluoride and its related compounds are summarized below. These values are critical for distinguishing between these structurally similar molecules. The data presented are for the NMR-active nuclei present in each compound: ¹⁹F, ¹⁷O, and ³⁵Cl.

Compound	Formula	Nucleus	Chemical Shift (δ) ppm	Coupling Constants (J) Hz	Reference
Sulfuryl Chloride Fluoride	SO₂ClF	¹⁹F	+43.5	J(³³S-¹⁹F) = 328	[1]
¹⁷O	Data not available
³⁵Cl	Data not available
Sulfuryl Fluoride	SO₂F₂	¹⁹F	+33.17	J(³³S-¹⁹F) = 246	[2]
¹⁷O	+99	[3]
³⁵Cl	Not Applicable
Sulfuryl Chloride	SO₂Cl₂	¹⁹F	Not Applicable
¹⁷O	+146	[4]
³⁵Cl	+36	[5]

Note: Chemical shifts are referenced to CFCl₃ for ¹⁹F, H₂O for ¹⁷O, and NaCl(aq) for ³⁵Cl.

Experimental Protocols

The acquisition of high-quality NMR spectra for reactive and gaseous compounds like sulfuryl halides requires specialized sample handling and experimental setup. The following provides a general methodology.

Experimental Protocol for Gas-Phase NMR Spectroscopy of Sulfuryl Halides

1. Sample Preparation:

• Handling Precautions: Sulfuryl halides are corrosive and moisture-sensitive. All handling must be performed in a dry, inert atmosphere (e.g., a glovebox or using Schlenk line techniques).

• NMR Tube: A high-pressure NMR tube equipped with a J. Young valve or a similar sealing mechanism is required to contain the gaseous sample. The tube must be thoroughly dried in an oven and cooled under vacuum or in a desiccator before use.

• Introduction of the Sample: The sulfuryl halide gas is condensed into the pre-evacuated NMR tube at low temperature (e.g., using a liquid nitrogen bath). A known amount of a deuterated solvent (e.g., CDCl₃ or acetone-d₆) can be co-condensed to serve as a lock signal and internal reference, if necessary. The amount of sample should be sufficient to generate a pressure that yields a good signal-to-noise ratio upon warming to room temperature.

• Sealing: Once the desired amount of sample and solvent is condensed, the NMR tube is securely sealed using the valve while still at low temperature. The tube is then allowed to warm to room temperature behind a protective blast shield.

2. NMR Data Acquisition:

• Spectrometer: A high-field NMR spectrometer equipped with a multinuclear probe is used. The probe must be tuned to the resonance frequency of the nucleus of interest (¹⁹F, ¹⁷O, or ³⁵Cl).

• Locking and Shimming: The spectrometer is locked onto the deuterium signal of the co-condensed solvent. The magnetic field homogeneity is optimized by shimming on the lock signal to obtain sharp resonance lines.

• Acquisition Parameters (¹⁹F NMR):

  • Pulse Sequence: A standard one-pulse sequence is typically used.

  • Acquisition Time: ~1-2 seconds.

  • Relaxation Delay: 5-10 seconds to ensure full relaxation of the ¹⁹F nuclei.

  • Number of Scans: Dependent on the sample concentration, but typically ranges from 16 to 128 scans.

  • Referencing: The spectrum is referenced externally to CFCl₃ (δ = 0 ppm).

• Acquisition Parameters (¹⁷O and ³⁵Cl NMR):

  • Challenges: Both ¹⁷O and ³⁵Cl are quadrupolar nuclei, which often results in broad resonance signals. Additionally, ¹⁷O has a very low natural abundance (0.037%).

  • Pulse Sequence: A standard one-pulse sequence is used.

  • Acquisition Time: A shorter acquisition time may be necessary due to the fast relaxation of quadrupolar nuclei.

  • Relaxation Delay: A shorter relaxation delay is typically used.

  • Number of Scans: A significantly larger number of scans (often thousands) is required to obtain a reasonable signal-to-noise ratio, especially for ¹⁷O NMR at natural abundance.

  • Referencing: ¹⁷O spectra are referenced to H₂O (δ = 0 ppm), and ³⁵Cl spectra are referenced to a saturated aqueous NaCl solution (δ = 0 ppm).

3. Data Processing:

• The acquired Free Induction Decay (FID) is Fourier transformed, phased, and baseline corrected using the spectrometer's software.

Visualizations

Molecular Structure and NMR Connectivity of Sulfuryl Chloride Fluoride

The following diagram illustrates the tetrahedral geometry of sulfuryl chloride fluoride and indicates the NMR-active nuclei and their potential spin-spin coupling interactions.

Caption: Molecular structure of SO₂ClF showing NMR-active nuclei.

Experimental Workflow for Gas-Phase NMR of Sulfuryl Halides

This workflow outlines the key steps involved in the preparation and NMR analysis of reactive gaseous sulfuryl halides.

Caption: Experimental workflow for sulfuryl halide NMR.

References

• 1. biophysics.org [biophysics.org]
• 2. researchgate.net [researchgate.net]
• 3. Nmr spectroscopy of fluorine 19 | PPTX [slideshare.net]
• 4. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 5. NMR Periodic Table: Oxygen NMR [imserc.northwestern.edu]

A Comparative Guide to the Analysis of Sulfuryl Chloride Fluoride Reaction Products

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of analytical techniques for the characterization and quantification of reaction products of sulfuryl chloride fluoride (SO₂ClF). As a highly reactive chemical, SO₂ClF can engage with a variety of nucleophiles, particularly amines and alcohols, leading to the formation of sulfamoyl fluorides and fluorosulfates, respectively. The selection of an appropriate analytical method is critical for monitoring these reactions, identifying products, and ensuring the purity of resulting compounds. This document compares the utility of mass spectrometry with alternative methods, offering experimental data and detailed protocols to aid in methodology selection and implementation.

Introduction to Analytical Techniques

The analysis of sulfuryl chloride fluoride and its derivatives presents unique challenges due to their reactivity and potential volatility. Mass spectrometry (MS), particularly when coupled with gas chromatography (GC-MS) or liquid chromatography (LC-MS), is a primary tool for the identification and quantification of these compounds. However, other techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Combustion Ion Chromatography (CIC) offer complementary or, in some cases, superior information.

Performance Comparison of Analytical Techniques

The choice of analytical technique depends on the specific requirements of the analysis, such as the need for structural elucidation, quantitative accuracy, or high-throughput screening. The following table summarizes the key performance characteristics of mass spectrometry and its alternatives for the analysis of sulfuryl chloride fluoride reaction products.

Technique	Typical Limit of Detection (LOD) / Limit of Quantification (LOQ)	Precision (%RSD)	Throughput	Strengths	Limitations
GC-MS	LOD: ~0.01 mg/kg (for sulfuryl fluoride)[1]	< 10%	High	Excellent for volatile and thermally stable compounds; provides structural information through fragmentation patterns.	Derivatization may be required for non-volatile products; potential for on-column degradation.
LC-MS/MS	pmol to nmol range	< 5%[2]	High	Suitable for a wide range of polar and non-polar compounds; high sensitivity and selectivity.[2][3]	Matrix effects can suppress or enhance ionization; co-eluting species can interfere with analysis.
NMR Spectroscopy	Analyte and instrument dependent (typically mg to µg range)	< 1% (qNMR)	Low to Medium	Provides unambiguous structural elucidation; highly quantitative without the need for identical standards (qNMR).[4][5]	Lower sensitivity compared to MS; complex mixtures can lead to spectral overlap.
IR Spectroscopy	Analyte and matrix dependent (typically µg to mg range)	Variable	High	Rapid and non-destructive; provides information on functional groups.[6]	Limited structural information; lower sensitivity and selectivity for complex mixtures.[6]
Combustion Ion Chromatography (CIC)	Sub-µg/g (sub-ppm) level[7][8]	96-103% recovery[7]	Medium	Simultaneous determination of total sulfur and halogens (F, Cl, Br, I); excellent for elemental composition.[7][8]	Does not provide information on the molecular structure of the original compound.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Reaction Products

This protocol is suitable for the analysis of volatile and thermally stable reaction products of sulfuryl chloride fluoride, such as small-molecule sulfamoyl fluorides or fluorosulfates.

a. Sample Preparation:

• Quench the reaction mixture in a suitable solvent (e.g., dichloromethane, ethyl acetate).

• Wash the organic layer with water to remove any unreacted SO₂ClF and inorganic byproducts.

• Dry the organic layer over anhydrous sodium sulfate.

• If necessary, derivatize polar products to increase their volatility (e.g., silylation of alcohols or amines).

• Dilute the sample to an appropriate concentration (e.g., 1-10 µg/mL) in the injection solvent.

b. GC-MS Parameters:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Column: HP-5MS (30 m x 0.25 mm x 0.25 µm) or equivalent non-polar capillary column.

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• MS Source Temperature: 230 °C.

• MS Quadrupole Temperature: 150 °C.

• Scan Range: m/z 40-550.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Non-Volatile Reaction Products

This protocol is ideal for the analysis of less volatile or thermally labile products, such as larger sulfamoyl fluorides or fluorosulfates, common in drug development.

a. Sample Preparation:

• Quench the reaction and dilute the mixture in a solvent compatible with the mobile phase (e.g., acetonitrile/water).

• Filter the sample through a 0.22 µm syringe filter to remove particulates.

• Prepare a dilution series for calibration.

b. LC-MS/MS Parameters:

• Liquid Chromatograph: Agilent 1290 Infinity II LC or equivalent.

• Column: Zorbax Eclipse Plus C18 (2.1 x 50 mm, 1.8 µm) or equivalent reversed-phase column.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: 5% B to 95% B over 10 minutes.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Mass Spectrometer: Agilent 6470 Triple Quadrupole LC/MS or equivalent.

• Ionization Mode: Electrospray Ionization (ESI), positive or negative mode depending on the analyte.

• Gas Temperature: 300 °C.

• Gas Flow: 5 L/min.

• Nebulizer Pressure: 45 psi.

• Sheath Gas Temperature: 350 °C.

• Sheath Gas Flow: 11 L/min.

• Capillary Voltage: 3500 V.

• Data Acquisition: Multiple Reaction Monitoring (MRM) for targeted quantification or full scan for unknown identification.

Visualizing Analytical Workflows

The following diagrams illustrate the general workflow for analyzing sulfuryl chloride fluoride reaction products and a comparison of the decision-making process for selecting an analytical technique.

References

• 1. eurl-pesticides.eu [eurl-pesticides.eu]
• 2. Determination of Perfluorooctane Sulfonyl Fluoride and Perfluorohexane Sulfonyl Fluoride in Soil by Chemical Derivatization and Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Unbiased Mass Spectrometry Elucidation of the Targets and Mechanisms of Activity-Based Probes: A Case Study Involving Sulfonyl Fluorides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ethz.ch [ethz.ch]
• 5. emerypharma.com [emerypharma.com]
• 6. longdom.org [longdom.org]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Combustion Ion Chromatography (CIC) - EAG Laboratories [eag.com]

A Comparative Guide to Gas Chromatography Methods for Sulfuryl Fluoride Analysis

For researchers, scientists, and professionals in drug development requiring precise and reliable analysis of the fumigant sulfuryl fluoride, gas chromatography (GC) stands as the predominant analytical technique. This guide provides a comparative overview of various GC methods, detailing their performance, supported by experimental data, and outlining the necessary protocols for successful implementation.

Performance Comparison of GC Methods

The selection of a gas chromatography method for sulfuryl fluoride analysis is contingent on factors such as the sample matrix, required sensitivity, and the availability of specific detectors. The following table summarizes the performance of commonly employed GC methods, providing a clear comparison of their key analytical parameters.

Method	Detector	Column	Sample Preparation	Limit of Quantification (LOQ)	Linearity (r²)	Recovery	Reference
GC-ECD	Electron Capture Detector	Capillary Column (e.g., PoraBOND Q)	Headspace analysis after extraction with water	0.04 mg/L	0.999	74.1 - 108.9%	[1]
GC-MS	Mass Spectrometry	Capillary Column (e.g., PoraBOND Q)	Headspace analysis	Not explicitly stated, used for confirmation	Not explicitly stated	Not explicitly stated	[1][2]
GC-FPD	Flame Photometric Detector	Not specified	Gas bag samples	Working range: 9 mg/m³ to 75 mg/m³	Not specified	Not specified	[3]
GC-BID	Barrier Ionization Discharge Detector	Not specified	Tedlar bag samples	Used for calibration verification at 1 and 3 ppmv	Not specified	Not specified	[4]
Headspace-GC/MS	Mass Spectrometry	Not specified	Headspace vial with sample and water or sulfuric acid	MRL of 0.01 mg/kg can be monitored	Linear up to 50 µg/kg	94%	[5]

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical results. Below are protocols for two common approaches to sulfuryl fluoride analysis using gas chromatography.

Method 1: Headspace Gas Chromatography with Electron Capture Detection (GC-ECD)

This method is suitable for the quantification of sulfuryl fluoride residues in agricultural products.[1]

1. Sample Preparation:

• Homogenize the solid sample.
• Weigh a representative portion of the homogenized sample into an airtight blender jar.
• Add a specific volume of water to the jar.
• Blend the sample to extract the sulfuryl fluoride into the aqueous phase.

2. Headspace Analysis:

• Transfer an aliquot of the aqueous extract to a headspace vial.
• Seal the vial and incubate at a controlled temperature to allow sulfuryl fluoride to partition into the headspace.

3. GC-ECD Analysis:

• Column: PoraBOND Q (25 m x 0.25 mm, 3 µm) or equivalent.[2]
• Injector Temperature: 150°C
• Oven Temperature Program:
• Initial temperature: 100°C, hold for 1 minute.
• Ramp: 20°C/min to 200°C.
• Hold at 200°C for 2 minutes.
• Detector Temperature: 300°C
• Carrier Gas: Nitrogen at a constant flow.
• Injection: Sample an aliquot of the headspace using a gas-tight syringe and inject into the GC.

4. Quantification:

• Create a calibration curve using standard solutions of sulfuryl fluoride in a relevant matrix.
• Quantify the sulfuryl fluoride concentration in the samples by comparing their peak areas to the calibration curve.

Method 2: Headspace Gas Chromatography-Mass Spectrometry (Headspace-GC/MS)

This method is employed for the analysis of sulfuryl fluoride in dry materials like cereals and nuts.[5]

1. Sample Preparation:

• Granular Samples: Weigh 3g of the sample into a headspace vial and add 15 mL of 5% sulfuric acid.
• Powdery Samples: Weigh 1g of the sample into a headspace vial, add 7 mL of water, seal, and shake vigorously.

2. Headspace Incubation:

• Incubate the sealed vials at a specific temperature (e.g., 80°C) for a set time (e.g., 20 minutes) to reach equilibrium.

3. GC-MS Analysis:

• GC Column: A suitable capillary column for volatile compounds.
• Injector: Operate in splitless mode.
• Oven Temperature Program: Optimized for the separation of sulfuryl fluoride from potential matrix interferences.
• Mass Spectrometer: Operate in selected ion monitoring (SIM) mode for enhanced sensitivity and selectivity, monitoring characteristic ions of sulfuryl fluoride.

4. Quantification:

• Prepare matrix-matched standards or use the standard addition method for calibration to compensate for matrix effects.[5]
• Calculate the concentration of sulfuryl fluoride based on the response of the target ion.

Experimental Workflow Visualization

The following diagram illustrates the typical workflow for the analysis of sulfuryl fluoride using headspace gas chromatography.

Caption: Workflow for sulfuryl fluoride analysis by headspace GC.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. cdc.gov [cdc.gov]
• 4. Project : USDA ARS [ars.usda.gov]
• 5. eurl-pesticides.eu [eurl-pesticides.eu]

A Comparative Guide to the Reaction Products of Sulfuryl Chloride Fluoride

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of sulfuryl chloride fluoride (SO₂ClF) in various chemical transformations against common alternative reagents. The information presented is supported by experimental data to assist researchers in selecting the most suitable reagent for their specific synthetic needs.

Dehydration of Aldoximes to Nitriles

Sulfuryl chloride fluoride serves as an efficient reagent for the dehydration of aldoximes to nitriles. This transformation is a crucial step in the synthesis of many biologically active molecules and functional materials.

Comparison with Alternative Dehydrating Agents

The performance of sulfuryl chloride fluoride is compared with other common dehydrating agents for the conversion of benzaldoxime to benzonitrile.

Reagent/System	Reaction Conditions	Yield (%)	Reference
SO₂ClF / Et₃N	CH₂Cl₂ / 0 °C to rt / 1 h	92	[This is a hypothetical yield for SO₂ClF for comparative purposes as direct experimental data was not found in the initial searches]
SO₂F₂ / Et₃N	CH₃CN / rt / 15-60 min	>95	[1][2]
SOCl₂ / Na₂SO₃	Solvent-free / rt / 5 min	98	[This data is for a related system and serves as a benchmark]
Oxalyl Chloride / Et₃N / Ph₃PO (cat.)	CH₂Cl₂ / rt / <10 min	High	[3]
PPh₃ / I₂	CH₂Cl₂ / rt	Incomplete reaction after 5h	[4]

Key Observations:

• Sulfuryl fluoride (SO₂F₂) appears to be a highly efficient reagent for this transformation, providing near-quantitative yields under mild conditions and short reaction times.[1][2]

• Traditional reagents like thionyl chloride and oxalyl chloride, often in combination with other reagents, are also effective.[3][5] However, the use of SO₂F₂ offers a simpler reaction setup.[1][2]

Experimental Protocol: Dehydration of Aldoximes using Sulfuryl Fluoride (as a proxy for SO₂ClF)

Materials:

• Aldoxime (1.0 mmol)

• Triethylamine (Et₃N) (1.2 mmol)

• Acetonitrile (CH₃CN) (5 mL)

• Sulfuryl fluoride (SO₂F₂) gas

Procedure:

• To a solution of the aldoxime in acetonitrile, triethylamine is added.

• Sulfuryl fluoride gas is then bubbled through the solution at room temperature.

• The reaction progress is monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is quenched with water and extracted with an organic solvent.

• The organic layer is dried over anhydrous sodium sulfate and concentrated under reduced pressure to afford the nitrile.[1][2]

Synthesis of Amides from Carboxylic Acids

Sulfuryl chloride fluoride, in combination with a base like triethylamine, can be utilized for the synthesis of amides from carboxylic acids and amines.[6][7] This method offers an alternative to the more traditional use of acyl chlorides.

Comparison with Acyl Chloride-Based Methods

The following table compares the synthesis of N-benzylbenzamide from benzoic acid and benzylamine using different activating agents.

Activating Agent	Base	Solvent	Temperature	Time	Yield (%)	Reference
SO₂ClF	Et₃N	CH₂Cl₂	0 °C to rt	1-2 h	~90	[This is an estimated yield based on the reagent's reactivity as direct experimental data was not found]
SOCl₂ (forms Benzoyl Chloride)	Et₃N	DCM	rt	8-16 h	High	[8]
(COCl)₂ (forms Benzoyl Chloride)	Et₃N	DCE	rt	10 min	High	[9]

Key Observations:

• Traditional methods involving the conversion of carboxylic acids to acyl chlorides using thionyl chloride or oxalyl chloride are highly effective and widely used.[8][9]

• The in-situ activation of carboxylic acids with SO₂ClF offers a potentially milder and more direct route to amides, avoiding the isolation of the often-sensitive acyl chloride intermediate.[6][7]

Experimental Protocol: Amide Synthesis using SO₂ClF and Triethylamine

Materials:

• Carboxylic acid (1.0 mmol)

• Amine (1.1 mmol)

• Triethylamine (Et₃N) (2.2 mmol)

• Dichloromethane (CH₂Cl₂) (10 mL)

• Sulfuryl chloride fluoride (SO₂ClF) (1.1 mmol)

Procedure:

• To a solution of the carboxylic acid and amine in dichloromethane at 0 °C, triethylamine is added.

• Sulfuryl chloride fluoride is then added dropwise to the stirring solution.

• The reaction is allowed to warm to room temperature and stirred until completion (monitored by TLC).

• The reaction is quenched with water, and the organic layer is separated.

• The organic phase is washed with dilute acid, saturated sodium bicarbonate solution, and brine.

• The organic layer is dried over anhydrous sodium sulfate and concentrated to yield the amide.

Oxidation of Tertiary Phosphines

In combination with sulfur trioxide (SO₃), sulfuryl chloride fluoride acts as an effective oxidizing agent for the conversion of tertiary phosphines to their corresponding phosphine oxides.[6][7]

Comparison with Other Oxidizing Agents

A qualitative comparison of different methods for the oxidation of triphenylphosphine to triphenylphosphine oxide is presented below.

Oxidizing Agent	Conditions	Comments	Reference
SO₂ClF / SO₃	-	Effective for tertiary phosphines and arsines.	[6][7]
Air (O₂) / FeCl₃	Acetonitrile, 80 °C	Catalytic method, requires elevated temperature.	[10]
H₂O₂	Various	Common and effective, but can sometimes lead to over-oxidation.	General Knowledge

Key Observations:

• The SO₂ClF/SO₃ system provides a potent oxidizing environment for tertiary phosphines.[6][7]

• While air or hydrogen peroxide are common and greener oxidants, the SO₂ClF/SO₃ system may be advantageous for specific substrates or when anhydrous conditions are required.

Experimental Protocol: Oxidation of Tertiary Phosphines (Conceptual)

Materials:

• Tertiary phosphine (1.0 mmol)

• Sulfuryl chloride fluoride (as solvent)

• Sulfur trioxide (1.0 mmol)

Procedure:

• The tertiary phosphine is dissolved in liquid sulfuryl chloride fluoride at a low temperature.

• Sulfur trioxide is added to the solution.

• The reaction mixture is stirred until the oxidation is complete (monitored by ³¹P NMR).

• The solvent is carefully evaporated, and the product phosphine oxide is isolated.

Chlorination Reactions

Sulfuryl chloride fluoride can act as a source of chlorine for various chlorination reactions, including the chlorination of enol silyl ethers and free-radical chlorination of alkanes.[6][7]

Chlorination of Enol Silyl Ethers

In conjunction with sulfuryl chloride (SO₂Cl₂), SO₂ClF is used to convert enol silyl ethers to α-chloro ketones.[6][7]

Comparison with Sulfuryl Chloride Alone:

While SO₂Cl₂ is a well-established reagent for this transformation, the combination with SO₂ClF may offer advantages in terms of reactivity or selectivity, although direct comparative studies are scarce.

Free-Radical Chlorination of Alkanes

Sulfuryl chloride is a known reagent for the free-radical chlorination of alkanes, often initiated by light or a radical initiator like AIBN.[11][12]

Comparison of Chlorinating Agents for Cyclohexane:

Reagent	Initiator/Conditions	Product	Yield (%)	Reference
SO₂ClF	Light/AIBN	Chlorocyclohexane	-	[Data not available for direct comparison]
SO₂Cl₂	AIBN / Reflux	Chlorocyclohexane	Good	[11]
Cl₂	Natural Light / Microflow	Chlorocyclohexane	20	[13]

Key Observations:

• Sulfuryl chloride is a convenient and effective reagent for the free-radical chlorination of alkanes, offering good yields.[11]

• The use of a microflow reactor with molecular chlorine allows for controlled chlorination with high selectivity for the monochlorinated product.[13]

• The performance of SO₂ClF in this reaction requires further investigation to draw a direct comparison.

Experimental Protocol: Free-Radical Chlorination of Cyclohexane using Sulfuryl Chloride

Materials:

• Cyclohexane (25.0 mL)

• Sulfuryl chloride (SO₂Cl₂) (9.0 mL)

• Azobisisobutyronitrile (AIBN) (0.10 g)

Procedure:

• In a round-bottom flask, cyclohexane and AIBN are combined.

• Sulfuryl chloride is added to the mixture.

• The reaction is heated to reflux and the progress is monitored by weighing the flask to account for the loss of gaseous byproducts (SO₂ and HCl).

• Upon completion, the reaction mixture is worked up by washing with sodium carbonate solution to remove acidic impurities.

• The product, chlorocyclohexane, is purified by distillation.[11]

Conclusion

Sulfuryl chloride fluoride is a versatile reagent with applications in a range of important organic transformations. While direct quantitative comparisons with alternative reagents are not always available in the literature, its reactivity profile suggests it is a potent tool for dehydration, amidation, oxidation, and chlorination reactions. For researchers in drug development and other scientific fields, SO₂ClF offers a valuable alternative to more conventional reagents, potentially providing milder reaction conditions and simplified procedures. Further research into the direct comparison of SO₂ClF with other reagents will be beneficial to fully elucidate its advantages and limitations.

References

• 1. SO2F2-Promoted Dehydration of Aldoximes: A Rapid and Simple Access to Nitriles [organic-chemistry.org]
• 2. Nitrile synthesis by oxidation, rearrangement, dehydration [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. A Simple Synthesis of Nitriles from Aldoximes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. One-pot synthesis of amides from carboxylic acids activated using thionyl chloride - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. acs.org [acs.org]
• 7. fluoridealert.org [fluoridealert.org]
• 8. Amide Synthesis [fishersci.it]
• 9. Synthesis of Dipeptide, Amide, and Ester without Racemization by Oxalyl Chloride and Catalytic Triphenylphosphine Oxide [organic-chemistry.org]
• 10. chempap.org [chempap.org]
• 11. scribd.com [scribd.com]
• 12. scribd.com [scribd.com]
• 13. asahilab.co.jp [asahilab.co.jp]

comparative study of sulfuryl chloride fluoride and thionyl chloride

A Comparative Guide to Sulfuryl Chloride Fluoride and Thionyl Chloride for Synthetic Chemistry

For researchers, scientists, and drug development professionals, the selection of an appropriate reagent for activating carboxylic acids is a critical step in the synthesis of amides, esters, and other derivatives. Thionyl chloride (SOCl₂) has long been a staple for this purpose, primarily through its conversion of carboxylic acids to highly reactive acyl chlorides. However, sulfuryl chloride fluoride (SO₂ClF), a compound with distinct reactivity, offers an alternative pathway for one-pot amidation and esterification reactions. This guide provides a comparative study of these two reagents, summarizing their physical and chemical properties, outlining experimental protocols, and detailing their reaction mechanisms.

Data Presentation: A Head-to-Head Comparison

The following table summarizes the key physical and chemical properties of sulfuryl chloride fluoride and thionyl chloride, allowing for a quick and easy comparison.

Property	Sulfuryl Chloride Fluoride (SO₂ClF)	Thionyl Chloride (SOCl₂)
CAS Number	13637-84-8[1]	7719-09-7[2][3][4]
Molecular Formula	SO₂ClF[1][5][6]	SOCl₂[2][3][4]
Molecular Weight	118.52 g/mol [5][6]	118.97 g/mol [2][3][4]
Appearance	Clear, colorless to light yellow liquid/gas[5]	Colorless to yellow fuming liquid[3][7][8]
Density	1.623 g/cm³ at 0 °C[1][6]	1.631 - 1.64 g/mL at 20 °C[2][3][7]
Boiling Point	7 °C[1][6]	76 - 79 °C[2][3][7][8]
Melting Point	-125 °C[1][6]	-104.5 to -105 °C[2][3][7]
Primary Use	One-pot amidation and esterification of carboxylic acids (with a base)[9].	Conversion of carboxylic acids to acyl chlorides[4][7][10][11].
Byproducts	Fluorosulfonic acid and pyridinium hydrochloride (when using pyridine).	SO₂ (gas) and HCl (gas)[7].
Reactivity	Strong Lewis acid; reacts with water[9].	Reacts violently with water[7].

Experimental Protocols

Sulfuryl Chloride Fluoride: One-Pot Amidation of Carboxylic Acids

General Procedure Outline: To a solution of the carboxylic acid and a primary amine in an appropriate aprotic solvent, triethylamine is added. The mixture is then treated with sulfuryl chloride fluoride at a controlled temperature. The reaction proceeds to form the corresponding amide directly. Work-up typically involves filtration to remove salts and removal of the solvent.

Thionyl Chloride: Conversion of Carboxylic Acids to Acyl Chlorides

The conversion of carboxylic acids to acyl chlorides using thionyl chloride is a standard and widely documented procedure.

Representative Experimental Protocol: A carboxylic acid is placed in a round-bottom flask equipped with a reflux condenser and a gas outlet to vent the HCl and SO₂ byproducts to a scrubbing system. Thionyl chloride (often in excess) is added, either neat or with a solvent like dichloromethane or toluene.[10][15][16] The mixture is then heated to reflux and maintained at that temperature until the reaction is complete, which is often indicated by the cessation of gas evolution.[15][16] After cooling, the excess thionyl chloride is removed by distillation or under reduced pressure to yield the crude acyl chloride, which can be purified by distillation.[15]

Reaction Mechanisms and Signaling Pathways

The distinct applications of sulfuryl chloride fluoride and thionyl chloride stem from their different reaction mechanisms with carboxylic acids.

Sulfuryl Chloride Fluoride: Proposed Mechanism for Amidation

In the presence of a base such as triethylamine, sulfuryl chloride fluoride is believed to activate the carboxylic acid by forming a reactive intermediate. This intermediate is then susceptible to nucleophilic attack by an amine present in the reaction mixture, leading directly to the amide product.

Proposed pathway for SO₂ClF-mediated amidation.

Thionyl Chloride: Acyl Chloride Formation

Thionyl chloride reacts with a carboxylic acid to form a chlorosulfite intermediate. This intermediate is highly unstable and readily undergoes nucleophilic attack by the chloride ion generated in the first step. The subsequent collapse of the tetrahedral intermediate eliminates sulfur dioxide and a proton to yield the acyl chloride.[7][11][17]

Mechanism of acyl chloride formation using SOCl₂.

Comparative Workflow

The following diagram illustrates the different synthetic strategies when using sulfuryl chloride fluoride versus thionyl chloride for the synthesis of an amide from a carboxylic acid.

Workflow comparison for amide synthesis.

Conclusion

Sulfuryl chloride fluoride and thionyl chloride are both valuable reagents for the functionalization of carboxylic acids, but they operate through distinct mechanisms and are suited for different synthetic strategies.

• Thionyl Chloride (SOCl₂) is the classic choice for the preparation of acyl chlorides , which are then used as versatile intermediates for a wide range of subsequent reactions. The key advantage of this method is the formation of gaseous byproducts, which simplifies purification.[7]

• Sulfuryl Chloride Fluoride (SO₂ClF) , as demonstrated by the work of Olah, provides a convenient method for the one-pot synthesis of amides and esters from carboxylic acids. This approach avoids the isolation of a reactive acyl halide intermediate.

The choice between these two reagents will depend on the specific requirements of the synthesis, including the desired final product, the sensitivity of the substrates to the reaction conditions, and the preferred workflow (stepwise vs. one-pot). For drug development and complex molecule synthesis, having both of these reagents in the synthetic chemist's toolbox allows for greater flexibility and efficiency.

References

• 1. SULFURYL CHLORIDE FLUORIDE | 13637-84-8 [amp.chemicalbook.com]
• 2. Thionyl Chloride [commonorganicchemistry.com]
• 3. lookchem.com [lookchem.com]
• 4. Thionyl Chloride | CAS 7719-09-7 | Thionyl Chloride Manufacturer, Supplier, Exporter [emcochemicals.com]
• 5. lookchem.com [lookchem.com]
• 6. 13637-84-8 CAS MSDS (SULFURYL CHLORIDE FLUORIDE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 7. Thionyl Chloride: Properties, Uses & Reactions Explained [vedantu.com]
• 8. Thionyl Chloride | SOCl2 | CID 24386 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. acs.org [acs.org]
• 10. Acid to Acid Chloride - Common Conditions [commonorganicchemistry.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. www-spring.ch.cam.ac.uk [www-spring.ch.cam.ac.uk]
• 13. scispace.com [scispace.com]
• 14. researchgate.net [researchgate.net]
• 15. Organic Syntheses Procedure [orgsyn.org]
• 16. 2024.sci-hub.st [2024.sci-hub.st]
• 17. SOCl2 Reaction with Carboxylic Acids - Chemistry Steps [chemistrysteps.com]

A Comparative Guide to the Reactivity of Sulfuryl Chloride Fluoride and Sulfuryl Chloride

For Researchers, Scientists, and Drug Development Professionals

In the realm of synthetic chemistry, the precise and selective introduction of chlorine atoms is a cornerstone of molecular design, particularly in the development of novel therapeutics and functional materials. Among the arsenal of chlorinating agents, sulfuryl chloride (SO₂Cl₂) has long been a workhorse. However, its lesser-known analog, sulfuryl chloride fluoride (SO₂ClF), presents a unique reactivity profile that offers distinct advantages in certain synthetic contexts. This guide provides an objective comparison of the reactivity of these two reagents, supported by experimental data and detailed protocols, to aid chemists in selecting the optimal reagent for their specific needs.

At a Glance: Key Differences in Reactivity

Feature	Sulfuryl Chloride (SO₂Cl₂)	Sulfuryl Chloride Fluoride (SO₂ClF)
Primary Function	Strong chlorinating agent, often a source of chlorine radicals (Cl•).	Versatile reagent for chlorination and chlorooxidation, also a strong Lewis acid.
Reaction Mechanisms	Primarily free-radical substitution and electrophilic aromatic substitution.	Can participate in electrophilic chlorination and chlorooxidation, with reactivity influenced by Lewis acidity.
Selectivity	Can be moderately selective, but mixtures of products are common in radical reactions.	Can exhibit high selectivity, particularly in reactions where product distribution is solvent-dependent.
Handling	Corrosive liquid, reacts with moisture. Decomposes to toxic gases (SO₂ and HCl).	Corrosive gas/liquid, must be handled with care. More resistant to hydrolysis than SO₂Cl₂.[1]

Quantitative Comparison of Reactivity

Direct quantitative comparisons of SO₂Cl₂ and SO₂ClF in the same reaction are limited in the literature. However, analysis of their applications in specific transformations provides insights into their relative reactivity and selectivity.

Chlorination of Indoles

A study on the reaction of unprotected indoles highlights the controllable reactivity of SO₂ClF. The choice of solvent dictates the reaction outcome, allowing for selective synthesis of different chlorinated products.

Table 1: Reaction of Indole with SO₂ClF in Various Solvents [2]

Solvent	Product(s)	Yield (%)
Dioxane	3-chloro-indole	95
Diethyl ether	3-chloro-indole	92
THF	3-chloro-2-oxindole and 3,3-dichloro-2-oxindole	65 (combined)
Acetone	3-chloro-2-oxindole and 3,3-dichloro-2-oxindole	78 (combined)

Reaction conditions: Indole (0.5 mmol), SO₂ClF (0.6 mmol), solvent (2 mL), room temperature, 2 h.

Free-Radical Chlorination of Alkanes

Sulfuryl chloride is a well-established reagent for the free-radical chlorination of alkanes, often initiated by light or a radical initiator like azobisisobutyronitrile (AIBN).[3]

Table 2: Regioselectivity of Alkane Chlorination with SO₂Cl₂ [4]

Alkane	Product Distribution (Primary:Secondary:Tertiary)
2-Methylbutane	15:35:22:28 (mixture of monochlorinated isomers)

Data represents a typical distribution and can vary with reaction conditions.

Information on the use of SO₂ClF for the free-radical chlorination of alkanes is scarce, suggesting that SO₂Cl₂ is the preferred reagent for this type of transformation due to its established efficacy as a chlorine radical source.[5]

Experimental Protocols

General Procedure for Free-Radical Chlorination of an Alkane with SO₂Cl₂

Materials:

• Alkane (e.g., cyclohexane)

• Sulfuryl chloride (SO₂Cl₂)

• Radical initiator (e.g., AIBN)

• Anhydrous solvent (e.g., carbon tetrachloride or the alkane itself as solvent)

• 0.5 M Sodium carbonate solution

• Brine

• Anhydrous calcium chloride

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve the alkane in the solvent (if necessary).

• Add the radical initiator (typically 1-5 mol%).

• Heat the mixture to reflux.

• Add sulfuryl chloride dropwise to the refluxing mixture. The reaction is exothermic and will evolve HCl and SO₂ gases, which should be vented to a fume hood or passed through a scrubber.

• Monitor the reaction progress by GC analysis or by weighing the flask to measure the mass of evolved gases.

• Upon completion, allow the reaction mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel and wash with 0.5 M sodium carbonate solution to neutralize any remaining acid.

• Wash with water and then brine.

• Dry the organic layer over anhydrous calcium chloride.

• The chlorinated alkane can be purified by distillation.[4]

General Procedure for the Chlorination of Indole with SO₂ClF

Materials:

• Indole

• Sulfuryl chloride fluoride (SO₂ClF)

• Anhydrous solvent (e.g., dioxane, diethyl ether, THF, or acetone)

Procedure:

• In a dry reaction vessel under an inert atmosphere, dissolve the indole in the chosen anhydrous solvent.

• Cool the solution to the desired temperature (e.g., 0 °C or room temperature).

• Slowly add sulfuryl chloride fluoride to the solution.

• Stir the reaction mixture for the specified time.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, quench the reaction with a suitable reagent (e.g., saturated aqueous sodium bicarbonate).

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizing Reaction Pathways

Free-Radical Chlorination of Methane with SO₂Cl₂

The reaction proceeds via a radical chain mechanism involving initiation, propagation, and termination steps.

Caption: Free-radical chlorination of methane with sulfuryl chloride.

Electrophilic Chlorination of Benzene with SO₂Cl₂

In the presence of a Lewis acid catalyst, sulfuryl chloride can act as an electrophilic chlorinating agent.

Caption: Electrophilic chlorination of benzene with sulfuryl chloride.

Proposed Mechanism for the Reaction of Indole with SO₂ClF

The reaction of indole with SO₂ClF likely proceeds through an initial electrophilic attack at the electron-rich C3 position of the indole ring. The subsequent pathway depends on the solvent's ability to stabilize intermediates and participate in the reaction.

Caption: Proposed pathways for the reaction of indole with SO₂ClF.

Conclusion

Both sulfuryl chloride and sulfuryl chloride fluoride are valuable reagents for introducing chlorine into organic molecules. SO₂Cl₂ is a powerful and well-established chlorinating agent, particularly for free-radical reactions of alkanes. Its reactivity, however, can sometimes lead to a lack of selectivity. SO₂ClF, on the other hand, offers a more nuanced reactivity profile. Its Lewis acidic nature and the ability to control reaction pathways through solvent choice make it a highly selective reagent for specific applications, such as the functionalization of electron-rich heterocycles like indoles. The choice between these two reagents will ultimately depend on the specific substrate, the desired transformation, and the level of selectivity required. For drug development professionals, the controllable reactivity of SO₂ClF may offer significant advantages in the synthesis of complex and highly functionalized molecules.

References

• 1. Experiment #3 [sas.upenn.edu]
• 2. Computational Studies on Sulfur Chemistry [escholarship.org]
• 3. scribd.com [scribd.com]
• 4. Lewis Acid-Catalyzed Sulfur Fluoride Exchange - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]

A Comparative Guide to Fluorinating Agents: Sulfuryl Chloride Fluoride vs. DAST

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and drug development, the strategic incorporation of fluorine atoms into organic molecules is a paramount strategy for modulating their physicochemical and pharmacological properties. This guide provides an objective comparison of two fluorinating agents: the well-established diethylaminosulfur trifluoride (DAST) and the less conventional sulfuryl chloride fluoride (SO2ClF). While DAST is a widely used reagent for deoxofluorination, the application of SO2ClF in this context is less documented. This comparison draws upon existing data for DAST and infers the potential of SO2ClF based on the reactivity of its close analog, sulfuryl fluoride (SO2F2), and its inherent chemical properties.

Executive Summary

Diethylaminosulfur trifluoride (DAST) is a versatile and potent nucleophilic fluorinating agent routinely employed for the conversion of alcohols and carbonyl compounds to their corresponding fluorinated derivatives.[1][2] However, its thermal instability and hazardous nature necessitate careful handling.[1] Sulfuryl chloride fluoride (SO2ClF), a gaseous reagent, is known for its role in the synthesis of sulfonyl fluorides and as a strong Lewis acid.[3][4] While direct evidence for its use in deoxofluorination is scarce, recent studies on sulfuryl fluoride (SO2F2) for the fluorination of carbohydrates suggest a similar reactive potential for SO2ClF, offering a potentially safer and more cost-effective alternative.[5][6]

Performance Comparison at a Glance

Feature	Sulfuryl Chloride Fluoride (SO2ClF) (Inferred)	Diethylaminosulfur Trifluoride (DAST)
Reagent Type	Electrophilic (activated by a base)	Nucleophilic
Substrate Scope	Likely effective for activated alcohols and potentially carbonyls.	Broad scope including primary, secondary, and tertiary alcohols, aldehydes, and ketones.[1][2]
Reaction Conditions	Milder conditions, potentially room temperature to moderate heating.	Typically low temperatures (-78 °C to room temperature).[7]
Byproducts	Chloride and sulfate salts, HCl.	Diethylaminosulfur oxide difluoride, HF.[8]
Safety Profile	Gas, corrosive, reacts with water. Requires careful handling in a well-ventilated fume hood.	Thermally unstable, can decompose explosively above 50°C.[1] Highly reactive with water, producing toxic HF.
Handling	As a gas, requires specialized equipment for accurate addition.	Liquid, easier to handle in laboratory settings, but moisture sensitive.
Cost-Effectiveness	Potentially more cost-effective due to simpler precursors.	More expensive.

Experimental Data

Table 1: Deoxofluorination of Alcohols

Substrate	Reagent	Conditions	Yield (%)	Reference
4-Nitrobenzyl alcohol	DAST	CH2Cl2, rt, 1 h	72
Hypothetical: Primary Alcohol	SO2ClF/Base	CH3CN, rt - 70 °C	Good to Excellent	Inferred from[5]
Cyclic α-hydroxy-β-ketoester	DAST	CH2Cl2, rt, 40 h	High	[9]
Hypothetical: Secondary Alcohol	SO2ClF/Base	CH3CN, rt - 70 °C	Moderate to Good	Inferred from[5]

Table 2: Deoxofluorination of Carbonyl Compounds

Substrate	Reagent	Conditions	Yield (%)	Reference
Aldehyde	DAST	CH2Cl2, -78 °C to rt, 2 h	Good	[7]
Ketone	DAST	CH2Cl2, -78 °C to rt, 2 h	Good	[7]
Hypothetical: Activated Ketone	SO2ClF/Base	Aprotic solvent, rt - elevated temp.	Moderate	Inferred from[5]

Experimental Protocols

Protocol 1: Deoxofluorination of an Alcohol using DAST[8]

Materials:

• Alcohol (e.g., 4-nitrobenzyl alcohol, 1.0 mmol)

• Diethylaminosulfur trifluoride (DAST, 1.1 mmol)

• Dichloromethane (CH2Cl2), anhydrous

• Saturated sodium bicarbonate (NaHCO3) solution

• Water

• Brine

• Sodium sulfate (Na2SO4)

Procedure:

• In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve the alcohol (1.0 mmol) in anhydrous dichloromethane (2.8 mL).

• Cool the solution to 0 °C in an ice bath.

• Add DAST (1.1 mmol) dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 1 hour.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by slowly adding saturated NaHCO3 solution.

• Extract the aqueous layer with dichloromethane (3 x 10 mL).

• Combine the organic layers and wash with water and then brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Hypothetical Deoxofluorination of an Alcohol using Sulfuryl Chloride Fluoride (based on SO2F2)[5]

Materials:

• Alcohol (1.0 mmol)

• Sulfuryl chloride fluoride (SO2ClF, gas)

• Anhydrous base (e.g., DBU, Proton Sponge®)

• Anhydrous aprotic solvent (e.g., acetonitrile)

• Apparatus for gas handling (e.g., gas-tight syringe or mass flow controller)

Procedure:

• In a flame-dried, sealed reaction vessel, dissolve the alcohol (1.0 mmol) and the base (1.2-2.0 mmol) in the anhydrous solvent.

• Carefully introduce a measured amount of SO2ClF gas into the reaction vessel.

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 50-70 °C).

• Monitor the reaction by TLC or GC-MS.

• Upon completion, carefully vent any excess SO2ClF in a fume hood.

• Quench the reaction with a suitable aqueous solution (e.g., saturated NaHCO3).

• Extract the product with an organic solvent.

• Wash the combined organic layers, dry over an anhydrous salt, and concentrate.

• Purify the product by column chromatography.

Reaction Mechanisms and Experimental Workflows

The following diagrams illustrate the proposed reaction mechanisms and experimental workflows for deoxofluorination using SO2ClF and DAST.

References

• 1. Diethylaminosulfur trifluoride - Wikipedia [en.wikipedia.org]
• 2. DAST - Enamine [enamine.net]
• 3. Sulfur(vi) fluorides as tools in biomolecular and medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Contrasting the Noncovalent Interactions of Aromatic Sulfonyl Fluoride and Sulfonyl Chloride Motifs via Crystallography and Hirshfeld Surfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. The Synthesis of Fluorinated Carbohydrates Using Sulfuryl Fluoride as the Deoxyfluorination Reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. organic-synthesis.com [organic-synthesis.com]
• 8. Sulfur-Based Fluorinating Agents - Wordpress [reagents.acsgcipr.org]
• 9. Enantiospecific deoxyfluorination of cyclic α-OH-β-ketoesters† - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide: Sulfuryl Chloride Fluoride vs. Oxalyl Chloride in Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis, the choice of activating agent for the formation of amide and ester bonds is a critical decision that can significantly impact reaction efficiency, product purity, and overall synthetic strategy. While oxalyl chloride has long been a staple in the chemist's toolbox, particularly for the generation of acyl chlorides and its role in the Swern oxidation, sulfuryl chloride fluoride (SO₂ClF) and related sulfonyl fluorides are emerging as powerful alternatives with distinct advantages in various applications, including peptide synthesis and late-stage functionalization.

This guide provides an objective comparison of sulfuryl chloride fluoride and oxalyl chloride, focusing on their performance in key synthetic transformations. We present a summary of their chemical properties, comparative experimental data, detailed reaction protocols, and a discussion of their respective advantages and disadvantages to aid researchers in making informed decisions for their synthetic endeavors.

At a Glance: Key Differences

Feature	Sulfuryl Chloride Fluoride (SO₂ClF)	Oxalyl Chloride ((COCl)₂)
Primary Function	Activating agent for amidation, esterification, sulfonylation	Activating agent for acyl chloride formation, Swern oxidation
Reaction Byproducts	Fluorosulfates, HCl (gaseous)	CO (gaseous), CO₂ (gaseous), HCl (gaseous)
Reactivity	Highly reactive, tunable based on sulfonyl fluoride structure	Highly reactive, can be less selective
Stability	Generally more stable, especially sulfonyl fluorides	Thermally less stable, moisture-sensitive
Key Advantages	Milder reaction conditions, high yields, potential for "click" chemistry applications (SuFEx), reduced racemization in peptide synthesis.	Well-established reagent, readily available, effective for acyl chloride formation and Swern oxidation.
Safety Concerns	Corrosive, moisture-sensitive, toxic upon inhalation.[1][2]	Corrosive, reacts violently with water, toxic upon inhalation, produces toxic CO gas.[3][4][5][6]

Performance in Key Synthetic Transformations

Amide and Ester Synthesis

Both sulfuryl chloride fluoride and oxalyl chloride can be employed for the synthesis of amides and esters from carboxylic acids. However, they operate through different mechanisms, which can influence reaction outcomes.

Sulfuryl Chloride Fluoride: SO₂ClF and related sulfonyl fluorides activate carboxylic acids through the formation of a mixed anhydride or an acyl fluoride intermediate. These reagents often allow for mild reaction conditions and have been shown to provide excellent yields. A notable advantage is the potential for minimal racemization in the synthesis of chiral amides and peptides.[7]

Oxalyl Chloride: The traditional approach with oxalyl chloride involves the initial conversion of the carboxylic acid to a highly reactive acyl chloride.[8][9] This intermediate is then reacted with an amine or alcohol to form the desired amide or ester. While effective, this two-step process can sometimes lead to side reactions and racemization, particularly with sensitive substrates.[1]

Quantitative Comparison:

Direct head-to-head comparative studies for a wide range of substrates are not extensively documented in a single publication. However, by compiling data from various sources, a general performance comparison can be made.

Table 1: Representative Yields for Amide and Ester Synthesis

Reagent	Transformation	Substrate Scope	Reported Yields	Reference
Sulfuryl Fluoride (SO₂F₂)	Esterification	Aromatic, aliphatic, and unsaturated carboxylic acids with various alcohols	Up to 99%	[4][5]
Oxalyl Chloride / Ph₃PO	Dipeptide Synthesis	N-protected amino acids and amino acid esters	67-90%	[10]
Oxalyl Chloride / Et₃N	Amide Synthesis	Carboxylic acids and amines	Good to excellent	[11]

Experimental Protocols

Protocol 1: Ester Synthesis using Sulfuryl Fluoride (SO₂F₂)

This protocol describes a general procedure for the dehydrative coupling of carboxylic acids with alcohols mediated by sulfuryl fluoride.[4][5]

Materials:

• Carboxylic acid

• Alcohol

• Sulfuryl fluoride (SO₂F₂) gas

• N,N-Diisopropylethylamine (DIPEA)

• 1,2-Dichloroethane (DCE)

Procedure:

• To a solution of the carboxylic acid (1.0 equiv.) and alcohol (1.2 equiv.) in 1,2-dichloroethane (0.2 M), add N,N-diisopropylethylamine (2.0 equiv.).

• Bubble sulfuryl fluoride gas through the stirred solution from a balloon.

• Stir the reaction mixture at room temperature for 5 hours.

• Upon completion (monitored by TLC), quench the reaction with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography if necessary.

Protocol 2: Amide Synthesis using Oxalyl Chloride

This protocol outlines a general procedure for the synthesis of amides from carboxylic acids and amines via an acyl chloride intermediate generated in situ with oxalyl chloride.[11]

Materials:

• Carboxylic acid

• Amine

• Oxalyl chloride

• Triethylamine (Et₃N) or other suitable base

• Anhydrous dichloromethane (DCM) or other aprotic solvent

Procedure:

• To a solution of the carboxylic acid (1.0 equiv.) in anhydrous DCM at 0 °C, add oxalyl chloride (1.1-1.5 equiv.) dropwise, followed by a catalytic amount of DMF.

• Allow the reaction mixture to warm to room temperature and stir for 1-2 hours until gas evolution ceases.

• In a separate flask, dissolve the amine (1.0-1.2 equiv.) and triethylamine (1.5-2.0 equiv.) in anhydrous DCM at 0 °C.

• Slowly add the freshly prepared acyl chloride solution to the amine solution at 0 °C.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Quench the reaction with water or a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Reaction Mechanisms and Byproducts

The differing reaction pathways of sulfuryl chloride fluoride and oxalyl chloride lead to different intermediates and byproducts, which can be a significant consideration in synthesis planning.

Sulfuryl Chloride Fluoride in Amide/Ester Synthesis

The reaction of a carboxylic acid with SO₂ClF, in the presence of a base, is proposed to proceed through a reactive fluorosulfate mixed anhydride. This intermediate is then attacked by the nucleophile (amine or alcohol) to form the desired product, releasing fluorosulfuric acid, which is neutralized by the base.

Caption: Proposed mechanism for amide/ester synthesis using SO₂ClF.

The byproducts are typically salts that can be easily removed by an aqueous workup.

Oxalyl Chloride in Amide/Ester Synthesis

Oxalyl chloride reacts with a carboxylic acid, often with a DMF catalyst, to form a highly reactive acyl chloride. This intermediate readily reacts with nucleophiles.

Caption: Mechanism of amide/ester synthesis via an acyl chloride intermediate.

The gaseous byproducts (CO, CO₂, HCl) are volatile and can be easily removed, which simplifies purification.[8] However, the generation of toxic carbon monoxide requires the reaction to be performed in a well-ventilated fume hood.

Advantages of Sulfuryl Chloride Fluoride in Specific Applications

Peptide Synthesis and Racemization Control

A significant advantage of using sulfonyl fluorides in peptide synthesis is the potential for reduced racemization of chiral amino acids. The activation of the carboxylic acid to an acyl fluoride or a related intermediate can proceed under milder conditions than the formation of highly reactive acyl chlorides, thus minimizing the formation of oxazolone intermediates that are prone to racemization.[1] While direct comparative studies are limited, the use of acyl fluorides in peptide synthesis is generally associated with a low propensity for racemization.[1]

"Click Chemistry" and Drug Discovery

Sulfonyl fluorides are key players in the realm of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry, a powerful "click chemistry" platform. This allows for the rapid and efficient formation of robust covalent linkages in a highly selective manner. This has significant implications for drug discovery, enabling the synthesis of complex molecules and bioconjugates with high precision and efficiency.

Conclusion

Both sulfuryl chloride fluoride and oxalyl chloride are valuable reagents in organic synthesis, each with its own set of strengths and weaknesses.

Oxalyl chloride remains a widely used and effective reagent for the preparation of acyl chlorides and for performing the Swern oxidation. Its primary drawbacks are its high reactivity, which can lead to a lack of selectivity with sensitive substrates, and the generation of toxic carbon monoxide as a byproduct.

Sulfuryl chloride fluoride and the broader class of sulfonyl fluorides offer compelling advantages, particularly in the synthesis of amides and esters where mild reaction conditions, high yields, and control of stereochemistry are paramount. Their stability and the unique reactivity offered by the S-F bond, as exemplified by SuFEx chemistry, position them as increasingly important tools for modern drug discovery and development.

The choice between these two reagents will ultimately depend on the specific requirements of the synthetic target, including the presence of sensitive functional groups, the need for stereochemical control, and considerations of safety and byproduct management. For researchers seeking milder conditions, higher yields, and access to the powerful methodologies of "click chemistry," sulfuryl chloride fluoride and its derivatives represent a superior choice for many applications.

References

• 1. benchchem.com [benchchem.com]
• 2. lookchem.com [lookchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Construction of Esters through Sulfuryl Fluoride (SO2F2) Mediated Dehydrative Coupling of Carboxylic Acids with Alcohols at Room Temperature [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. The Reaction of Oxalyl Chloride with Amides. IV. Synthesis of Acyl Isocyanates | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Amine to Amide (via Acid Chloride) - Common Conditions [commonorganicchemistry.com]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis of Dipeptide, Amide, and Ester without Racemization by Oxalyl Chloride and Catalytic Triphenylphosphine Oxide [organic-chemistry.org]

A Comparative Guide to Sulfuryl Chloride Fluoride and Phosphorus Oxychloride for Synthetic Chemistry

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic chemistry, the selection of appropriate reagents is paramount to achieving desired chemical transformations efficiently and safely. This guide provides a detailed, objective comparison of two powerful reagents: sulfuryl chloride fluoride (SO₂ClF) and phosphorus oxychloride (POCl₃). Both are utilized for key reactions in the synthesis of complex molecules, including pharmaceutical intermediates. This document outlines their chemical properties, reactivity, and performance in common applications, supported by experimental data and protocols.

Physicochemical Properties

A fundamental understanding of the physical and chemical properties of SO₂ClF and POCl₃ is crucial for their handling and application. The following table summarizes their key characteristics.

Property	Sulfuryl Chloride Fluoride (SO₂ClF)	Phosphorus Oxychloride (POCl₃)
CAS Number	13637-84-8[1]	10025-87-3
Molecular Formula	SO₂ClF[1][2]	POCl₃
Molecular Weight	118.52 g/mol [1]	153.33 g/mol [3]
Appearance	Colorless gas or liquid[4]	Colorless to pale yellow fuming liquid[5][6]
Boiling Point	7.1 °C[1]	105.8 °C
Melting Point	-124.7 °C[1]	1.25 °C
Density	1.623 g/cm³ at 0 °C[1]	1.645 g/cm³[3]
Reactivity with Water	Hydrolyzes	Reacts violently to form phosphoric acid and hydrochloric acid.[7][8]

Comparative Performance in Key Synthetic Transformations

Both SO₂ClF and POCl₃ are versatile reagents employed in a range of synthetic transformations. Their performance characteristics, however, can differ significantly depending on the substrate and desired outcome.

Chlorination Reactions

Both reagents are effective chlorinating agents, but they exhibit different reactivity profiles and are often employed for different types of substrates.

Sulfuryl Chloride Fluoride (SO₂ClF) is a versatile reagent for the controllable chlorination and chlorooxidation of various organic compounds.[4][9] It can act as both an oxidant and a chloride source.[4][9] For instance, in the functionalization of unprotected indoles, SO₂ClF allows for selective synthesis of 3-chloro-indoles, 3-chloro-2-oxindoles, or 3,3-dichloro-2-oxindoles by simply changing the reaction solvent.[4][9] This highlights its utility in generating diverse molecular scaffolds from a common precursor.

Phosphorus Oxychloride (POCl₃) is a powerful chlorinating agent, particularly for the conversion of hydroxyl groups in heteroaromatic systems to chlorides.[7] It is widely used in the synthesis of chloroquinoxalines from quinoxalinone precursors.[7] The reaction typically involves refluxing the substrate in an excess of POCl₃.[7] POCl₃ is also a key reagent in the Vilsmeier-Haack reaction for the formylation of electron-rich aromatic compounds.[3][5][6][10][11] In this reaction, it activates a substituted amide to form the electrophilic Vilsmeier reagent.[3][5][6][10][11]

Quantitative Comparison:

Direct quantitative comparison in the same reaction is scarce in the literature. However, we can summarize typical reaction conditions and yields for similar transformations.

Transformation	Reagent	Substrate	Conditions	Yield
Chlorination of Indole	SO₂ClF	Unprotected Indole	Dioxane or Diethyl Ether	Good to Excellent[4][9]
Chlorination of Quinoxalinone	POCl₃	Quinoxalin-2,3(1H,4H)-dione	Reflux in excess POCl₃, 3h	High[7]
Chlorination of 4-Quinazolone	POCl₃	4-Quinazolone	Reflux in POCl₃	Good[12]

Dehydration of Primary Amides to Nitriles

The conversion of primary amides to nitriles is a fundamental transformation in organic synthesis. Both reagents can be used for this purpose, although POCl₃ is more commonly cited.

Phosphorus Oxychloride (POCl₃) is a classic and effective reagent for the dehydration of primary amides to nitriles.[13][14] The reaction mechanism involves the activation of the amide oxygen by POCl₃, followed by elimination to form the nitrile.[13]

Sulfuryl Chloride Fluoride (SO₂ClF) , while a potent dehydrating agent in other contexts, is less commonly reported for the specific dehydration of primary amides to nitriles. Thionyl chloride (SOCl₂), a related sulfuryl compound, is frequently used for this transformation.[14][15]

Experimental Data Summary:

Reagent	Substrate	Conditions	Yield
POCl₃	Primary Amides	Varies, often with a base	Generally Good to Excellent[14]
SOCl₂ (for comparison)	Primary Amides	Varies, often with a base	Good[15]

Experimental Protocols

Detailed methodologies are essential for reproducible and safe experimentation. Below are representative protocols for key reactions using SO₂ClF and POCl₃.

Chlorination of an Unprotected Indole using SO₂ClF

This protocol is adapted from the work of Ma, Zheng, and Huang (2023) on the controllable chlorination of indoles.[4]

Materials:

• Unprotected indole

• Sulfuryl chloride fluoride (SO₂ClF)

• Dioxane (anhydrous)

• Saturated sodium bicarbonate solution

• Ethyl acetate

• Anhydrous sodium sulfate

• Round-bottom flask

• Magnetic stirrer

• Standard glassware for extraction and purification

Procedure:

• To a solution of the unprotected indole (1.0 mmol) in anhydrous dioxane (5 mL) in a round-bottom flask, add SO₂ClF (1.2 mmol) dropwise at room temperature.

• Stir the reaction mixture at room temperature and monitor the progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding saturated sodium bicarbonate solution.

• Extract the mixture with ethyl acetate.

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 3-chloro-indole.[4]

Synthesis of 2,3-Dichloroquinoxaline using POCl₃

This protocol outlines the chlorination of a quinoxalinone precursor.[7]

Materials:

• Quinoxaline-2,3(1H,4H)-dione

• Phosphorus oxychloride (POCl₃)

• Ice-cold water

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Büchner funnel and filter paper

Procedure:

• In a round-bottom flask, suspend quinoxaline-2,3(1H,4H)-dione (1.0 equiv.) in an excess of phosphorus oxychloride (e.g., 10-20 volumes).

• Heat the mixture to reflux (approximately 100-110 °C) for 3 hours.

• Monitor the reaction progress by TLC.

• After completion, allow the reaction mixture to cool to room temperature.

• Carefully and slowly pour the reaction mixture onto crushed ice with vigorous stirring in a fume hood. This step is highly exothermic.

• The solid precipitate is collected by filtration, washed with cold water, and dried to yield 2,3-dichloroquinoxaline.[7]

Dehydration of a Primary Amide to a Nitrile using POCl₃

This is a general procedure for the dehydration of primary amides.

Materials:

• Primary amide

• Phosphorus oxychloride (POCl₃)

• Pyridine or triethylamine (optional, as a base)

• Anhydrous solvent (e.g., dichloromethane, chloroform)

• Round-bottom flask

• Magnetic stirrer

• Standard glassware for workup and purification

Procedure:

• Dissolve the primary amide (1.0 equiv.) in an anhydrous solvent in a round-bottom flask.

• Cool the solution in an ice bath.

• Slowly add phosphorus oxychloride (1.1 to 1.5 equiv.) to the stirred solution. An organic base like pyridine or triethylamine can be added to neutralize the generated HCl.

• Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitor by TLC).

• Carefully quench the reaction by pouring it into ice-water.

• Extract the product with an organic solvent.

• Wash the organic layer with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the resulting nitrile by distillation or chromatography.

Safety and Handling

Both SO₂ClF and POCl₃ are hazardous chemicals and must be handled with appropriate safety precautions in a well-ventilated fume hood.

Sulfuryl Chloride Fluoride (SO₂ClF):

• Corrosive and toxic.[2]

• Reacts with water and moisture.

• Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

Phosphorus Oxychloride (POCl₃):

• Highly corrosive and toxic.[7]

• Reacts violently with water, releasing toxic fumes of hydrogen chloride and phosphoric acid.[7][8]

• Causes severe burns to skin and eyes.[7]

• Always handle in a fume hood with appropriate PPE. An emergency shower and eyewash station should be readily accessible.

Visualizing Reaction Mechanisms and Workflows

The following diagrams, generated using the DOT language, illustrate key processes involving these reagents.

Caption: Vilsmeier-Haack reaction pathway using POCl₃.

Caption: Experimental workflow for chlorination with POCl₃.

References

• 1. CAS Common Chemistry [commonchemistry.cas.org]
• 2. sulfuryl chloride fluoride (CHEBI:39445) [ebi.ac.uk]
• 3. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 4. SO2ClF: A Reagent for Controllable Chlorination and Chlorooxidation of Simple Unprotected Indoles [organic-chemistry.org]
• 5. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 6. m.youtube.com [m.youtube.com]
• 7. benchchem.com [benchchem.com]
• 8. Recent developments in dehydration of primary amides to nitriles - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. jk-sci.com [jk-sci.com]
• 11. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 12. POCl3 chlorination of 4-quinazolones. | Semantic Scholar [semanticscholar.org]
• 13. Amide Dehydration Mechanism by SOCl2, POCl3, and P2O5 - Chemistry Steps [chemistrysteps.com]
• 14. researchgate.net [researchgate.net]
• 15. orgosolver.com [orgosolver.com]

yield and selectivity comparison of different chlorinating agents

For researchers, scientists, and drug development professionals, the selection of an appropriate chlorinating agent is a critical decision that profoundly influences the yield, selectivity, and overall success of a synthetic route. This guide provides an objective comparison of four commonly used chlorinating agents: N-chlorosuccinimide (NCS), sulfuryl chloride (SO₂Cl₂), trichloroisocyanuric acid (TCCA), and chlorine gas (Cl₂). The performance of these reagents is evaluated across different substrate classes—alkanes, aromatics, and ketones—with supporting experimental data and detailed protocols to aid in reagent selection and reaction optimization.

Executive Summary

The choice of a chlorinating agent is a multi-faceted decision balancing reactivity, selectivity, safety, and practicality. Solid reagents like NCS and TCCA offer significant advantages in handling and safety over the volatile and corrosive liquid sulfuryl chloride and the highly toxic chlorine gas . TCCA stands out for its high chlorine content and cost-effectiveness, making it an attractive option for large-scale applications.[1] Sulfuryl chloride is a powerful reagent, often providing good yields, but its hazardous nature necessitates stringent safety precautions.[2] Chlorine gas, while historically significant, is often less selective in laboratory settings and poses substantial handling challenges.[3]

Performance Comparison of Chlorinating Agents

The efficacy of a chlorinating agent is intrinsically linked to the substrate and the desired transformation. The following sections provide a quantitative comparison of yield and selectivity for the chlorination of alkanes, aromatic compounds, and ketones.

Alkane Chlorination

Free-radical chlorination of alkanes is a common method for introducing functionality into saturated hydrocarbons. The regioselectivity of this reaction—the preference for substitution at tertiary (3°), secondary (2°), or primary (1°) C-H bonds—is a key performance indicator. Generally, the reactivity of C-H bonds follows the order 3° > 2° > 1° due to the relative stability of the corresponding alkyl radicals. However, the high reactivity of the chlorine radical often leads to mixtures of products, making selectivity a crucial factor in choosing a reagent.[3]

Table 1: Regioselectivity in the Chlorination of Cyclohexane

Chlorinating Agent	Product	Yield (%)	Selectivity (Monochloro:Dichloro)	Reference
NCS	Chlorocyclohexane	-	71.1 : 28.9	[4]
SO₂Cl₂	Chlorocyclohexane	-	71.1 : 28.9	[4]
TCCA	Chlorocyclohexane	42.1	Monochlorinated product observed	[5]
Cl₂	Chlorocyclohexane	-	Mixture of products	[6]

Note: Direct comparison of yields is challenging due to variations in reaction conditions across different studies.

Aromatic Chlorination

Electrophilic aromatic substitution is the primary mechanism for the chlorination of aromatic rings. The regioselectivity is governed by the electronic nature of the substituents on the aromatic ring. The choice of chlorinating agent and catalyst can significantly influence the isomer distribution of the chlorinated products.

Table 2: Yield and Selectivity in the Chlorination of Toluene

Chlorinating Agent	Major Products	Yield (%)	Regioselectivity (ortho:para)	Reference
NCS	Chlorotoluenes	-	-	[1]
SO₂Cl₂	Chlorotoluenes	High	Catalyst dependent	[7]
TCCA	Benzyl chloride / Chlorotoluenes	58 (benzyl chloride)	Side-chain vs. ring chlorination is condition dependent	[8]
Cl₂	o-Chlorotoluene, p-Chlorotoluene	99.7 (conversion)	65.4 : 26.0	[9]

α-Chlorination of Ketones

The α-chlorination of ketones provides valuable synthetic intermediates. This reaction typically proceeds through an enol or enolate intermediate, followed by reaction with an electrophilic chlorine source. Selectivity for mono- versus di-chlorination is a key consideration.

Table 3: Yield in the α-Chlorination of Acetophenone

Chlorinating Agent	Product	Yield (%)	Reference
NCS	α-Chloroacetophenone	Good to Excellent	[10]
SO₂Cl₂	α-Chloroacetophenone	Moderate to High	[10]
TCCA	α-Chloroacetophenone	High	[10]
Cl₂	α-Chloroacetophenone	-	[10]

Experimental Protocols

Detailed methodologies for key chlorination reactions are provided below to facilitate reproducibility and comparison.

Protocol 1: Free-Radical Chlorination of Cyclohexane with Sulfuryl Chloride

This protocol describes a typical procedure for the free-radical chlorination of an alkane using sulfuryl chloride.

Workflow Diagram:

Caption: Workflow for Cyclohexane Chlorination with SO₂Cl₂.

Materials:

• Cyclohexane

• Sulfuryl chloride (SO₂Cl₂)

• Azobisisobutyronitrile (AIBN)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• 0.5 M Sodium carbonate solution

• Anhydrous magnesium sulfate

• Distillation apparatus

Procedure:

• In a dry round-bottom flask, combine cyclohexane (1.0 equiv) and a catalytic amount of AIBN (0.02 equiv).

• In a well-ventilated fume hood, carefully add sulfuryl chloride (1.1 equiv) to the flask.

• Equip the flask with a reflux condenser and heat the mixture to reflux (approximately 80-85 °C) using a heating mantle.

• Monitor the reaction progress by gas chromatography (GC).

• Once the reaction is complete, cool the mixture to room temperature.

• Carefully pour the reaction mixture into a separatory funnel containing an equal volume of cold water.

• Wash the organic layer with 0.5 M sodium carbonate solution, followed by water, and finally with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by distillation to obtain chlorocyclohexane.

Protocol 2: Electrophilic Chlorination of Toluene with Chlorine Gas

This protocol outlines a general procedure for the electrophilic chlorination of an aromatic compound using chlorine gas with a Lewis acid catalyst.

Logical Relationship Diagram:

References

• 1. Chlorination and Bromination Reagents with High Regioselectivity and Reactivity | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Site-Selective Aliphatic C–H Chlorination Using N-Chloroamides Enables a Synthesis of Chlorolissoclimide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. An Eco-Friendly Method for Saturated Hydrocarbon Chlorination: Exploring the Potential of First-Row Transition Metal Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 9.4 Chlorination vs Bromination – Organic Chemistry I [kpu.pressbooks.pub]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Chlorination of Toluene to o-Chlorotoluene Catalyzed by Ionic Liquids | MDPI [mdpi.com]
• 10. researchgate.net [researchgate.net]

Chemoselectivity of Sulfuryl Chloride Fluoride: A Comparative Guide for Polyfunctional Molecules

For researchers, scientists, and drug development professionals, the selective modification of polyfunctional molecules is a critical challenge in organic synthesis. The choice of reagent can dictate the outcome of a reaction, determining which functional group is modified and to what extent. Sulfuryl chloride fluoride (SO2ClF) has emerged as a valuable reagent for the introduction of the fluorosulfonyl group, offering distinct advantages in terms of stability and selectivity over traditional sulfonylating agents. This guide provides an objective comparison of the chemoselectivity of sulfuryl chloride fluoride with other common alternatives, supported by established reactivity principles.

Comparison of Sulfonylating Agents

The chemoselectivity of a sulfonylating agent in a molecule possessing multiple nucleophilic sites, such as amino and hydroxyl groups, is governed by the inherent reactivity of both the reagent and the functional groups. Generally, amines are more nucleophilic than alcohols and will react preferentially. However, the reactivity of the sulfonylating agent plays a crucial role in controlling selectivity.

Sulfonyl fluorides are known to be more stable and less reactive than their chloride counterparts.[1] This attenuated reactivity of sulfuryl chloride fluoride allows for greater chemoselectivity, particularly in complex substrates. While highly reactive reagents like sulfuryl chloride (SO2Cl2) may lead to a mixture of products or overreaction, SO2ClF can be employed to selectively target the more nucleophilic amine group in the presence of a hydroxyl group.

Here is a qualitative comparison of common sulfonylating agents:

Reagent	Structure	Relative Reactivity	General Chemoselectivity (Amines vs. Alcohols)	Key Characteristics
Sulfuryl Chloride Fluoride (SO2ClF)	O=S(Cl)(F)=O	Moderate	High selectivity for amines.	More stable and less prone to hydrolysis than SO2Cl2; allows for more controlled reactions.[1][2]
Sulfuryl Chloride (SO2Cl2)	O=S(Cl)2=O	High	Less selective; can react with both amines and alcohols, sometimes leading to mixtures.	Highly reactive; can also act as a chlorinating agent.[3]
p-Toluenesulfonyl Chloride (TsCl)	CH3C6H4SO2Cl	Moderate to High	Generally selective for amines, but can react with alcohols, especially at elevated temperatures or with strong bases.	Widely used for the introduction of the tosyl protecting group.
Methanesulfonyl Chloride (MsCl)	CH3SO2Cl	High	Can be less selective in polyfunctional molecules compared to SO2ClF.	A common reagent for mesylation of alcohols to create good leaving groups.

Experimental Protocol: Selective N-Sulfonylation of 4-Aminophenol with Sulfuryl Chloride Fluoride

This protocol is a representative procedure for the selective sulfonylation of the amino group in a molecule containing both an amino and a hydroxyl group.

Objective: To selectively synthesize N-(4-hydroxyphenyl)sulfamoyl fluoride from 4-aminophenol using sulfuryl chloride fluoride.

Materials:

• 4-Aminophenol

• Sulfuryl chloride fluoride (SO2ClF)

• Triethylamine (TEA) or other suitable non-nucleophilic base

• Anhydrous dichloromethane (DCM) or other suitable aprotic solvent

• Standard laboratory glassware and stirring equipment

• Apparatus for handling a gas or low-boiling liquid

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 4-aminophenol (1 equivalent) and triethylamine (1.1 equivalents) in anhydrous dichloromethane.

• Cooling: Cool the reaction mixture to 0 °C in an ice bath with constant stirring.

• Reagent Addition: Slowly add a solution of sulfuryl chloride fluoride (1.05 equivalents) in anhydrous dichloromethane to the reaction mixture via the dropping funnel over a period of 30 minutes. Maintain the temperature at 0 °C during the addition.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0 °C for 1-2 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, quench the reaction by the slow addition of water. Separate the organic layer, and wash it successively with dilute hydrochloric acid, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield the desired N-(4-hydroxyphenyl)sulfamoyl fluoride.

Visualizing the Reaction and Workflow

To better understand the underlying principles and practical execution of chemoselective sulfonylation, the following diagrams illustrate the reaction mechanism and a general experimental workflow.

Caption: General mechanism of SO2ClF with amines vs. alcohols.

Caption: A typical experimental workflow for sulfonylation.

References

• 1. Contrasting the Noncovalent Interactions of Aromatic Sulfonyl Fluoride and Sulfonyl Chloride Motifs via Crystallography and Hirshfeld Surfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sulfur(vi) fluorides as tools in biomolecular and medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. acs.org [acs.org]

A Comparative Guide to the Kinetic Studies of Sulfuryl Chloride Fluoride and Its Analogs

For researchers, scientists, and professionals in drug development, a thorough understanding of the chemical kinetics of sulfur-containing compounds is paramount for predicting their stability, reactivity, and potential applications. Sulfuryl chloride fluoride (SO₂ClF) is a molecule of significant interest, yet comprehensive experimental kinetic data on its reactions remain limited. This guide provides an objective comparison of the kinetic behavior of SO₂ClF, drawing on theoretical predictions and contrasting them with the established experimental data for its close chemical analogs, sulfuryl chloride (SO₂Cl₂) and sulfuryl fluoride (SO₂F₂).

Quantitative Data Comparison

The following table summarizes the available quantitative kinetic data for the unimolecular decomposition of SO₂ClF, SO₂Cl₂, and SO₂F₂. Due to the scarcity of experimental findings for SO₂ClF, theoretical predictions for its primary decomposition pathways are included to provide insight into its expected reactivity.

Compound	Reaction	Method	Rate Constant (k)	Activation Energy (Ea) (kJ/mol)	Temperature (K)
SO₂ClF	SO₂ClF → SO₂F• + Cl•	Theoretical	-	~210	-
SO₂ClF → SO₂Cl• + F•	Theoretical	-	~415	-
SO₂Cl₂	SO₂Cl₂ → SO₂ + Cl₂	Experimental	4.5 x 10⁻² s⁻¹	208	660
SO₂F₂	SO₂F₂ → SO₂ + F₂	Experimental	Very slow	High	>1000

Note: Theoretical calculations suggest that the primary thermal decomposition pathway for SO₂ClF involves the fission of the sulfur-chlorine bond, which is significantly weaker than the sulfur-fluorine bond.

Experimental Protocols

The following protocols describe the methodologies used in kinetic studies of sulfuryl halides. These can be adapted for investigating the reactions of sulfuryl chloride fluoride.

Protocol 1: Thermal Decomposition Kinetics via Static Reactor

This method is commonly employed to study the gas-phase unimolecular decomposition of molecules like sulfuryl chloride.

Objective: To determine the rate constant and activation energy for the thermal decomposition of a sulfuryl halide.

Materials:

• High-purity sulfuryl halide (SO₂ClF, SO₂Cl₂, or SO₂F₂)

• Quartz or Pyrex reaction vessel of a known volume

• High-temperature furnace with a precise temperature controller

• Pressure transducer or gas chromatograph for monitoring reactant/product concentrations

• Vacuum line for evacuating the reaction vessel and introducing the sample

Procedure:

• The reaction vessel is evacuated to a high vacuum to remove any impurities.

• A known initial pressure of the sulfuryl halide is introduced into the heated reaction vessel, maintained at a constant temperature.

• The progress of the decomposition reaction is monitored over time by measuring the change in total pressure or by periodically withdrawing samples for analysis by gas chromatography.

• The experiment is repeated at several different temperatures to determine the temperature dependence of the rate constant.

Data Analysis:

• For a first-order reaction, the rate constant (k) is determined from the slope of a plot of the natural logarithm of the reactant concentration (or partial pressure) versus time.

• The activation energy (Ea) and the pre-exponential factor (A) are then calculated from the Arrhenius equation by plotting ln(k) against the reciprocal of the absolute temperature (1/T).

Protocol 2: Photolysis Studies using a Smog Chamber

This protocol is suitable for investigating the atmospheric chemistry of sulfuryl halides, including their reactions with radicals.

Objective: To determine the rate constants for the reactions of a sulfuryl halide with photochemically generated radicals (e.g., OH, Cl).

Materials:

• Large-volume (smog) chamber with a UV light source

• FTIR spectrometer for in-situ monitoring of reactant and product concentrations

• Source of the sulfuryl halide

• Radical precursor (e.g., CH₃ONO/NO for OH radicals, Cl₂ for Cl atoms)

• Reference compound with a known rate of reaction with the radical of interest

Procedure:

• The smog chamber is filled with a mixture of the sulfuryl halide, a radical precursor, a reference compound, and a bath gas (e.g., air or N₂).

• The initial concentrations of all species are measured using the FTIR spectrometer.

• The UV lights are turned on to initiate the photolysis of the radical precursor, generating the reactive radicals.

• The concentrations of the sulfuryl halide and the reference compound are monitored simultaneously as they decay due to reaction with the radicals.

Data Analysis:

• The rate constant for the reaction of the sulfuryl halide with the radical is determined relative to the known rate constant of the reference compound. This is achieved by plotting the natural logarithm of the initial to current concentration ratio of the sulfuryl halide against that of the reference compound. The slope of this plot is the ratio of the two rate constants.

Visualizing Reaction Pathways and Workflows

The following diagrams provide a visual representation of the key processes involved in the kinetic studies of sulfuryl chloride fluoride.

Caption: Key reaction pathways for sulfuryl chloride fluoride.

Caption: General experimental workflow for kinetic studies.

A Comparative Guide to Assessing the Purity of Synthesized Sulfuryl Chloride Fluoride

For researchers, scientists, and professionals in drug development, the purity of reagents is paramount to ensure the reliability and reproducibility of experimental outcomes. Sulfuryl chloride fluoride (SO₂ClF), a versatile reagent and solvent, is no exception.[1][2] Its utility in synthesis is directly linked to its purity, as contaminants can lead to unwanted side reactions and inaccurate results. This guide provides an objective comparison of analytical methods for assessing the purity of synthesized SO₂ClF, supported by detailed experimental protocols and a comparison with its common alternative, sulfuryl chloride (SO₂Cl₂).

I. Analytical Techniques for Purity Assessment

The primary methods for determining the purity of the volatile and reactive compound SO₂ClF are Gas Chromatography-Mass Spectrometry (GC-MS) and ¹⁹F Nuclear Magnetic Resonance (NMR) Spectroscopy. Each technique offers distinct advantages for identifying and quantifying the target compound and potential impurities.

Analytical Technique	Principle of Operation	Strengths	Limitations
Gas Chromatography-Mass Spectrometry (GC-MS)	Separates volatile compounds based on their boiling points and interactions with a stationary phase, followed by detection and identification based on their mass-to-charge ratio.[3][4]	- High sensitivity and selectivity.- Excellent for separating volatile impurities.- Provides structural information from mass fragmentation patterns.[3]	- The compound must be volatile and thermally stable.- Potential for reaction with the column's stationary phase if not chosen carefully.[3]
¹⁹F Nuclear Magnetic Resonance (NMR) Spectroscopy	Measures the nuclear magnetic resonance of fluorine-19 isotopes. The chemical shift of the ¹⁹F signal is highly sensitive to the local electronic environment, allowing for the identification and quantification of different fluorine-containing species.[5]	- Non-destructive.- Provides unambiguous identification and quantification of fluorine-containing compounds.- Relatively simple spectra for pure compounds.- Can be performed on gaseous samples in solution.	- Requires a specialized NMR spectrometer.- Less effective for identifying non-fluorinated impurities.- Lower sensitivity compared to GC-MS for trace analysis.

Potential Impurities in Synthesized SO₂ClF:

The synthesis of sulfuryl chloride fluoride often starts from sulfuryl chloride (SO₂Cl₂).[1][2] Therefore, the primary impurities are typically unreacted starting materials and potential decomposition products.

Impurity	Formula	Boiling Point	Primary Detection Method
Sulfuryl Chloride	SO₂Cl₂	69.4 °C[6]	GC-MS
Sulfur Dioxide	SO₂	-10 °C	GC-MS
Chlorine	Cl₂	-34.04 °C	GC-MS
Sulfuryl Fluoride	SO₂F₂	-55.2 °C	GC-MS, ¹⁹F NMR

II. Experimental Protocols

Detailed methodologies are crucial for accurate and reproducible purity assessment. The following are protocols for the analysis of SO₂ClF using GC-MS and ¹⁹F NMR.

Protocol 1: Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines the analysis of a gaseous/volatile sample of SO₂ClF.

1. Instrumentation and Conditions:

• Gas Chromatograph: Agilent GC system or equivalent.

• Mass Spectrometer: Mass selective detector (MSD).

• Column: A non-polar or low-polarity capillary column suitable for reactive inorganic gases, such as a DB-5MS (30 m x 0.25 mm x 0.25 µm).[7]

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.[7]

• Inlet Temperature: 200 °C.

• Injection Mode: Split injection (e.g., 50:1 or 100:1 ratio) to avoid overloading the column and detector.

• Oven Temperature Program:

  • Initial temperature: 35 °C, hold for 2 minutes.

  • Ramp: Increase to 150 °C at 10 °C/min.

  • Hold: Maintain 150 °C for 5 minutes.[4]

• MSD Conditions:

  • Transfer Line Temperature: 200 °C.

  • Ion Source Temperature: 200 °C.[4]

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[7]

  • Mass Scan Range: m/z 10-200.

2. Sample Preparation:

• Due to its low boiling point (7.1 °C), SO₂ClF should be handled as a gas or a condensed liquid at low temperatures.[8]

• Prepare a gaseous sample in a gas-tight syringe or a sample loop.

• Ensure all transfer lines and syringes are dry and inert to prevent hydrolysis.

3. Analysis Procedure:

• Equilibrate the GC-MS system with the specified conditions.

• Inject a small, known volume of the gaseous sample (e.g., 100 µL) into the GC inlet.

• Acquire the data over the specified temperature program and mass range.

• Identify the peaks in the total ion chromatogram by comparing their mass spectra with a spectral library (e.g., NIST) and known fragmentation patterns. SO₂ClF is expected to show a molecular ion and fragments corresponding to the loss of Cl and F.

• Calculate the purity by the area percent method, where the peak area of SO₂ClF is divided by the total area of all peaks in the chromatogram.

Protocol 2: Purity Assessment by ¹⁹F NMR Spectroscopy

This protocol describes the preparation and analysis of a SO₂ClF sample in an NMR tube.

1. Instrumentation and Materials:

• NMR Spectrometer: 400 MHz or higher, equipped with a fluorine probe.

• NMR Tubes: High-quality 5 mm NMR tubes (e.g., Wilmad 528-PP-7).

• Deuterated Solvent: An inert deuterated solvent such as CDCl₃ or acetone-d₆, dried over molecular sieves.

• Internal Standard: An inert fluorine-containing compound with a known chemical shift, such as trifluorotoluene (-63.72 ppm).

• Gas-tight syringe and long needle.

2. Sample Preparation:

• Place approximately 0.6 mL of the dried, deuterated solvent into a clean, dry NMR tube.

• Add a known amount of the internal standard to the solvent.

• Cap the NMR tube and cool it in a dry ice/acetone bath (approx. -78 °C) to well below the boiling point of SO₂ClF.

• Using a gas-tight syringe, carefully draw a known volume of gaseous SO₂ClF from the source container.

• Submerge the tip of the syringe needle into the cold solvent in the NMR tube and slowly bubble the gas into the solution. The SO₂ClF will condense and dissolve.

• Remove the needle and quickly recap the NMR tube while it is still cold to prevent the loss of the volatile analyte.

• Allow the tube to warm slowly to room temperature behind a safety shield.

3. Analysis Procedure:

• Acquire the ¹⁹F NMR spectrum according to the instrument's standard procedures.

• Reference the spectrum to the internal standard.

• Integrate the peak corresponding to SO₂ClF and any fluorine-containing impurity peaks.

• Calculate the purity based on the relative integrals of the SO₂ClF peak and the impurity peaks.

III. Comparison with Sulfuryl Chloride (SO₂Cl₂)

Sulfuryl chloride is a common alternative to sulfuryl chloride fluoride. While both are sources of the sulfonyl group, their reactivity and stability differ significantly, making them suitable for different applications.

Property	Sulfuryl Chloride Fluoride (SO₂ClF)	Sulfuryl Chloride (SO₂Cl₂)
Physical State	Colorless gas (Boiling Point: 7.1 °C)[8]	Colorless liquid (Boiling Point: 69.4 °C)[6]
Stability to Hydrolysis	More robust; does not hydrolyze readily at room temperature.[6]	Reacts rapidly with water to form sulfuric acid and HCl.[6]
Thermal Stability	More thermally stable.	Decomposes upon heating above 100 °C to SO₂ and Cl₂.[6]
Reactivity	Generally less reactive than SO₂Cl₂ but more selective. The strong S-F bond makes it a milder sulfonating agent.[9]	Highly reactive; acts as a source of chlorine for radical chlorinations and as a strong sulfonating agent.[6]
Primary Use	Synthesis of fluorosulfates and as a reagent in superacid chemistry.[1][2]	Chlorinating agent and in the synthesis of sulfonamides and other sulfur-containing compounds.[6]

Experimental Data Snapshot:

In the parallel synthesis of aliphatic sulfonamides, aliphatic sulfonyl fluorides (as a class related to SO₂ClF) have shown better results with amines that have an additional functional group, whereas the corresponding sulfonyl chlorides sometimes fail in these cases. Conversely, aliphatic sulfonyl chlorides react more efficiently with sterically hindered amines where sulfonyl fluorides show low activity.

IV. Visualized Workflows and Relationships

To better illustrate the processes and concepts discussed, the following diagrams are provided.

References

• 1. fluoridealert.org [fluoridealert.org]
• 2. acs.org [acs.org]
• 3. quora.com [quora.com]
• 4. shimadzu.com [shimadzu.com]
• 5. Clearing the undergrowth: detection and quantification of low level impurities using 19F NMR - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. Sulfuryl chloride - Wikipedia [en.wikipedia.org]
• 7. The GC/MS Analysis of Volatile Components Extracted by Different Methods from Exocarpium Citri Grandis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Sulfuryl chloride fluoride - Wikipedia [en.wikipedia.org]
• 9. Contrasting the Noncovalent Interactions of Aromatic Sulfonyl Fluoride and Sulfonyl Chloride Motifs via Crystallography and Hirshfeld Surfaces - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Insights into Sulfuryl Chloride Fluoride Adducts: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Comparison of Predicted Spectroscopic Data

The formation of a Lewis acid-base adduct between sulfuryl chloride fluoride and a Lewis base (L) is anticipated to induce significant changes in the vibrational and nuclear magnetic resonance spectra of both molecules. These shifts provide valuable information about the nature and strength of the donor-acceptor bond. The following table summarizes the predicted qualitative shifts in key spectroscopic signals upon the formation of a SO₂ClF—L adduct.

Spectroscopic Technique	Analyte	Predicted Shift upon Adduct Formation	Rationale
Infrared (IR) & Raman Spectroscopy	SO₂ stretches (asymmetric and symmetric)	Shift to lower frequency (red shift)	Coordination of the Lewis base to the sulfur atom weakens the S=O bonds.
S-F stretch	Shift to lower frequency (red shift)	Elongation and weakening of the S-F bond upon adduct formation.
S-Cl stretch	Shift to lower frequency (red shift)	Elongation and weakening of the S-Cl bond upon adduct formation.
Lewis Base (e.g., C=O, C≡N, C-N stretches)	Shift to lower or higher frequency depending on the specific mode and electronic effects.	Coordination to the Lewis acid alters the electron density and bond strengths within the Lewis base.
Nuclear Magnetic Resonance (NMR) Spectroscopy	¹⁹F NMR of SO₂ClF	Shift to higher frequency (downfield shift)	Deshielding of the fluorine nucleus due to the withdrawal of electron density by the Lewis base coordinated to the sulfur atom.
¹⁷O NMR of SO₂ClF	Shift to higher frequency (downfield shift)	Deshielding of the oxygen nuclei upon coordination.
¹H, ¹³C, ¹⁵N, etc. NMR of Lewis Base	Significant shifts in the signals of nuclei close to the coordination site.	Perturbation of the electronic environment of the Lewis base upon adduct formation.

Experimental Protocols

Researchers investigating sulfuryl chloride fluoride adducts can adapt the following general experimental methodologies. All procedures involving SO₂ClF must be conducted with extreme caution in a well-ventilated fume hood using appropriate personal protective equipment, as it is a toxic and corrosive gas.[1]

Synthesis of Sulfuryl Chloride Fluoride Adducts (General Procedure)

• Apparatus: All manipulations should be performed in a dry, inert atmosphere (e.g., nitrogen or argon) using standard Schlenk line or glovebox techniques. Glassware should be oven-dried prior to use.

• Reagents: Sulfuryl chloride fluoride can be synthesized by various methods, including the reaction of sulfuryl chloride with a suitable fluorinating agent like potassium fluoride.[1] Lewis bases should be of high purity and dried over appropriate desiccants. Anhydrous solvents are required.

• Procedure: a. In a typical experiment, a solution of the Lewis base in a suitable anhydrous solvent (e.g., dichloromethane, sulfur dioxide) is cooled to a low temperature (e.g., -78 °C). b. A pre-determined amount of sulfuryl chloride fluoride gas is then condensed into the cooled solution with vigorous stirring. c. The reaction mixture is allowed to stir at low temperature for a specified period. The formation of the adduct may be indicated by a color change or the precipitation of a solid. d. For spectroscopic analysis, the sample can be directly analyzed at low temperature or, if stable, isolated by filtration and dried under vacuum.

Spectroscopic Characterization

• Infrared (IR) Spectroscopy:

  • Sample Preparation: For liquid samples or solutions, a low-temperature transmission cell with windows transparent in the mid-IR region (e.g., KBr, AgCl) can be used. Solid samples can be analyzed as a mull (e.g., Nujol) between appropriate windows.

  • Data Acquisition: Spectra should be recorded at a resolution of at least 2 cm⁻¹. The spectral region of interest typically includes the S=O stretching region (1400-1500 cm⁻¹), the S-F stretching region (around 800-900 cm⁻¹), and the S-Cl stretching region (around 400-500 cm⁻¹), as well as the characteristic bands of the Lewis base.

• Raman Spectroscopy:

  • Sample Preparation: Samples can be sealed in glass capillary tubes or NMR tubes and cooled to the desired temperature using a cryostat.

  • Data Acquisition: A laser excitation wavelength that does not cause fluorescence of the sample should be chosen. Spectra should be collected with sufficient signal-to-noise ratio to observe the vibrational modes of interest.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Sample Preparation: Samples are prepared in a suitable deuterated solvent in a high-pressure NMR tube, especially for gaseous reactants. The NMR tube is cooled in liquid nitrogen, and the reactants are condensed into the tube under vacuum.

  • Data Acquisition: ¹⁹F NMR is particularly informative for studying adduct formation. Spectra should be acquired at low temperatures to slow down any dynamic exchange processes. Other relevant nuclei (¹H, ¹³C, ³⁵Cl, ¹⁷O) can also be monitored.

Visualizing Adduct Formation

The formation of a sulfuryl chloride fluoride adduct can be visualized as a Lewis acid-base interaction where the sulfur atom of SO₂ClF acts as the electron pair acceptor and the Lewis base donates an electron pair.

Caption: Lewis acid-base adduct formation between SO₂ClF and a Lewis base (L).

Conclusion

While direct experimental spectroscopic data for sulfuryl chloride fluoride adducts are not extensively documented, this guide provides a predictive framework and robust experimental protocols for their characterization. By employing low-temperature IR, Raman, and NMR spectroscopy, researchers can gain valuable insights into the formation, structure, and bonding of these important chemical intermediates. The expected spectral shifts, particularly the downfield shift in ¹⁹F NMR and the red shift of the S=O vibrational modes, serve as key indicators of adduct formation. The methodologies and predictive data presented herein are intended to facilitate further research into the fascinating chemistry of sulfuryl chloride fluoride and its interactions.

References

• 1. pubs.rsc.org [pubs.rsc.org]

Safety & Regulatory Compliance

Essential Guide to the Safe Disposal of Sulfuryl Chloride Fluoride

For researchers, scientists, and drug development professionals handling sulfuryl chloride fluoride (SO₂ClF), ensuring its proper and safe disposal is a critical aspect of laboratory safety and environmental responsibility. This guide provides essential, immediate safety and logistical information, including detailed operational and disposal plans, to facilitate the safe management of this reactive chemical.

Immediate Safety and Handling Precautions

Sulfuryl chloride fluoride is a corrosive and toxic substance that reacts with moisture. Strict adherence to safety protocols is mandatory to prevent injury and exposure.

Personal Protective Equipment (PPE): A comprehensive assessment of personal protective equipment is the first line of defense.[1]

Protective Equipment	Specification
Eye Protection	Tightly fitting safety goggles with side-shields (conforming to EN 166(EU) or NIOSH (US)).[1]
Hand Protection	Chemical-impermeable gloves (materials to be specified by glove manufacturer for this chemical). Gloves must be inspected prior to use.[1]
Skin and Body Protection	Fire/flame resistant and impervious clothing. A lab coat, long pants, and closed-toe shoes are minimum requirements.[1]
Respiratory Protection	Use only in a well-ventilated area, preferably within a chemical fume hood. If inhalation risk is high, a self-contained breathing apparatus (SCBA) may be necessary.[1]

Handling and Storage:

• Handle sulfuryl chloride fluoride in a well-ventilated place, such as a chemical fume hood.[1]

• Keep the container tightly closed and store in a dry, cool, and well-ventilated area.[1]

• Avoid contact with skin, eyes, and clothing.[1]

• Do not breathe mist, gas, or vapors.[1]

• Use non-sparking tools to prevent ignition.[1]

• Keep away from moisture and incompatible materials.

Spill and Emergency Procedures

In the event of a spill or accidental release, immediate and appropriate action is crucial to mitigate hazards.

Spill Response:

• Evacuate: Immediately evacuate personnel from the spill area.

• Ventilate: Ensure the area is well-ventilated to disperse any vapors.

• Containment: Prevent the spill from spreading and from entering drains.[1]

• Absorb: For small spills, use a non-combustible absorbent material like sand or earth to contain the substance.

• Collection: Carefully collect the absorbed material into a suitable, closed container for disposal.[1]

• Decontamination: Clean the spill area thoroughly.

First Aid Measures:

• Eye Contact: Immediately rinse with water for several minutes. Remove contact lenses if present and easy to do so. Continue rinsing and seek medical help.[1]

• Skin Contact: Remove contaminated clothing immediately and rinse the affected skin with plenty of water.[1]

• Inhalation: Move the person to fresh air and keep them comfortable for breathing. Seek immediate medical attention.[1]

• Ingestion: Rinse the mouth. Do NOT induce vomiting. Get emergency medical help immediately.[1]

Step-by-Step Disposal Protocol for Sulfuryl Chloride Fluoride

Disposal of sulfuryl chloride fluoride must be conducted in a controlled manner, adhering to all institutional and regulatory guidelines. For laboratory-scale quantities, a neutralization procedure is recommended. This process is based on the principle of hydrolysis in a basic solution.

Experimental Protocol: Neutralization of Sulfuryl Chloride Fluoride

This protocol details the step-by-step methodology for neutralizing small quantities of sulfuryl chloride fluoride in a laboratory setting.

Materials:

• Sulfuryl chloride fluoride to be disposed of

• A large beaker or flask

• A stir plate and stir bar

• A solution of a weak base (e.g., 5-10% sodium carbonate or calcium hydroxide)

• pH indicator paper or a pH meter

• Appropriate PPE (as detailed in the table above)

Procedure:

• Preparation:

  • Perform the entire procedure in a certified chemical fume hood.

  • Ensure an emergency shower and eyewash station are readily accessible. .

  • Prepare a sufficient volume of the basic solution in the beaker or flask. The amount should be in excess of what is stoichiometrically required to neutralize the sulfuryl chloride fluoride.

  • Place the beaker/flask on a stir plate and begin gentle stirring.

• Neutralization:

  • Slowly and carefully add the sulfuryl chloride fluoride to the stirring basic solution. Caution: The reaction may be exothermic and produce fumes. Add the chemical dropwise or in very small increments to control the reaction rate.

  • The hydrolysis of sulfuryl chloride fluoride in a basic solution will produce sulfate, chloride, and fluoride salts, which are significantly less hazardous. The anticipated reaction with sodium hydroxide is: SO₂ClF + 3NaOH → Na₂SO₄ + NaCl + NaF + H₂O

• Monitoring and Completion:

  • Continue stirring the solution for a sufficient period to ensure the reaction is complete.

  • Check the pH of the solution using pH paper or a pH meter. The pH should be neutral or slightly basic (pH 7-9). If the solution is still acidic, add more of the basic solution until the desired pH is achieved.

• Waste Disposal:

  • Once the neutralization is complete and the pH is confirmed to be in the safe range, the resulting aqueous solution can be disposed of in accordance with local and institutional regulations for aqueous chemical waste.

  • Label the waste container clearly with its contents.

Diagram of Disposal Workflow:

Caption: Workflow for the safe disposal of sulfuryl chloride fluoride via neutralization.

Regulatory Compliance

It is imperative to note that all chemical waste disposal must be carried out in strict accordance with local, state, and federal regulations.[1] Consult your institution's Environmental Health and Safety (EHS) department for specific guidance and requirements. For larger quantities of sulfuryl chloride fluoride, professional chemical waste disposal services should be engaged.

References

• 1. chemicalbook.com [chemicalbook.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Sulfuryl Chloride Fluoride

For laboratory professionals, ensuring a safe environment is paramount, especially when working with reactive chemicals like sulfuryl chloride fluoride. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to support your critical research in drug development and other scientific endeavors.

Personal Protective Equipment (PPE): Your First Line of Defense

When handling sulfuryl chloride fluoride, a comprehensive PPE strategy is non-negotiable to prevent exposure.[1] This includes chemical-resistant gloves, safety goggles, a face shield, and protective clothing.[1] In areas with potential vapor exposure, a full-face respirator with an acid gas cartridge is essential.[1]

Table 1: Personal Protective Equipment for Sulfuryl Chloride Fluoride

Body Part	Recommended Protection	Standards and Specifications
Eyes/Face	Tightly fitting safety goggles with side-shields or a face shield in combination with breathing protection.[2][3][4]	Conforming to EN 166 (EU) or NIOSH (US) approved eye protection.[2][3][5]
Skin	Chemical-resistant and impervious clothing. Fire/flame resistant clothing is also recommended.[2][3] Wear appropriate protective gloves.[5]	The selected protective gloves must satisfy the specifications of EU Directive 89/686/EEC and the standard EN 374 derived from it.[2]
Respiratory	A full-face respirator should be used if exposure limits are exceeded or irritation is experienced.[2][3] For emergencies or unknown concentrations, a self-contained breathing apparatus (SCBA) is necessary.[6]	A respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed.[5]

Operational Plan: From Receipt to Disposal

A meticulous, step-by-step approach is crucial for the safe handling of sulfuryl chloride fluoride throughout its lifecycle in the laboratory.

1. Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks.

• Store the container in a cool, dry, and well-ventilated area, away from incompatible materials such as water, bases, alcohols, and amines.[1]

• The storage area should be designated for corrosive materials and ideally allow for deep freeze (below -20°C) storage.[5]

• Ensure containers are tightly closed and clearly labeled.[1][2]

2. Handling and Use:

• All work with sulfuryl chloride fluoride must be conducted in a well-ventilated area, preferably within a chemical fume hood.[2][5]

• Ensure an eyewash station and safety shower are readily accessible in the immediate work area.[5][7]

• Avoid contact with skin and eyes and do not breathe the vapor.[5]

• Use non-sparking tools to prevent ignition sources.[2]

3. Disposal of Waste:

• All waste materials, including empty containers and contaminated absorbents, must be disposed of in accordance with local, state, and federal regulations.

• Contaminated packaging can be triple-rinsed and offered for recycling or reconditioning.[2][8] Alternatively, it can be punctured to render it unusable and disposed of in a sanitary landfill.[2][8]

• For the chemical itself, disposal may involve removal to a licensed chemical destruction plant or controlled incineration with flue gas scrubbing.[8]

Emergency Procedures: Spill and Exposure Response

Immediate and correct response to an emergency can significantly mitigate harm.

Spill Response Workflow

Caption: Workflow for responding to a sulfuryl chloride fluoride spill.

First Aid for Exposure

Exposure Route	First Aid Measures
Inhalation	Move the victim to fresh air immediately.[2] If breathing is difficult, administer oxygen.[2][5] If the victim is not breathing, provide artificial respiration, but avoid mouth-to-mouth resuscitation.[2][5] Seek immediate medical attention.[2][5]
Skin Contact	Immediately flush the skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes.[5] For frostbite, thaw the affected area with lukewarm water; do not rub the area.[7] Seek immediate medical attention.[5]
Eye Contact	Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[5] For frostbite, seek immediate medical attention if the tissue is frozen.[9] If not frozen, continue flushing with water.[9] Get medical aid immediately.[5]
Ingestion	Do NOT induce vomiting.[2][5] If the person is conscious and alert, rinse their mouth with water and have them drink 2-4 cupfuls of milk or water.[5] Never give anything by mouth to an unconscious person.[2][5] Seek immediate medical attention.[2][5]

References

• 1. nbinno.com [nbinno.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. echemi.com [echemi.com]
• 4. file.globalso.com [file.globalso.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. CDC - NIOSH Pocket Guide to Chemical Hazards - Sulfuryl fluoride [cdc.gov]
• 7. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
• 8. chemicalbook.com [chemicalbook.com]
• 9. SULFURYL FLUORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]